Syringolin A

• CAS: 212115-96-3

Core Science & Biosynthesis

The Mechanism of Action of Syringolin A: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Syringolin A (SylA) is a natural product virulence factor produced by the plant pathogenic bacterium Pseudomonas syringae. It has garnered significant attention in the scientific community due to its potent and specific mechanism of action as a proteasome inhibitor. This document provides an in-depth technical overview of the molecular basis of Syringolin A's activity, detailing its interaction with the proteasome, the resulting cellular consequences, and the experimental methodologies used to elucidate these findings.

Introduction

The 26S proteasome is a large, multi-catalytic protease complex responsible for the degradation of ubiquitinated proteins, playing a critical role in cellular processes such as cell cycle regulation, signal transduction, and apoptosis. Its central role in cellular homeostasis makes it a prime target for therapeutic intervention, particularly in oncology. Syringolin A has emerged as a unique proteasome inhibitor due to its distinct chemical structure, a cyclic peptide with a vinylogous 4-amino-2-enoic acid methyl ester moiety, and its specific mode of inhibition.

Molecular Mechanism of Action

Syringolin A acts as a potent, irreversible, and covalent inhibitor of the constitutive proteasome and immunoproteasome. Its mechanism is characterized by a two-step process involving initial non-covalent binding followed by the formation of a stable covalent bond with the catalytic subunits of the proteasome.

Covalent Inhibition of Proteasome Active Sites

The catalytic activity of the proteasome resides in its 20S core particle, which contains three distinct active sites: the chymotrypsin-like (CT-L, β5 subunit), the trypsin-like (T-L, β2 subunit), and the caspase-like or post-glutamyl peptide hydrolyzing (PGPH) (C-L, β1 subunit) sites. Syringolin A demonstrates a preference for the chymotrypsin-like and trypsin-like activities.

The key to SylA's inhibitory action is the formation of a covalent adduct with the N-terminal threonine (Thr1) residue of the active β-subunits. The hydroxyl group of the Thr1 residue acts as a nucleophile, attacking the electrophilic centers of Syringolin A. This results in the formation of a stable morpholino- or piperidino-adduct, effectively and irreversibly blocking the active site. Structural studies have revealed that Syringolin A forms a covalent bond with the catalytic β2 and β5 subunits of the yeast 20S proteasome.

Syringolin A: Discovery, Natural Sources, and Mechanism of Action

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of Syringolin A, a potent natural product proteasome inhibitor. It details its discovery, the microorganisms that produce it, its unique biochemical synthesis, and its mechanism of action as a virulence factor and potential therapeutic agent. The document includes quantitative data on its inhibitory activity, detailed experimental protocols for its isolation and analysis, and visualizations of key pathways and workflows.

Introduction: Discovery and Natural Sources

Syringolin A was first identified as a product of the phytopathogenic bacterium Pseudomonas syringae pv. syringae strain B301D-R.[1][2] Its discovery stemmed from an investigation into molecules that elicit defense responses and pathogen resistance in rice plants.[1][3] Structurally, Syringolin A is a unique cyclic tripeptide derivative. It consists of an N-terminal valine and two non-proteinogenic amino acids, 3,4-dehydrolysine and 5-methyl-4-amino-2-hexenoic acid. The latter two form a strained 12-membered macrolactam ring, and the N-terminal valine is acylated by an unusual ureido-valine moiety.[1][3][4]

While initially found in P. syringae, a Syringolin A-producing gene cluster was later discovered in Rhizobium sp. strain AP16, an alphaproteobacterial endophyte isolated from poplar tree roots.[1][2] This finding suggests that proteasome inhibition is a strategy employed not only by plant pathogens but also by endophytic bacteria in their interactions with host plants.[1] Syringolin A belongs to a class of proteasome inhibitors known as the syrbactins, which also includes the glidobactins produced by other bacteria.[1][2]

Biosynthesis of Syringolin A

Syringolin A is synthesized by a mixed nonribosomal peptide synthetase/polyketide synthase (NRPS/PKS) pathway.[1][2] The entire biosynthetic machinery is encoded by a compact gene cluster containing five open reading frames, designated sylA through sylE.[2][5]

• sylC and sylD : These genes encode the large NRPS/PKS enzymes responsible for assembling the core structure of Syringolin A.[1]

• sylB : This gene encodes a desaturase, which is believed to mediate the conversion of lysine (B10760008) to 3,4-dehydrolysine for incorporation into the macrolactam ring.[1]

• sylA : This gene product is a LuxR-type transcriptional activator that positively regulates the expression of the sylB gene and the sylCDE operon.[1][5][6]

• sylE : Encodes a putative export facilitator protein thought to be involved in the secretion of Syringolin A from the bacterial cell.[1]

A key feature of its biosynthesis is the formation of the ureido group that links the two valine residues. Isotopic labeling studies have confirmed that the carbonyl carbon of this ureido group is derived directly from bicarbonate (CO₂), which is hypothesized to be incorporated via carbamylation of a valine residue by the SylC synthetase.[3][7]

Caption: Organization of the Syringolin A (syl) biosynthesis gene cluster.

Mechanism of Action and Biological Role

Syringolin A functions as a potent and irreversible inhibitor of the eukaryotic 20S proteasome.[1][2] The proteasome is a critical cellular machine responsible for protein degradation, playing a central role in regulating numerous processes, including immune responses. Syringolin A covalently modifies the active-site N-terminal threonine residues of the catalytic β-subunits (β1, β2, and β5) via a Michael-type 1,4-addition, forming a stable ether bond.[1][4] This irreversible inhibition blocks all three major proteolytic activities of the proteasome: chymotrypsin-like (β5), trypsin-like (β2), and caspase-like (β1).[1][2]

In the context of plant-pathogen interactions, Syringolin A is a key virulence factor.[8][9] By inhibiting the host plant's proteasome, P. syringae can effectively suppress crucial defense pathways that rely on proteasome activity, most notably those mediated by the defense hormones salicylic (B10762653) acid (SA) and jasmonic acid (JA).[1][2][8] This suppression allows the pathogen to counteract stomatal immunity (forcing stomata to open for bacterial entry) and to spread from the initial infection site into adjacent tissues.[8][9][10]

Caption: Mechanism of Syringolin A as a bacterial virulence factor.

Quantitative Analysis of Proteasome Inhibition

The inhibitory potency of Syringolin A and its analogs has been quantified against both plant and human proteasomes. Kinetic studies reveal a preference for the β5 (chymotrypsin-like) and β2 (trypsin-like) subunits. Notably, synthetic modifications, such as creating more lipophilic derivatives, have been shown to dramatically increase potency by over 100-fold, highlighting the potential for developing syrbactin-based therapeutics.[4][11]

Compound	Target Proteasome	Subunit Activity	kassoc (M-1s-1)	Ki' (nM)	Reference
Syringolin A	Human 20S	Chymotrypsin-like (β5)	843 ± 8.4	863 ± 106	[4]
Human 20S	Trypsin-like (β2)	94 ± 12	6,700 ± 700	[4]
Human 20S	Caspase-like (β1)	ND	6,000 ± 300	[4]
Syringolin B	Human 20S	Chymotrypsin-like (β5)	122 ± 31.7	7,778 ± 2,259	[4]
Human 20S	Trypsin-like (β2)	4.6 ± 0.7	107,800 ± 39,200	[4]
Lipophilic SylA Derivative	Human 20S	Chymotrypsin-like (β5)	40,477 ± 2,333	8.65 ± 1.13	[4][11]
Human 20S	Trypsin-like (β2)	7,947 ± 1,321	79.6 ± 29.3	[4][11]
Syringolin A	Arabidopsis	Chymotrypsin-like (β5)	-	310 (IC₅₀)	[12]
Arabidopsis	Trypsin-like (β2)	-	360 (IC₅₀)	[12]

ND: Not Determined. Ki' represents the apparent second-order rate constant of inactivation.

Experimental Protocols

This protocol is adapted from methods used for isolating Syringolin A from Pseudomonas syringae and Rhizobium sp. cultures.[1]

Caption: General workflow for the isolation and purification of Syringolin A.

Materials:

• Syringolin A-producing bacterial strain (e.g., P. syringae B301D-R)

• Luria-Bertani (LB) medium

• SRM-AF production medium

• Sterile Erlenmeyer flasks

• Shaking incubators

• High-speed centrifuge and tubes

• HPLC system with a C18 column

• Mass spectrometer (MS) and NMR spectrometer

Procedure:

• Starter Culture: Inoculate 5 mL of LB medium with the bacterial strain. Incubate overnight at 28°C with vigorous shaking (220 rpm).[1]

• Production Culture: Adjust the optical density (OD₆₀₀) of the overnight culture to 0.2. Use this to inoculate 400 mL of SRM-AF medium in a 1,000 mL Erlenmeyer flask.[1]

• Incubation: Incubate the production culture at 20°C for 10 days with constant shaking (220 rpm).[1]

• Cell Harvest: After incubation, harvest the bacterial cells by centrifugation (e.g., 10,000 x g for 15 minutes).

• Extraction: Discard the supernatant. Resuspend the cell pellet in 40 mL of distilled water. Incubate this suspension on a shaker (200 rpm) for 4 hours at room temperature to allow for the release of Syringolin A from the cells.[1]

• Clarification: Centrifuge the cell suspension again to pellet the cells. Carefully collect the supernatant, which now contains the crude Syringolin A extract.

• Purification:

  • Filter the supernatant through a 0.22 µm filter to remove any remaining cells and debris.

  • Perform solid-phase extraction (SPE) using a C18 cartridge to concentrate the compound and remove salts.

  • Elute the compound from the SPE cartridge using a methanol-water gradient.

• Analysis: Analyze the collected fractions using reverse-phase HPLC. Confirm the identity and purity of Syringolin A using high-resolution mass spectrometry and NMR spectroscopy.[1]

This protocol describes a general method to measure the inhibition of proteasome activity using fluorogenic peptide substrates, based on methodologies reported in the literature.[4]

Materials:

• Purified 20S proteasome (e.g., human or yeast)

• Assay Buffer: (e.g., 20 mM Tris-HCl, pH 7.5, 0.5 mM EDTA)

• Fluorogenic Substrates:

  • Chymotrypsin-like (β5): Suc-LLVY-AMC

  • Trypsin-like (β2): Boc-LRR-AMC

  • Caspase-like (β1): Z-LLE-AMC

• Syringolin A (or analog) dissolved in DMSO

• Microplate reader with fluorescence detection (Excitation: ~380 nm, Emission: ~460 nm)

• 96-well black microplates

Procedure:

• Reagent Preparation: Prepare stock solutions of the proteasome, substrates, and Syringolin A at appropriate concentrations. Serially dilute Syringolin A in DMSO to create a range of inhibitor concentrations.

• Assay Setup: In a 96-well plate, add the following to each well:

  • Assay Buffer

  • Purified 20S proteasome (e.g., final concentration of 1 nM)

  • Syringolin A dilution or DMSO (for control)

• Pre-incubation: Gently mix and pre-incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the proteasome.

• Reaction Initiation: Add the fluorogenic substrate to each well (e.g., final concentration of 20-50 µM) to start the reaction.

• Kinetic Measurement: Immediately place the plate in the microplate reader, pre-warmed to 37°C. Measure the increase in fluorescence intensity over time (e.g., every minute for 30-60 minutes). The rate of increase is proportional to the proteasome activity.

• Data Analysis:

  • Calculate the initial reaction velocity (V) for each inhibitor concentration.

  • Plot the percentage of remaining proteasome activity against the inhibitor concentration.

  • For irreversible inhibitors like Syringolin A, determine the apparent second-order rate constant of inactivation (kassoc or Ki') by analyzing the reaction progress curves at different inhibitor concentrations.[4]

Conclusion and Future Outlook

Syringolin A represents a fascinating example of chemical evolution in host-microbe interactions. Its discovery as a virulence factor in P. syringae and its subsequent identification as a potent, irreversible proteasome inhibitor have opened multiple avenues of research. The elucidation of its biosynthetic pathway provides opportunities for bioengineering and the production of novel analogs. As a member of the syrbactin family, Syringolin A's unique structure and mechanism of action distinguish it from clinical proteasome inhibitors like bortezomib.[12] Its demonstrated anti-proliferative and pro-apoptotic effects in cancer cell lines, combined with the high potency of synthetic derivatives, make it a promising scaffold for the development of new anticancer therapeutics.[4][13] Further research into its selectivity, delivery, and in vivo efficacy is critical to unlocking its full therapeutic potential.

References

• 1. Production of Proteasome Inhibitor Syringolin A by the Endophyte Rhizobium sp. Strain AP16 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Biosynthesis of the proteasome inhibitor syringolin A: the ureido group joining two amino acids originates from bicarbonate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. Regulation of biosynthesis of syringolin A, a Pseudomonas syringae virulence factor targeting the host proteasome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 7. Biosynthesis of the proteasome inhibitor syringolin A: the ureido group joining two amino acids originates from bicarbonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pseudomonas syringae pv. syringae uses proteasome inhibitor syringolin A to colonize from wound infection sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pseudomonas syringae virulence factor syringolin A counteracts stomatal immunity by proteasome inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pseudomonas syringae pv. syringae Uses Proteasome Inhibitor Syringolin A to Colonize from Wound Infection Sites | PLOS Pathogens [journals.plos.org]
• 11. researchgate.net [researchgate.net]
• 12. Proteasome Activity Imaging and Profiling Characterizes Bacterial Effector Syringolin A - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Syringolin A, a new plant elicitor from the phytopathogenic bacterium Pseudomonas syringae pv. syringae, inhibits the proliferation of neuroblastoma and ovarian cancer cells and induces apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to Syringolin A: Chemical Structure, Properties, and Biological Activity

Abstract

Syringolin A (SylA) is a cyclic non-ribosomal peptide produced by the bacterium Pseudomonas syringae pv. syringae. Initially identified as a virulence factor in plants, it has garnered significant interest due to its potent and irreversible inhibition of the eukaryotic proteasome. This activity gives Syringolin A potential applications as both a tool for studying cellular protein degradation and as a lead compound in the development of novel anticancer therapeutics. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and biological activities of Syringolin A. It includes detailed experimental protocols for its isolation and analysis, quantitative data on its bioactivity, and diagrams of the key signaling pathways it modulates.

Chemical Structure and Physicochemical Properties

Syringolin A is a unique tripeptide derivative featuring a 12-membered macrocycle. The ring structure is composed of two non-proteinogenic amino acids: 3,4-dehydrolysine and 5-methyl-4-amino-2-hexenoic acid.[1][2] An exocyclic dipeptide tail, consisting of two L-valine residues linked by an unusual ureido bond, is attached to the macrocycle.[3][4] The presence of two (E)-configured double bonds within the macrocycle creates a highly strained ring system, which is crucial for its biological activity.[1]

Physicochemical Data

The fundamental physicochemical properties of Syringolin A are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₂₄H₃₉N₅O₆	[5]
Molecular Weight	493.6 g/mol	[3][5]
CAS Number	212115-96-3	[5]
Appearance	White powder	Inferred from purification descriptions
Solubility	Soluble in water, methanol, and DMSO	[6]

Spectroscopic Data

The structural elucidation of Syringolin A has been accomplished through various spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

1.2.1. NMR Spectroscopy Proton (¹H) and Carbon-13 (¹³C) NMR are essential for confirming the structure of Syringolin A. Key chemical shifts have been reported in deuterated dimethyl sulfoxide (B87167) (DMSO-d₆). For example, the ureido carbonyl group shows a characteristic signal at approximately 157.8 ppm in the ¹³C NMR spectrum.[7][8] Detailed 1D and 2D NMR data are available in specialized literature and are crucial for researchers aiming to synthesize or isolate this compound.[9][10][11][12]

1.2.2. Mass Spectrometry High-resolution mass spectrometry (HR-MS) is used to confirm the elemental composition and exact mass of Syringolin A. The expected m/z value for the protonated molecule [M+H]⁺ can be calculated and compared with experimental data for verification.[2]

Biological Activity and Mechanism of Action

The primary biological activity of Syringolin A stems from its function as a potent and irreversible inhibitor of the eukaryotic 26S proteasome.[3][13] The proteasome is a multi-catalytic protease complex responsible for the degradation of ubiquitinated proteins, playing a critical role in numerous cellular processes, including cell cycle regulation, signal transduction, and immune responses.

Proteasome Inhibition

Syringolin A covalently binds to the N-terminal threonine residues of the catalytic β-subunits within the 20S core particle of the proteasome.[1] This binding is irreversible and inhibits all three major proteolytic activities of the proteasome: chymotrypsin-like (β5), trypsin-like (β2), and caspase-like (β1).[1] The α,β-unsaturated amide within the macrocycle acts as a Michael acceptor for the hydroxyl group of the active site threonine.[14]

Quantitative Inhibition Data

The inhibitory potency of Syringolin A against the different catalytic subunits of the proteasome has been quantified.

Proteasome Subunit	Inhibition Constant (Kᵢ')	Reference
β1 (Caspase-like)	6.7 µM	[7]
β2 (Trypsin-like)	843 nM	[7]
β5 (Chymotrypsin-like)	Most sensitive subunit	[7]

Anticancer Activity

By inhibiting the proteasome, Syringolin A disrupts protein homeostasis in cancer cells, leading to the accumulation of pro-apoptotic proteins and cell cycle regulators, ultimately inducing apoptosis.[6][15] It has demonstrated significant anti-proliferative activity against various cancer cell lines.

Cell Line	Cancer Type	IC₅₀ (µM)	Reference
SK-N-SH	Neuroblastoma	20 - 25	[15]
LAN-1	Neuroblastoma	20 - 25	[15]
SKOV3	Ovarian Cancer	20 - 25	[15]

Signaling Pathways Modulated by Syringolin A

Syringolin A's inhibition of the proteasome has significant downstream effects on various signaling pathways.

Plant Immune Signaling

In plants, the proteasome is a key regulator of immune signaling pathways mediated by salicylic (B10762653) acid (SA) and jasmonic acid (JA).[1] By inhibiting the proteasome, Syringolin A can suppress these defense responses, thereby acting as a virulence factor for P. syringae.[16][17] For instance, proteasome-mediated degradation of NPR1, a key regulator of the SA pathway, is crucial for its function. Syringolin A is thought to disrupt this turnover.[3][16]

Caption: Inhibition of the Salicylic Acid pathway by Syringolin A.

Apoptosis Induction in Cancer Cells

In cancer cells, Syringolin A-mediated proteasome inhibition leads to the stabilization and accumulation of tumor suppressor proteins, such as p53.[6] This triggers a signaling cascade that results in the activation of caspases and cleavage of poly (ADP-ribose) polymerase (PARP), culminating in programmed cell death (apoptosis).[6][15] Syringolin A can induce apoptosis through both p53-dependent and p53-independent mechanisms.[6]

Caption: Apoptosis induction pathway by Syringolin A.

Experimental Protocols

This section provides detailed methodologies for key experiments involving Syringolin A.

Isolation and Purification of Syringolin A

This protocol is adapted from methodologies described for the isolation of Syringolin A from Pseudomonas syringae pv. syringae cultures.[1][6]

Workflow Diagram:

Caption: Workflow for the isolation and purification of Syringolin A.

Materials:

• Pseudomonas syringae pv. syringae strain (e.g., B301D-R)

• SRMAF medium (or other suitable defined medium)

• Ethyl acetate (B1210297)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Trifluoroacetic acid (TFA)

• Centrifuge and appropriate tubes

• Rotary evaporator

• High-Performance Liquid Chromatography (HPLC) system with a C18 column

• Lyophilizer

Procedure:

• Bacterial Culture: Inoculate P. syringae into a suitable liquid medium and grow under still culture conditions at 20-28°C for 7-10 days to allow for Syringolin A production.[1][18]

• Harvesting: Pellet the bacterial cells by centrifugation (e.g., 10,000 x g for 15 minutes).

• Extraction: Carefully collect the supernatant and extract it multiple times with an equal volume of ethyl acetate. Pool the organic phases.

• Concentration: Remove the ethyl acetate under reduced pressure using a rotary evaporator to obtain a crude extract.

• Purification: Dissolve the crude extract in a minimal amount of methanol. Purify Syringolin A using reverse-phase HPLC on a C18 column. A common mobile phase is a gradient of water and acetonitrile (B52724) containing 0.1% TFA.

• Verification and Storage: Collect the fractions corresponding to the Syringolin A peak. Confirm purity by analytical HPLC and mass spectrometry.[2] Lyophilize the pure fractions and store at -20°C or below.

In Vitro Proteasome Activity Assay

This fluorometric assay measures the chymotrypsin-like activity of the proteasome and its inhibition by Syringolin A.[19]

Materials:

• Purified 20S or 26S proteasome

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 5 mM MgCl₂, 1 mM ATP)

• Fluorogenic proteasome substrate (e.g., Suc-LLVY-AMC)

• Syringolin A stock solution (in DMSO)

• DMSO (as vehicle control)

• 96-well black microplate

• Fluorescence microplate reader (Ex/Em ≈ 350/440 nm)

Procedure:

• Preparation: Prepare serial dilutions of Syringolin A in assay buffer. Also, prepare a vehicle control (DMSO in assay buffer).

• Reaction Setup: In a 96-well plate, add the following to each well:

  • Assay Buffer

  • Purified proteasome

  • Syringolin A dilution or vehicle control

• Pre-incubation: Incubate the plate at 37°C for 15-30 minutes to allow Syringolin A to interact with the proteasome.

• Initiation: Add the fluorogenic substrate (Suc-LLVY-AMC) to each well to start the reaction.

• Measurement: Immediately begin monitoring the increase in fluorescence over time using a microplate reader at 37°C. Record readings every 1-2 minutes for at least 30 minutes.

• Data Analysis: Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time plot) for each concentration of Syringolin A. Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the Syringolin A concentration.

Cell Viability (MTT) Assay

This assay assesses the effect of Syringolin A on the proliferation of cancer cells.[2]

Materials:

• Cancer cell line of interest (e.g., SK-N-SH)

• Complete cell culture medium

• Syringolin A stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• 96-well clear microplate

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of Syringolin A (and a vehicle control) and incubate for the desired period (e.g., 48-72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan (B1609692) crystals.

• Solubilization: Remove the medium and add solubilization buffer to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment relative to the vehicle control. Determine the IC₅₀ value.

Conclusion

Syringolin A is a fascinating natural product with a unique chemical structure and a potent biological activity. Its irreversible inhibition of the eukaryotic proteasome makes it a valuable tool for studying protein degradation pathways and a promising scaffold for the development of new anticancer drugs. The information and protocols provided in this guide are intended to facilitate further research into the properties and applications of this remarkable molecule. As our understanding of the ubiquitin-proteasome system continues to grow, the importance of specific and potent inhibitors like Syringolin A will undoubtedly increase.

References

• 1. Production of Proteasome Inhibitor Syringolin A by the Endophyte Rhizobium sp. Strain AP16 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Heterologous expression and antitumor activity analysis of syringolin from Pseudomonas syringae pv. syringae B728a - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microbial effectors target multiple steps in the salicylic acid production and signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. resources.novusbio.com [resources.novusbio.com]
• 5. researchgate.net [researchgate.net]
• 6. Syringolin A, a new plant elicitor from the phytopathogenic bacterium Pseudomonas syringae pv. syringae, inhibits the proliferation of neuroblastoma and ovarian cancer cells and induces apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. journals.plos.org [journals.plos.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Spectroscopic dataset of Hedione's derivatives gathered during process development - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Protein Abundance Changes and Ubiquitylation Targets Identified after Inhibition of the Proteasome with Syringolin A - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Scalable In Vitro Proteasome Activity Assay | Springer Nature Experiments [experiments.springernature.com]
• 15. Syringolin A, a new plant elicitor from the phytopathogenic bacterium Pseudomonas syringae pv. syringae, inhibits the proliferation of neuroblastoma and ovarian cancer cells and induces apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Pseudomonas syringae virulence factor syringolin A counteracts stomatal immunity by proteasome inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Pseudomonas syringae pv. syringae Uses Proteasome Inhibitor Syringolin A to Colonize from Wound Infection Sites | PLOS Pathogens [journals.plos.org]
• 18. Regulation of biosynthesis of syringolin A, a Pseudomonas syringae virulence factor targeting the host proteasome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Proteasome Activity Imaging and Profiling Characterizes Bacterial Effector Syringolin A - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Syringolin A Biosynthesis Pathway in Pseudomonas syringae

For Researchers, Scientists, and Drug Development Professionals

Syringolin A (SylA) is a potent eukaryotic proteasome inhibitor produced by many strains of the phytopathogenic bacterium Pseudomonas syringae. As a virulence factor, it plays a crucial role in plant-pathogen interactions by suppressing host defense mechanisms.[1][2][3] Its unique structure, featuring a 12-membered macrolactam ring and an unusual ureido linkage, and its irreversible mechanism of proteasome inhibition have made SylA and its biosynthetic pathway a subject of intense research for potential applications in medicine, particularly in oncology.[4][5] This guide provides a detailed overview of the genetic and enzymatic basis of Syringolin A biosynthesis.

The syringolin (syl) Gene Cluster

The genetic blueprint for Syringolin A synthesis is located in a conserved 22 kb genomic region known as the syl gene cluster.[6] This cluster contains five essential open reading frames (ORFs), sylA through sylE, that orchestrate the production, regulation, and export of the molecule.[6][7][8] The entire sylA-E gene cluster has been shown to be sufficient to direct the synthesis of Syringolin A when heterologously expressed in other Pseudomonas species.[6]

Gene	Encoded Protein	Function	Citation
sylA	LuxR-type transcriptional activator	Positive regulation of sylB and the sylCDE operon	[8][9]
sylB	Desaturase	Catalyzes the formation of a double bond in the lysine (B10760008) residue to form 3,4-dehydrolysine	[1][10][11]
sylC	Non-Ribosomal Peptide Synthetase (NRPS)	Initiates biosynthesis; activates two valine residues and forms the ureido linkage using bicarbonate (CO₂)	[4][6][11]
sylD	Hybrid NRPS/Polyketide Synthase (PKS)	Activates (dehydro)lysine, extends the chain with a C2 unit, and catalyzes macrolactamization	[1][6][10]
sylE	MFS Transporter	Putative exporter for secreting Syringolin A out of the bacterial cell	[7][8]

The Biosynthetic Pathway: A Step-by-Step Enzymatic Assembly

Syringolin A is assembled by a modular enzymatic complex in a manner characteristic of mixed NRPS/PKS pathways. The process involves the sequential addition and modification of amino acid and keto acid precursors.

Step 1: Initiation and Ureido Bond Formation by SylC The biosynthesis begins with the SylC enzyme, a single-module NRPS. In an iterative process, SylC first activates a molecule of L-valine as an aminoacyl-adenylate, which is then loaded onto its thiolation (T) or peptidyl carrier protein (PCP) domain.[4] This valine is then N-carboxylated using bicarbonate (HCO₃⁻/CO₂) from the cellular pool.[6] A second L-valine is activated and loaded, which then condenses with the N-carboxy-valine intermediate to form the distinctive ureido bond, resulting in a ureido-divalyl-S-SylC intermediate.[4][6]

Step 2: Core Assembly and Macrolactamization by SylD The ureido-divalyl moiety is transferred to the first NRPS module of the large SylD enzyme complex. The second NRPS module of SylD activates a lysine residue.[1] Concurrently, the desaturase SylB is thought to convert this lysine into 3,4-dehydrolysine, although the precise timing of this desaturation (before or after activation by SylD) is still under investigation.[8][10] The PKS module of SylD then extends the peptide chain by incorporating a two-carbon unit derived from malonate.[6] Finally, the thioesterase (TE) domain at the C-terminus of SylD catalyzes an intramolecular condensation reaction, releasing the final product and forming the stable 12-membered macrolactam ring structure.[10]

Diagram of the Syringolin A biosynthesis pathway.

Regulation of the syl Gene Cluster

The production of Syringolin A is tightly regulated in response to environmental and cellular signals. The expression of the syl genes is dependent on the GacS/GacA two-component global regulatory system.[9] This system, in turn, activates the expression of salA, which encodes another LuxR-type transcription factor.[12] SalA then activates the expression of sylA. Finally, the SylA protein directly binds to the promoter regions of the sylB gene and the sylCDE operon to activate their transcription.[9][12] Biosynthesis is also influenced by environmental factors, such as oxygen concentration, but does not appear to involve acyl-homoserine lactone-mediated quorum sensing.[9][12]

Regulatory cascade controlling Syringolin A production.

Quantitative Data

While detailed enzyme kinetic data is scarce in the public domain, several studies provide quantitative or semi-quantitative insights into Syringolin A's production and activity.

Table 1: Biological Activity of Syringolin A

Cell Line	Activity Metric	Value	Citation
Human Neuroblastoma (SK-N-SH)	IC₅₀ (50% inhibition of proliferation)	~20 µM - 25 µM	[5]
Human Neuroblastoma (LAN-1)	IC₅₀ (50% inhibition of proliferation)	~20 µM - 25 µM	[5]
Human Ovarian Cancer (SKOV3)	IC₅₀ (50% inhibition of proliferation)	~20 µM - 25 µM	[5]

Table 2: Relative Abundance of Syringolin Variants Syringolin biosynthesis is not perfectly stringent, leading to the production of minor variants where valine is substituted by isoleucine (Syringolin C) or lysine is not desaturated.

Strain	Variant Ratio (Syringolin C / Syringolin A)	Note	Citation
P. syringae B301D-R	0.8	SylC shows relaxed specificity for isoleucine.	[8]
Rhizobium sp. AP16	0.2	The SylC homolog in this strain has higher fidelity for valine.	[8]

Key Experimental Protocols

Protocol 1: Isolation and Purification of Syringolin A from Bacterial Culture This protocol is adapted from methodologies used for extracting syringolins from P. syringae and Rhizobium cultures.[8]

• Bacterial Culture:

  • Prepare a pre-culture by growing P. syringae overnight in Luria-Bertani (LB) medium at 28°C with shaking.

  • Inoculate 400 mL of SRMAF medium in a 1 L Erlenmeyer flask with the pre-culture to an initial OD₆₀₀ of 0.2.

  • Incubate the culture at 20°C for 10 days with constant shaking (220 rpm).

• Harvesting and Extraction:

  • Harvest bacterial cells by centrifugation (e.g., 10,000 x g for 15 minutes).

  • Resuspend the cell pellet in an appropriate volume of distilled water (e.g., 40 mL).

  • Perform cell lysis (e.g., sonication or French press) and extract the lysate with an equal volume of ethyl acetate (B1210297) or a similar organic solvent.

  • Separate the organic phase and evaporate to dryness under reduced pressure.

• Purification:

  • Redissolve the crude extract in a suitable solvent (e.g., methanol).

  • Perform purification using High-Performance Liquid Chromatography (HPLC), typically with a C18 reverse-phase column and a water/acetonitrile gradient.

  • Monitor the elution profile at ~210 nm and collect fractions corresponding to the Syringolin A peak.

  • Confirm the identity and purity of the final product using High-Resolution Mass Spectrometry (HR-MS) and NMR.[6][7]

Protocol 2: In Vitro Characterization of the SylC Enzyme This protocol outlines the general workflow for expressing, purifying, and assaying the activity of the SylC NRPS module.[4]

• Cloning and Expression:

  • Amplify the sylC gene from P. syringae genomic DNA using PCR.

  • Clone the gene into an E. coli expression vector (e.g., pET vector series) with a His₆-tag for purification.

  • Transform the construct into an appropriate E. coli expression strain (e.g., BL21(DE3)).

  • Grow the transformed cells in a large volume of LB medium to mid-log phase (OD₆₀₀ ~0.6) and induce protein expression with IPTG.

• Protein Purification:

  • Harvest the cells by centrifugation and lyse them.

  • Clarify the lysate by centrifugation and apply the supernatant to a Ni-NTA affinity chromatography column.

  • Wash the column extensively and elute the His-tagged SylC protein using an imidazole (B134444) gradient.

  • Confirm protein purity and size (~147 kDa) by SDS-PAGE.

• Enzyme Activation (Phosphopantetheinylation):

  • The purified SylC is in the inactive apo form. Convert it to the active holo form by incubating it with Coenzyme A and a promiscuous phosphopantetheinyl transferase (PPTase) such as Sfp.

• Activity Assay (ATP-PPi Exchange):

  • The adenylation (A) domain's substrate specificity can be measured using the ATP-PPi exchange assay.

  • Set up a reaction mixture containing the purified holo-SylC, the amino acid substrate (e.g., L-Val, L-Ile), ATP, and ³²P-labeled pyrophosphate (PPi).

  • Incubate and then quench the reaction.

  • Measure the incorporation of ³²P into ATP (adsorbed onto charcoal) using a scintillation counter. The rate of exchange is proportional to the A-domain's activity for that specific amino acid.

Workflow for Syringolin A isolation and enzyme characterization.

References

• 1. researchgate.net [researchgate.net]
• 2. Pseudomonas syringae virulence factor syringolin A counteracts stomatal immunity by proteasome inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pseudomonas syringae pv. syringae uses proteasome inhibitor syringolin A to colonize from wound infection sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. SylC Catalyzes Ureido-Bond Formation During Biosynthesis of the Proteasome Inhibitor Syringolin A - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Syringolin A, a new plant elicitor from the phytopathogenic bacterium Pseudomonas syringae pv. syringae, inhibits the proliferation of neuroblastoma and ovarian cancer cells and induces apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biosynthesis of the proteasome inhibitor syringolin A: the ureido group joining two amino acids originates from bicarbonate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 8. Production of Proteasome Inhibitor Syringolin A by the Endophyte Rhizobium sp. Strain AP16 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Regulation of biosynthesis of syringolin A, a Pseudomonas syringae virulence factor targeting the host proteasome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Enzymatic Timing and Tailoring of Macrolactamization in Syringolin Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. apsjournals.apsnet.org [apsjournals.apsnet.org]

The Biological Activity of Syringolin A on Plant Cells: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Syringolin A (SylA), a cyclic peptide derivative produced by the plant pathogen Pseudomonas syringae, is a potent virulence factor that manipulates host plant physiology. This technical guide provides an in-depth analysis of the molecular interactions and cellular consequences of SylA activity in plant cells. Central to its mechanism is the irreversible inhibition of the 26S proteasome, a key regulator of protein degradation. This inhibition disrupts critical plant defense signaling pathways, including those mediated by salicylic (B10762653) acid and jasmonic acid, ultimately facilitating pathogen proliferation. This document details the mechanism of action of SylA, presents quantitative data on its inhibitory effects, outlines experimental protocols for its study, and provides visual representations of the affected signaling cascades.

Introduction

Syringolin A is a non-ribosomally synthesized peptide-polyketide hybrid that acts as a virulence factor for certain strains of Pseudomonas syringae.[1][2] Initially identified for its ability to elicit defense responses in some plant species, its primary role during infection is now understood to be the suppression of host immunity.[2] SylA belongs to the syrbactin family of natural products, which are characterized by their ability to inhibit the eukaryotic proteasome.[2] By targeting this central hub of cellular protein degradation, SylA effectively dismantles the plant's ability to mount a timely and robust defense against pathogenic attack.

Mechanism of Action: Proteasome Inhibition

The primary molecular target of Syringolin A in plant cells is the 26S proteasome. This large protein complex is responsible for the degradation of ubiquitinated proteins, playing a critical role in a vast array of cellular processes, including signal transduction, cell cycle control, and immune responses.

Syringolin A acts as an irreversible inhibitor of the 20S core particle of the proteasome.[1][2] It forms a covalent bond with the N-terminal threonine residues of the catalytically active β-subunits, effectively blocking their proteolytic activity.[2] The 20S proteasome possesses three distinct catalytic activities:

• Chymotrypsin-like (CT-L): Mediated by the β5 subunit.

• Trypsin-like (T-L): Mediated by the β2 subunit.

• Caspase-like (C-L) or Peptidyl-glutamyl peptide-hydrolyzing (PGPH): Mediated by the β1 subunit.

Syringolin A has been shown to inhibit all three of these activities.[2] In plant proteasomes, SylA exhibits a preferential targeting of the β2 (trypsin-like) and β5 (chymotrypsin-like) subunits.[3] This targeted inhibition leads to the accumulation of ubiquitinated proteins and the disruption of downstream signaling pathways that rely on proteasome-mediated degradation of regulatory proteins.

Quantitative Inhibition Data

While the inhibitory effect of Syringolin A on the proteasome is well-established, specific inhibition constants (IC₅₀ or Kᵢ) for individual subunits of plant proteasomes are not extensively documented in the available literature. However, studies on mammalian proteasomes provide valuable insights into its potency.

Target Proteasome Subunit	Activity	Inhibitor	Kᵢ' (Apparent)	Organism	Notes
β5	Chymotrypsin-like	Syringolin A	~0.8 µM	Human	Estimated value.
β5	Chymotrypsin-like	Syringolin A derivative	8.65 ± 1.13 nM	Not Specified	This derivative is reported to be ~100-fold more potent than Syringolin A.

Note: The data presented is primarily from studies on mammalian proteasomes and should be considered as an approximation of the activity in plant systems.

Biological Effects on Plant Cells

The inhibition of the proteasome by Syringolin A triggers a cascade of downstream effects that collectively suppress plant immunity and promote pathogen virulence.

Suppression of Stomatal Immunity

Stomata, the pores on the leaf surface, are a primary entry point for many bacterial pathogens. Plants can actively close their stomata upon detection of pathogen-associated molecular patterns (PAMPs) as a first line of defense. Syringolin A-producing bacteria can counteract this by inhibiting proteasome function in guard cells, which are the cells that control stomatal aperture.[1] This inhibition leads to stomatal opening, allowing the bacteria to invade the leaf tissue.[1]

Interference with Hormone-Mediated Defense Signaling

4.2.1. Salicylic Acid (SA) Pathway

The salicylic acid (SA) signaling pathway is crucial for establishing systemic acquired resistance (SAR), a long-lasting, broad-spectrum immunity. A key regulator of this pathway is the protein NPR1 (NONEXPRESSOR OF PATHOGENESIS-RELATED GENES 1). The turnover of NPR1 is, in part, regulated by the proteasome.[1] By inhibiting the proteasome, Syringolin A is hypothesized to interfere with the dynamic regulation of NPR1, leading to a suppression of SA-dependent defense gene expression and compromising SAR.[1][4]

Signaling Pathway: Syringolin A Interference with Salicylic Acid Signaling

Caption: Syringolin A inhibits the proteasome, disrupting NPR1 turnover and suppressing SA-mediated defense.

4.2.2. Jasmonic Acid (JA) Pathway

The jasmonic acid (JA) pathway is critical for defense against necrotrophic pathogens and herbivorous insects. This pathway is negatively regulated by a family of repressor proteins called JAZ (Jasmonate ZIM-domain). In the presence of the active form of JA, JA-isoleucine (JA-Ile), JAZ proteins are targeted for degradation by the 26S proteasome. This degradation releases transcription factors, such as MYC2, allowing for the expression of JA-responsive defense genes. Syringolin A-mediated inhibition of the proteasome leads to the stabilization and accumulation of JAZ repressors, thereby blocking the activation of the JA signaling pathway.

Signaling Pathway: Syringolin A Interference with Jasmonic Acid Signaling

Caption: Syringolin A stabilizes JAZ repressors by inhibiting the proteasome, thus blocking JA signaling.

Alteration of the Plant Methylome

Recent studies have indicated that treatment of Arabidopsis with Syringolin A leads to changes in the plant's epigenome. Specifically, SylA treatment results in an increase in DNA methylation, particularly in the centromeric and pericentromeric regions of the chromosomes. This hypermethylation is accompanied by significant changes in the plant's transcriptome, including a notable upregulation of resistance genes.

Detailed Experimental Protocols

Protocol for In Vitro Proteasome Activity Assay in Arabidopsis

This protocol is adapted from methods using fluorogenic substrates to measure the chymotrypsin-like activity of the 20S proteasome.

Materials:

• Arabidopsis thaliana leaf tissue

• Protein Extraction Buffer: 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, 10 mM MgCl₂, 1 mM DTT, 5 mM ATP, 10% glycerol

• Fluorogenic Substrate: Suc-LLVY-AMC (for chymotrypsin-like activity), dissolved in DMSO

• Assay Buffer: 25 mM HEPES (pH 7.5), 0.5 mM EDTA

• Syringolin A (or other inhibitors) dissolved in DMSO

• 96-well black microplate

• Fluorometric microplate reader (Excitation: 350-380 nm, Emission: 440-460 nm)

Procedure:

• Protein Extraction:

  • Harvest 100-200 mg of Arabidopsis leaf tissue and immediately freeze in liquid nitrogen.

  • Grind the tissue to a fine powder using a pre-chilled mortar and pestle.

  • Add 500 µL of ice-cold Protein Extraction Buffer to the powder and continue grinding until a homogenous slurry is formed.

  • Transfer the slurry to a microcentrifuge tube and centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Carefully collect the supernatant containing the total protein extract.

  • Determine the protein concentration using a Bradford or BCA assay.

• Proteasome Activity Assay:

  • In a 96-well black microplate, add 20-50 µg of total protein extract to each well.

  • For inhibitor studies, add the desired concentration of Syringolin A to the wells. For control wells, add an equivalent volume of DMSO.

  • Bring the total volume in each well to 90 µL with Assay Buffer.

  • Pre-incubate the plate at 37°C for 15 minutes.

  • Initiate the reaction by adding 10 µL of the fluorogenic substrate (e.g., 100 µM final concentration of Suc-LLVY-AMC).

  • Immediately place the plate in the fluorometric microplate reader.

  • Measure the fluorescence intensity kinetically over 30-60 minutes at 37°C.

  • The rate of increase in fluorescence is proportional to the proteasome activity.

Workflow: In Vitro Proteasome Activity Assaydot

References

• 1. Production of Proteasome Inhibitor Syringolin A by the Endophyte Rhizobium sp. Strain AP16 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. biorxiv.org [biorxiv.org]

Syringolin A as a virulence factor in plant pathogens

An In-depth Technical Guide to Syringolin A as a Virulence Factor in Plant Pathogens

For Researchers, Scientists, and Drug Development Professionals

Abstract

Syringolin A (SylA) is a cyclic peptide derivative produced by the plant pathogen Pseudomonas syringae pv. syringae that acts as a potent virulence factor.[1][2] This technical guide provides a comprehensive overview of SylA, detailing its structure, mechanism of action as an irreversible proteasome inhibitor, and its role in suppressing plant immune responses. We will explore its impact on crucial signaling pathways, including those mediated by salicylic (B10762653) acid (SA) and jasmonic acid (JA), and its function in counteracting stomatal immunity.[1][3] This document synthesizes key quantitative data, outlines detailed experimental protocols for studying SylA, and provides visual diagrams of its molecular interactions and regulatory networks to serve as a resource for researchers in plant pathology and drug development.

Introduction: Syringolin A Structure and Function

Syringolin A is a nonribosomally synthesized peptide-polyketide hybrid that belongs to the syrbactin family of natural products.[3][4] It is characterized by a 12-membered macrocyclic lactam ring formed by two non-proteinogenic amino acids, 5-methyl-4-amino-2-hexenoic acid and 3,4-dehydrolysine.[5][6] This core is attached to an exocyclic dipeptide moiety consisting of two valine residues linked by an unusual ureido group.[5][7] The biosynthesis of SylA is governed by the syl gene cluster (sylA-E), which encodes the necessary nonribosomal peptide synthetase (NRPS) and polyketide synthase (PKS) machinery.[2][8]

The primary function of SylA as a virulence factor stems from its ability to irreversibly inhibit the eukaryotic 26S proteasome.[1][9] By targeting this central component of cellular protein degradation, SylA effectively disrupts a wide range of host physiological processes, most notably the plant's innate immune system. This allows the pathogen to overcome host defenses, facilitate colonization, and cause disease.[9][10]

Mechanism of Action: Proteasome Inhibition

The eukaryotic proteasome is a multi-subunit complex responsible for the degradation of ubiquitinated proteins, playing a critical role in signal transduction, cell cycle control, and immunity. The catalytic core, the 20S proteasome, contains three types of active sites located on its β1, β2, and β5 subunits, corresponding to caspase-like, trypsin-like, and chymotrypsin-like activities, respectively.[11][12]

Syringolin A acts as a covalent and irreversible inhibitor of the proteasome.[1] Crystallographic studies have shown that the α,β-unsaturated amide within the SylA macrocycle is attacked by the N-terminal threonine residue of the catalytic β-subunits, resulting in a stable ether bond.[11] In plant proteasomes, SylA exhibits a preference for the β2 and β5 subunits over the β1 subunit.[11][12] This selective inhibition disrupts the turnover of key regulatory proteins involved in plant defense, effectively disarming the host. Studies have also shown that SylA accumulates in the plant cell nucleus, targeting the nuclear proteasome, which is critical for regulating transcription and immunity.[11][12]

Data Presentation: Quantitative Analysis of Syringolin A Activity

The inhibitory potency of Syringolin A and its derivatives has been quantified in several studies. The following tables summarize key findings regarding its interaction with the proteasome and its effect on bacterial virulence.

Table 1: Proteasome Inhibition by Syringolin A and Related Compounds

Compound	Target	Assay Type	Value	Organism/Source	Citation
Syringolin A	Proteasome β2 subunit	IC₅₀	0.36 µM	Arabidopsis thaliana leaf extract	[11]
Syringolin A	Proteasome β5 subunit	IC₅₀	0.31 µM	Arabidopsis thaliana leaf extract	[11]
Syringolin A Derivative	Chymotryptic Activity (β5)	Ki'	8.65 ± 1.13 nM	Yeast 20S Proteasome	[4][13]
Glidobactin A	Chymotryptic Activity (β5)	Ki'	49 ± 5.4 nM	Yeast 20S Proteasome	[14]

Table 2: Biological Activity of Syringolin A in Plant-Pathogen Interactions

Activity	Experimental System	Concentration/Condition	Observed Effect	Citation
Promotion of Bacterial Colonization	Infiltration of N. benthamiana leaves with ΔsylC-GFP P. syringae	50 µM SylA	Significantly increased frequency of bacterial colonization in adjacent tissues	[9]
Suppression of SA-mediated Immunity	BTH-treated N. benthamiana leaves infected with ΔsylC P. syringae	Co-treatment with SylA	Restored bacterial growth to levels seen in non-BTH-treated controls	[9]
Counteraction of Stomatal Closure	Bean and Arabidopsis epidermal peels	Treatment with SylA-producing bacteria	Reopening of stomata that were induced to close by PAMPs	[1][15]

Impact on Host Signaling Pathways

Syringolin A's efficacy as a virulence factor is primarily due to its ability to interfere with plant hormone signaling pathways that are central to immunity.

Suppression of Salicylic Acid (SA) Signaling

The salicylic acid (SA) pathway is a cornerstone of plant defense against biotrophic pathogens like P. syringae. A key regulator of this pathway is NPR1 (NONEXPRESSOR OF PATHOGENESIS-RELATED GENES 1). For the activation of defense genes, NPR1 must be dynamically regulated, a process that involves its proteasome-dependent turnover.[1] By inhibiting the proteasome, Syringolin A disrupts this turnover.[1] This blockage prevents the proper induction of SA-responsive defense genes, such as PATHOGENESIS-RELATED GENE 1 (PR1), thereby suppressing systemic acquired resistance (SAR).[9][10] This creates a zone of SA-insensitive tissue around the initial infection site, allowing the pathogen to escape containment and colonize adjacent tissues.[10][16]

Caption: Syringolin A inhibits the proteasome, disrupting SA signaling and plant immunity.

Counteracting Stomatal Immunity

Stomata are pores on the leaf surface that pathogens can use as entry points. Plants have evolved an immune response, known as stomatal immunity, where they close their stomata upon recognition of pathogen-associated molecular patterns (PAMPs).[1] This closure is a salicylic acid-dependent process that requires a functional proteasome.[1][15] Syringolin A-producing bacteria can counteract this defense. By inhibiting proteasome activity in guard cells, SylA prevents stomatal closure, effectively keeping the gates open for bacterial invasion.[1][15] This effect can be mimicked by other, structurally unrelated proteasome inhibitors like MG132, confirming the central role of proteasome inhibition in this process.[1]

References

• 1. Pseudomonas syringae virulence factor syringolin A counteracts stomatal immunity by proteasome inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Regulation of biosynthesis of syringolin A, a Pseudomonas syringae virulence factor targeting the host proteasome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. pnas.org [pnas.org]
• 5. Syringolin A, a new plant elicitor from the phytopathogenic bacterium Pseudomonas syringae pv. syringae, inhibits the proliferation of neuroblastoma and ovarian cancer cells and induces apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Biosynthesis of the proteasome inhibitor syringolin A: the ureido group joining two amino acids originates from bicarbonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 9. Pseudomonas syringae pv. syringae Uses Proteasome Inhibitor Syringolin A to Colonize from Wound Infection Sites | PLOS Pathogens [journals.plos.org]
• 10. Pseudomonas syringae pv. syringae uses proteasome inhibitor syringolin A to colonize from wound infection sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Proteasome Activity Imaging and Profiling Characterizes Bacterial Effector Syringolin A - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Proteasome activity imaging and profiling characterizes bacterial effector syringolin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Synthetic and structural studies on syringolin A and B reveal critical determinants of selectivity and potency of proteasome inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 16. researchgate.net [researchgate.net]

Unveiling Syringolin A: An In-depth Guide to its Early Research and Literature

For Researchers, Scientists, and Drug Development Professionals

Introduction

Syringolin A, a natural product secreted by certain strains of the phytopathogenic bacterium Pseudomonas syringae, has emerged as a molecule of significant interest in both plant pathology and cancer research.[1] Initially identified as a virulence factor that helps bacteria overcome host defenses, subsequent research has revealed its potent and irreversible inhibitory activity against the eukaryotic proteasome.[1] This technical guide provides a comprehensive overview of the early research and literature on Syringolin A, focusing on its discovery, mechanism of action, and initial applications. It is designed to serve as a foundational resource for researchers and professionals involved in drug discovery and development.

Discovery and Structure

Syringolin A is a cyclic peptide derivative produced through a mixed non-ribosomal peptide synthetase (NRPS) and polyketide synthetase (PKS) pathway.[2] Its unique structure features a 12-membered macrocycle formed by two non-proteinogenic amino acids: 5-methyl-4-amino-2-hexenoic acid and 3,4-dehydrolysine.[3][4] This core is attached to a dipeptide tail consisting of two valine residues linked by an unusual ureido group.[3][4] The biosynthesis of this ureido group has been shown to originate from bicarbonate.[5]

Mechanism of Action: Proteasome Inhibition

The primary molecular target of Syringolin A is the 20S proteasome, a crucial component of the ubiquitin-proteasome system responsible for regulated protein degradation in eukaryotic cells.[6] Syringolin A acts as an irreversible inhibitor of the proteasome by covalently binding to the active site threonine residues of the catalytic β-subunits.[7][8] This inhibition disrupts cellular protein homeostasis, leading to various downstream effects.

Biological Activities

In Plants: A Virulence Factor

In its natural context, Syringolin A functions as a virulence factor for P. syringae.[1] By inhibiting the host plant's proteasome, it counteracts stomatal innate immunity, allowing the bacteria to invade the plant tissue more effectively.[1] Specifically, Syringolin A interferes with salicylic (B10762653) acid (SA)-dependent defense pathways.[1][9] The proteasome-dependent turnover of NPR1, a key regulator in the SA pathway, is thought to be inhibited by Syringolin A.[1]

In Mammalian Cells: Anticancer Potential

The potent proteasome inhibitory activity of Syringolin A has garnered significant interest for its potential as an anticancer agent.[3] Early studies demonstrated that Syringolin A exhibits strong anti-proliferative activity against various cancer cell lines, including neuroblastoma and ovarian cancer cells, with IC50 values in the micromolar range.[3] The primary mechanism of its anticancer effect is the induction of apoptosis.[3]

Treatment of cancer cells with Syringolin A leads to a rapid increase in the levels of the tumor suppressor protein p53 and cleavage of poly (ADP-ribose) polymerase (PARP), both hallmarks of apoptosis.[3]

Quantitative Data Summary

The following tables summarize the key quantitative data from early studies on Syringolin A.

Table 1: In Vitro Proteasome Inhibition

Compound	Proteasome Source	Activity Assayed	Ki' (nM)	Reference
Syringolin A	Human 20S	Chymotrypsin-like	-	[6]
Syringolin A Derivative	Human 20S	Chymotrypsin-like	8.65 ± 1.13	[6]
Syringolin B	Human 20S	Chymotrypsin-like	>10-fold less potent than Syringolin A	[6]

Table 2: Anti-proliferative Activity against Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
SK-N-SH	Neuroblastoma	20 - 25	[3]
LAN-1	Neuroblastoma	20 - 25	[3]
SKOV3	Ovarian Cancer	20 - 25	[3]

Key Experimental Protocols

Proteasome Inhibition Assay

Objective: To determine the inhibitory potential of Syringolin A and its derivatives on the catalytic activity of the 20S proteasome.

Methodology (based on Clerc et al., 2009 and Groll et al., 2008):

• Proteasome Source: Purified human or yeast 20S proteasome.

• Substrate: A fluorogenic peptide substrate specific for the desired proteolytic activity (e.g., Suc-LLVY-AMC for chymotrypsin-like activity).

• Assay Buffer: Typically a Tris-based buffer (e.g., 20 mM Tris-HCl, pH 7.5).

• Procedure: a. The 20S proteasome is incubated with varying concentrations of Syringolin A or the test compound for a defined period at 37°C. b. The fluorogenic substrate is added to initiate the reaction. c. The increase in fluorescence due to the cleavage of the substrate is monitored over time using a fluorescence plate reader.

• Data Analysis: The rate of substrate cleavage is calculated for each inhibitor concentration. The IC50 value (concentration of inhibitor required for 50% inhibition) is determined by plotting the reaction rates against the inhibitor concentrations. The inhibitory constant (Ki') can be calculated from the IC50 value.

Cytotoxicity Assay (MTT Assay)

Objective: To assess the effect of Syringolin A on the proliferation and viability of cancer cells.

Methodology (based on Coleman et al., 2006):

• Cell Culture: Cancer cell lines (e.g., SK-N-SH, SKOV3) are cultured in appropriate media and conditions.

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Treatment: Cells are treated with various concentrations of Syringolin A (e.g., 0-100 µM) for a specified duration (e.g., 24, 48, 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 2-4 hours. Viable cells with active mitochondrial reductases convert the yellow MTT into a purple formazan (B1609692) product.

• Solubilization: The formazan crystals are solubilized by adding a solubilization solution (e.g., DMSO or a detergent-based solution).

• Absorbance Measurement: The absorbance of the solubilized formazan is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The absorbance values are proportional to the number of viable cells. The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value is determined.

Conclusion and Future Directions

The early research on Syringolin A has laid a strong foundation for its development as a valuable tool in chemical biology and as a potential therapeutic agent. Its well-defined mechanism of action as a proteasome inhibitor, coupled with its demonstrated efficacy in both plant and mammalian systems, makes it a compelling molecule for further investigation. Structure-activity relationship studies have already shown that modifications to the Syringolin A scaffold can significantly enhance its potency.[4][6][10] Future research will likely focus on optimizing its drug-like properties, exploring its efficacy in in vivo cancer models, and further elucidating its complex interactions within biological systems. The continued exploration of Syringolin A and its analogs holds promise for the development of novel anticancer therapies and for a deeper understanding of the critical role of the proteasome in health and disease.

References

• 1. Pseudomonas syringae virulence factor syringolin A counteracts stomatal immunity by proteasome inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biosynthesis of the proteasome inhibitor syringolin A: the ureido group joining two amino acids originates from bicarbonate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Syringolin A, a new plant elicitor from the phytopathogenic bacterium Pseudomonas syringae pv. syringae, inhibits the proliferation of neuroblastoma and ovarian cancer cells and induces apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Biosynthesis of the proteasome inhibitor syringolin A: the ureido group joining two amino acids originates from bicarbonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. zora.uzh.ch [zora.uzh.ch]
• 8. biorxiv.org [biorxiv.org]
• 9. Pseudomonas syringae pv. syringae uses proteasome inhibitor syringolin A to colonize from wound infection sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Structure-activity relationship study of syringolin A as a potential anticancer agent - PubMed [pubmed.ncbi.nlm.nih.gov]

The Syrbactin Family: A Technical Guide to the Syringolin A Class of Proteasome Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Abstract

The syringolins are a family of cyclic peptide derivatives produced by the plant pathogen Pseudomonas syringae. Initially identified as virulence factors that suppress host plant immunity, they have garnered significant interest in the biomedical field as potent, irreversible inhibitors of the eukaryotic proteasome. This technical guide provides a comprehensive overview of the Syringolin A family, detailing their biosynthesis, mechanism of action, and biological activities. It includes a compilation of quantitative data, detailed experimental protocols, and visualizations of key pathways to serve as a resource for researchers in natural product chemistry, oncology, and drug development.

Introduction and Chemical Structure

Syringolin A is the principal member of the syringolin family, which belongs to the broader class of "syrbactin" proteasome inhibitors. These natural products are secreted by various strains of Pseudomonas syringae pv. syringae[1][2]. Structurally, Syringolin A is an unusual tripeptide derivative. Its core is a 12-membered macrolactam ring formed by two non-proteinogenic amino acids: 5-methyl-4-amino-2-hexenoic acid and 3,4-dehydrolysine[2][3][4][5]. This ring is attached to an N-terminal valine, which is, in turn, linked to a second valine via a distinctive ureido group[3][4][5]. The molecular formula for Syringolin A is C₂₄H₃₉N₅O₆[6].

Other members of the family, such as Syringolin B, are naturally produced variants where the 3,4-dehydrolysine in the ring is replaced by lysine[7][8]. This structural variation, along with the replacement of valine with isoleucine, arises from the relaxed substrate specificity of the biosynthetic enzymes[7]. The unique structure of the syringolins, particularly the reactive α,β-unsaturated amide within the macrocycle, is critical for their biological activity.

Biosynthesis Pathway

Syringolins are synthesized by a mixed non-ribosomal peptide synthetase/polyketide synthetase (NRPS/PKS) machinery[1][3][9]. The entire biosynthetic pathway is encoded by a five-gene cluster, sylA through sylE[3][7][10].

• sylA : Encodes a LuxR-type transcriptional activator that regulates the expression of the other syl genes[7][10].

• sylB : Encodes a desaturase responsible for the conversion of lysine (B10760008) to 3,4-dehydrolysine[7].

• sylC and sylD : These genes encode the large NRPS/PKS enzymes that form the core synthetase complex. They are responsible for selecting the amino acid and polyketide precursors, catalyzing peptide bond formation, and assembling the final molecule[7][9].

• sylE : Encodes a putative transporter protein believed to be involved in the secretion of Syringolin A from the bacterial cell[7][11].

The biosynthesis model suggests a sequential assembly-line process where the precursor molecules are loaded onto the synthetase complex and progressively elongated and modified to form the final syringolin structure[2][3]. The unusual ureido group that links the two valine residues is derived from bicarbonate[3]. The entire syl gene cluster has been successfully cloned and heterologously expressed in other bacteria, such as Pseudomonas putida and Streptomyces, enabling the production of syringolins for further study[3][12].

A simplified model of the Syringolin A biosynthesis pathway.

Mechanism of Action: Proteasome Inhibition

The primary molecular target of Syringolin A is the eukaryotic 26S proteasome, a critical cellular machine responsible for degrading ubiquitinated proteins[11]. It specifically targets the 20S core particle, which houses the proteolytic active sites. The 20S proteasome contains three types of catalytic β-subunits: β1 (caspase-like), β2 (trypsin-like), and β5 (chymotrypsin-like)[11].

Syringolin A acts as an irreversible covalent inhibitor of all three catalytic subunits[7]. The mechanism involves a Michael-type addition where the catalytic N-terminal threonine residue of a β-subunit attacks the α,β-unsaturated amide in the syringolin macrocycle. This results in the formation of a stable, covalent ether bond, permanently inactivating the enzyme[7][11]. While it can inhibit all three active sites, studies have shown that Syringolin A preferentially targets the β2 and β5 subunits[11]. This inhibition of proteasome activity leads to the accumulation of ubiquitinated proteins, disrupting cellular homeostasis and triggering downstream effects such as cell cycle arrest and apoptosis[4].

Syringolin A irreversibly inhibits 20S proteasome subunits.

Biological Activity and Therapeutic Potential

As a virulence factor, Syringolin A helps P. syringae infect host plants by suppressing their defense mechanisms, many of which, like the salicylic (B10762653) acid (SA) and jasmonic acid (JA) pathways, are dependent on proteasome activity[1][7][9].

The potent inhibition of the eukaryotic proteasome also makes Syringolin A and its analogs promising candidates for anticancer therapeutics. The proteasome is a validated target in oncology, with drugs like bortezomib (B1684674) used clinically for multiple myeloma[13]. Syringolin A has been shown to inhibit the proliferation of various cancer cell lines, including neuroblastoma and ovarian cancer, by inducing apoptosis[4][11][12]. Structure-activity relationship (SAR) studies have led to the development of synthetic analogs with significantly improved potency and selectivity[8][14][15]. For instance, a rationally designed lipophilic derivative of Syringolin A displayed a 100-fold higher potency for inhibiting the chymotrypsin-like activity of the proteasome compared to the parent compound[8][16].

Quantitative Biological Data

The inhibitory activity of the Syringolin A family has been quantified against the different catalytic subunits of the proteasome. The data below is compiled from various studies and highlights the potency of these compounds.

Compound	Target Proteasome/Subunit	Assay Type	Value	Unit	Reference
Syringolin A	Human 20S (Chymotrypsin-like)	Enzyme kinetics (Ki')	843 ± 8.4	nM	[8]
Syringolin A	Human 20S (Trypsin-like)	Enzyme kinetics (kassoc)	94 ± 12	M⁻¹s⁻¹	[8]
Syringolin A	Plant (β5 subunit)	Competitive ABPP (IC₅₀)	0.31	µM	[11]
Syringolin A	Plant (β2 subunit)	Competitive ABPP (IC₅₀)	0.36	µM	[11]
Syringolin B	Human 20S (Chymotrypsin-like)	Enzyme kinetics (Ki')	7,778 ± 2,259	nM	[8]
Lipophilic SylA Derivative (21)	Human 20S (Chymotrypsin-like)	Enzyme kinetics (Ki')	8.65 ± 1.13	nM	[8][16]
Simplified SylA Analogue (4)	Human 20S (β5 subunit)	Enzyme inhibition (IC₅₀)	107	nM	[12][17]
TIR-203 (SylB Analogue)	Multiple Myeloma Cells	Cell Viability (MTS)	< 10	µM	[13]

ABPP: Activity-Based Protein Profiling; IC₅₀: Half-maximal inhibitory concentration; Ki': Apparent inhibition constant.

Key Experimental Methodologies

Proteasome Activity Inhibition Assay (Fluorogenic Substrate)

This protocol assesses the inhibition of specific proteasome activities using purified 20S proteasome and fluorogenic peptide substrates.

Objective: To determine the IC₅₀ or kinetic parameters (Ki', kassoc) of a syringolin compound.

Materials:

• Purified human or yeast 20S proteasome.

• Assay Buffer: e.g., 20 mM Tris-HCl pH 7.5, 0.5 mM EDTA.

• Syringolin compound stock solution in DMSO.

• Fluorogenic Substrates:

  • Chymotrypsin-like (β5): Suc-LLVY-AMC

  • Trypsin-like (β2): Boc-LRR-AMC

  • Caspase-like (β1): Z-LLE-AMC

• 96-well black microplate.

• Fluorescence plate reader (Excitation: ~360-380 nm, Emission: ~440-460 nm).

Procedure:

• Prepare serial dilutions of the syringolin compound in assay buffer.

• In the microplate wells, add the assay buffer and the syringolin dilutions. Add a DMSO control (no inhibitor).

• Add the purified 20S proteasome to each well to a final concentration of ~1-5 nM.

• Incubate the plate at 37°C for 15-30 minutes to allow the inhibitor to bind to the proteasome.

• Initiate the reaction by adding the fluorogenic substrate to a final concentration of ~10-100 µM.

• Immediately begin monitoring the increase in fluorescence over time using the plate reader. The cleavage of the AMC group results in a fluorescent signal.

• Calculate the initial reaction rates (V) from the linear portion of the fluorescence curves.

• Plot the percentage of inhibition [(V_control - V_inhibitor) / V_control] * 100 against the logarithm of the inhibitor concentration.

• Determine the IC₅₀ value by fitting the data to a dose-response curve. For kinetic constants, more complex data fitting is required[8][18].

Competitive Activity-Based Protein Profiling (ABPP)

This protocol is used to assess inhibitor potency and selectivity directly in complex biological samples (e.g., cell or tissue extracts).

Objective: To visualize the engagement of a syringolin compound with proteasome subunits and determine its IC₅₀ in a complex proteome.

Materials:

• Cell or tissue lysate.

• Syringolin compound stock solution in DMSO.

• Activity-Based Probe (ABP): A syringolin-based probe with a reporter tag, e.g., a clickable alkyne group (like SylP) or a fluorescent tag (like RhSylA)[11][19].

• For click chemistry: TAMRA-azide or other reporter azide (B81097), CuSO₄, TBTA ligand, TCEP.

• SDS-PAGE materials and fluorescence gel scanner.

Procedure:

• Prepare serial dilutions of the syringolin compound.

• Aliquot the cell lysate into microcentrifuge tubes.

• Pre-incubate the lysate with the syringolin dilutions (or DMSO control) for 1 hour at room temperature to allow target engagement[19][20].

• Add the activity-based probe (e.g., 1 µM SylP) to each tube and incubate for another hour[19][20]. The probe will covalently label any active proteasome subunits not already blocked by the inhibitor.

• (If using a clickable probe) Perform the click chemistry reaction by adding the reporter azide and click reagents to attach the fluorescent tag.

• Denature the samples by adding SDS-PAGE loading buffer and boiling.

• Separate the proteins by SDS-PAGE.

• Visualize the labeled proteasome subunits using a fluorescence gel scanner. The intensity of the fluorescent band for each subunit will be inversely proportional to the concentration of the competing syringolin inhibitor.

• Quantify the band intensities and plot them against the inhibitor concentration to determine the IC₅₀ for each subunit[11].

Workflow for competitive activity-based protein profiling.

Conclusion

The Syringolin A family of natural products represents a structurally novel and potent class of proteasome inhibitors. Originating as bacterial virulence factors, their unique mechanism of irreversible covalent inhibition has made them valuable tools for chemical biology and promising scaffolds for the development of new anticancer drugs. The detailed understanding of their biosynthesis, mechanism of action, and structure-activity relationships, as outlined in this guide, provides a solid foundation for future research. Further optimization of the syringolin scaffold, guided by rational design and a deeper understanding of proteasome biology, holds significant potential for creating next-generation therapeutics for cancer and other diseases linked to the ubiquitin-proteasome system.

References

• 1. Pseudomonas syringae virulence factor syringolin A counteracts stomatal immunity by proteasome inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Functional analysis of genes involved in the synthesis of syringolin A by Pseudomonas syringae pv. syringae B301 D-R - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biosynthesis of the proteasome inhibitor syringolin A: the ureido group joining two amino acids originates from bicarbonate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Syringolin A, a new plant elicitor from the phytopathogenic bacterium Pseudomonas syringae pv. syringae, inhibits the proliferation of neuroblastoma and ovarian cancer cells and induces apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Syringolin A | C24H39N5O6 | CID 42601513 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Production of Proteasome Inhibitor Syringolin A by the Endophyte Rhizobium sp. Strain AP16 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pnas.org [pnas.org]
• 9. researchgate.net [researchgate.net]
• 10. Regulation of biosynthesis of syringolin A, a Pseudomonas syringae virulence factor targeting the host proteasome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Proteasome Activity Imaging and Profiling Characterizes Bacterial Effector Syringolin A - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Syringolin B-inspired proteasome inhibitor analogue TIR-203 exhibits enhanced biological activity in multiple myeloma and neuroblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Structure-activity relationship study of syringolin A as a potential anticancer agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Total synthesis of syringolin A and improvement of its biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. dspace.mit.edu [dspace.mit.edu]
• 19. pubs.acs.org [pubs.acs.org]
• 20. researchgate.net [researchgate.net]

Syringolin A: A Technical Guide to its Impact on Host-Pathogen Interactions

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Syringolin A (SylA), a cyclic peptide derivative produced by certain strains of the phytopathogenic bacterium Pseudomonas syringae, is a potent and irreversible inhibitor of the eukaryotic proteasome. This activity establishes SylA as a critical virulence factor, enabling the pathogen to overcome host defenses and successfully colonize plant tissues. This technical guide provides an in-depth analysis of SylA's mechanism of action, its multifaceted effects on host-pathogen interactions, and detailed experimental protocols for its study. By suppressing the host's salicylic (B10762653) acid (SA) and jasmonic acid (JA) signaling pathways, key components of plant immunity, SylA facilitates bacterial entry, proliferation, and disease progression. Understanding the intricate molecular interactions orchestrated by Syringolin A offers valuable insights for the development of novel disease control strategies and potential therapeutic applications.

Introduction

Pseudomonas syringae employs a sophisticated arsenal (B13267) of effector molecules to manipulate its host's cellular machinery. Among these, Syringolin A stands out as a small molecule effector with a profound impact on host immunity.[1][2][3] Structurally, SylA is a non-ribosomally synthesized peptide-polyketide hybrid.[4][5] Its primary mode of action is the irreversible inhibition of the 26S proteasome, a multi-catalytic protease complex responsible for the degradation of ubiquitinated proteins in eukaryotes.[3][6] This disruption of protein homeostasis has far-reaching consequences for the host's ability to mount an effective defense response.

Mechanism of Action: Proteasome Inhibition

Syringolin A covalently binds to the active site threonine residues of the β2 and β5 subunits of the 20S proteasome, leading to its irreversible inactivation.[7] This inhibition disrupts the ubiquitin-proteasome system (UPS), a critical regulatory hub in eukaryotic cells that controls a vast array of cellular processes, including signal transduction, cell cycle progression, and immunity.

Quantitative Data on Proteasome Inhibition

Effects on Host-Pathogen Interactions

Syringolin A's role as a virulence factor is manifested through its ability to subvert multiple layers of plant defense.

Overcoming Stomatal Immunity

Stomata, small pores on the leaf surface, are the primary entry points for many foliar pathogens. Plants can actively close their stomata upon perception of pathogen-associated molecular patterns (PAMPs) as a first line of defense. Syringolin A-producing P. syringae can counteract this by inducing stomatal reopening, thereby facilitating bacterial entry into the leaf apoplast.[3][6] This effect is a direct consequence of proteasome inhibition in the guard cells that surround the stomatal pore.[3]

Suppression of Salicylic Acid (SA) and Jasmonic Acid (JA) Signaling

The phytohormones salicylic acid (SA) and jasmonic acid (JA) are central regulators of plant immunity. The SA pathway is crucial for defense against biotrophic and hemi-biotrophic pathogens like P. syringae, while the JA pathway is primarily involved in defense against necrotrophic pathogens and herbivorous insects.[8] These two pathways often act antagonistically.

Syringolin A effectively suppresses both SA- and JA-mediated defense responses by inhibiting the proteasome.[9][10] A key target in the SA pathway is the transcriptional co-activator Nonexpressor of Pathogenesis-Related Genes 1 (NPR1). For the SA pathway to be activated, NPR1 must be translocated to the nucleus where its turnover, mediated by the proteasome, is required for the full induction of defense gene expression.[11][12] By inhibiting the proteasome, Syringolin A stabilizes NPR1, thereby preventing the proper activation of SA-dependent defenses.[2][3][13]

Facilitating Wound Colonization

In addition to stomatal entry, P. syringae can infect plants through wounds. Syringolin A plays a crucial role in this process by suppressing wound-induced defense responses and promoting bacterial motility, allowing the pathogen to spread from the initial infection site.[9]

Alteration of the Host Epigenome

Recent studies have shown that Syringolin A treatment can lead to changes in the host's DNA methylation patterns. Specifically, it can cause an increase in DNA methylation in certain regions of the Arabidopsis genome.[14][15] The functional consequences of these epigenetic modifications on host defense are an active area of research.

Quantitative Data on Syringolin A's Effects

The following tables summarize the quantitative effects of Syringolin A on various aspects of host-pathogen interactions as reported in the literature.

Parameter	Organism/System	Effect of Syringolin A	Fold Change/Quantitative Value	Reference
Bacterial Growth	Pseudomonas syringae pv. syringae in bean leaves	Increased in planta bacterial population	Wild-type strain showed significantly higher CFU/cm² compared to a SylA-negative mutant over 5 days.	[6]
Disease Symptoms	Pseudomonas syringae pv. syringae on bean leaves	Increased number and severity of disease lesions	Inoculation with a SylA-negative mutant resulted in greatly reduced disease symptoms.	[3][6]
Stomatal Aperture	Bean (Phaseolus vulgaris) epidermal peels	Counteracts pathogen-induced stomatal closure	Treatment with SylA or a SylA-producing strain prevented the decrease in stomatal aperture observed with a SylA-negative mutant.	[6]
Gene Expression (PR-1)	Arabidopsis thaliana	Suppression of SA-inducible PR-1 gene expression	The induction of PR-1 expression by SA is compromised in the presence of proteasome inhibitors.	[11]

Note: Specific fold-change values from microarray or RNA-seq experiments are often presented in extensive supplementary datasets in the original publications and are not readily summarized in a single value. Researchers are encouraged to consult the primary literature for detailed gene expression data.

Experimental Protocols

This section provides detailed methodologies for key experiments used to study the effects of Syringolin A.

Stomatal Aperture Assay (Epidermal Peel Method)

This protocol is adapted from methods described for Arabidopsis thaliana.[1][16][17][18][19]

Materials:

• 4-5 week old Arabidopsis thaliana plants

• Microscope slides and coverslips

• Forceps and razor blades

• Opening Buffer (OB): 10 mM MES-KOH (pH 6.15), 50 mM KCl, 100 µM CaCl₂

• Treatment solutions: Syringolin A (dissolved in a suitable solvent like DMSO, with a final solvent concentration below 0.1%), P. syringae suspensions (wild-type and SylA-negative mutant), mock control (buffer with solvent).

Procedure:

• Excise fully expanded rosette leaves from well-watered plants.

• Gently peel the abaxial epidermis using fine-tipped forceps. A small piece of the leaf can be folded over to initiate the peel.

• Immediately float the epidermal peels, cuticle-side up, on Opening Buffer in a petri dish.

• Incubate the peels under light (approx. 100-150 µmol m⁻² s⁻¹) for 2-3 hours to induce stomatal opening.

• Replace the Opening Buffer with the respective treatment solutions.

• Incubate for the desired time period (e.g., 1-3 hours).

• Mount a peel on a microscope slide with a drop of the treatment solution and cover with a coverslip.

• Observe the stomata under a light microscope (400x magnification).

• Capture images of multiple fields of view for each treatment.

• Measure the width and length of the stomatal apertures using image analysis software (e.g., ImageJ).

• Calculate the stomatal aperture (width/length ratio) or just the width for at least 50-100 stomata per treatment.

In Planta Bacterial Growth Assay

This protocol is a standard method to quantify bacterial proliferation within plant leaves.[20][21][22][23][24]

Materials:

• Nicotiana benthamiana or Arabidopsis thaliana plants

• Pseudomonas syringae strains (wild-type and SylA-negative mutant)

• 1 mL needleless syringes

• 10 mM MgCl₂ (sterile)

• Cork borer (e.g., 0.5 cm diameter)

• Microcentrifuge tubes

• Plastic pestles

• King's B (KB) agar (B569324) plates with appropriate antibiotics (e.g., rifampicin (B610482) for P. syringae selection)

Procedure:

• Grow P. syringae strains in liquid KB medium with appropriate antibiotics overnight at 28°C.

• Pellet the bacteria by centrifugation, wash with 10 mM MgCl₂, and resuspend to the desired optical density (OD₆₀₀), for example, OD₆₀₀ = 0.0002 for a low-dose inoculum.

• Infiltrate the bacterial suspension into the abaxial side of fully expanded leaves using a needleless syringe. Infiltrate a control area with 10 mM MgCl₂.

• At specified time points post-infiltration (e.g., 0, 2, and 4 days), collect leaf discs from the infiltrated areas using a cork borer.

• Surface sterilize the leaf discs by briefly washing in 70% ethanol (B145695) followed by sterile water.

• Place two leaf discs into a microcentrifuge tube containing a known volume of 10 mM MgCl₂ (e.g., 200 µL).

• Homogenize the tissue using a plastic pestle.

• Perform serial dilutions of the homogenate in 10 mM MgCl₂.

• Plate 100 µL of each dilution onto KB agar plates with selective antibiotics.

• Incubate the plates at 28°C for 2-3 days.

• Count the number of colony-forming units (CFU) and calculate the CFU per unit leaf area (e.g., CFU/cm²).

Quantification of Salicylic Acid and Jasmonic Acid by LC-MS/MS

This is a generalized protocol for the extraction and quantification of phytohormones.[25][26][27][28][29]

Materials:

• Plant tissue (leaf material)

• Liquid nitrogen

• Extraction solvent (e.g., 80% methanol (B129727) with internal standards)

• Internal standards (e.g., deuterated SA and JA)

• Centrifuge

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• LC-MS/MS system

Procedure:

• Harvest plant tissue at desired time points after treatment and immediately freeze in liquid nitrogen.

• Grind the frozen tissue to a fine powder.

• Add a precise amount of extraction solvent containing known concentrations of internal standards to a known weight of the powdered tissue.

• Vortex and incubate (e.g., overnight at 4°C in the dark).

• Centrifuge to pellet the debris.

• Collect the supernatant and pass it through a pre-conditioned SPE cartridge to purify and concentrate the phytohormones.

• Elute the hormones from the cartridge with an appropriate solvent.

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the sample in a small volume of a suitable solvent for LC-MS/MS analysis.

• Inject the sample into the LC-MS/MS system and quantify the amounts of SA and JA based on the peak areas relative to the internal standards.

Whole-Genome Bisulfite Sequencing (WGBS) Data Analysis Pipeline

This is a general workflow for analyzing WGBS data to identify changes in DNA methylation.[2][3][18][22][24][30][31][32][33][34]

Procedure:

• DNA Extraction: Isolate high-quality genomic DNA from Syringolin A-treated and control plant tissues.

• Library Preparation: Construct sequencing libraries, which includes DNA fragmentation, end-repair, A-tailing, and ligation of methylated adapters.

• Bisulfite Conversion: Treat the adapter-ligated DNA with sodium bisulfite, which converts unmethylated cytosines to uracils, while methylated cytosines remain unchanged.

• PCR Amplification: Amplify the bisulfite-converted DNA using primers that anneal to the adapters.

• Sequencing: Sequence the amplified libraries on a high-throughput sequencing platform.

• Data Analysis:

  • Quality Control: Use tools like FastQC to assess the quality of the raw sequencing reads.

  • Adapter Trimming: Remove adapter sequences from the reads.

  • Alignment: Align the reads to a reference genome using a bisulfite-aware aligner (e.g., Bismark).

  • Methylation Calling: Determine the methylation status of each cytosine in the genome.

  • Differential Methylation Analysis: Identify differentially methylated regions (DMRs) between the Syringolin A-treated and control samples.

  • Annotation and Functional Analysis: Annotate the DMRs to genomic features (e.g., genes, promoters, transposable elements) and perform functional enrichment analysis.

Visualization of Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate key concepts related to Syringolin A's mode of action.

Syringolin A's primary mechanism of action: inhibition of the host proteasome.

References

• 1. Analysis of Guard Cell Readouts Using Arabidopsis thaliana Isolated Epidermal Peels [en.bio-protocol.org]
• 2. Frontiers | Performance of Mapping Approaches for Whole-Genome Bisulfite Sequencing Data in Crop Plants [frontiersin.org]
• 3. Pseudomonas syringae virulence factor syringolin A counteracts stomatal immunity by proteasome inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 5. Regulation of biosynthesis of syringolin A, a Pseudomonas syringae virulence factor targeting the host proteasome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 7. Proteasome Activity Imaging and Profiling Characterizes Bacterial Effector Syringolin A - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Pseudomonas syringae pv. syringae uses proteasome inhibitor syringolin A to colonize from wound infection sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Production of Proteasome Inhibitor Syringolin A by the Endophyte Rhizobium sp. Strain AP16 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Scholars@Duke publication: Proteasome-mediated turnover of the transcription coactivator NPR1 plays dual roles in regulating plant immunity. [scholars.duke.edu]
• 12. researchgate.net [researchgate.net]
• 13. Abscisic acid promotes proteasome-mediated degradation of the transcription coactivator NPR1 in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. jullienlab.com [jullienlab.com]
• 15. Methylome Response to Proteasome Inhibition by Pseudomonas syringae Virulence Factor Syringolin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Analysis of Guard Cell Readouts Using Arabidopsis thaliana Isolated Epidermal Peels [bio-protocol.org]
• 20. Monitoring Pseudomonas syringae Growth in Agroinfiltrated Leaves: The \"Agromonas\" Assay. | Department of Biology [biology.ox.ac.uk]
• 21. Agromonas: a rapid disease assay for Pseudomonas syringae growth in agroinfiltrated leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 22. 4.5. Pseudomonas Syringae Infection Assay [bio-protocol.org]
• 23. journals.asm.org [journals.asm.org]
• 24. Bacterial Infection and Hypersensitive Response Assays in Arabidopsis-Pseudomonas syringae Pathosystem - PMC [pmc.ncbi.nlm.nih.gov]
• 25. An UPLC-MS/MS method for highly sensitive high-throughput analysis of phytohormones in plant tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Quantification of Jasmonic Acid and Salicylic Acid in Plant-Insect Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Quantification of jasmonic acid, methyl jasmonate, and salicylic acid in plants by capillary liquid chromatography electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]
• 29. Simultaneous quantitative LC-ESI-MS/MS analyses of salicylic acid and jasmonic acid in crude extracts of Cucumis sativus under biotic stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. Whole Genome Bisulfite Sequencing (WGBS) Data Analysis Pipeline - CD Genomics [cd-genomics.com]
• 31. Whole-Genome Bisulfite Sequencing Data Standards and Processing Pipeline – ENCODE [encodeproject.org]
• 32. Method for Bisulfite Sequencing Data Analysis for Whole-Genome Level DNA Methylation Detection in Legumes | Springer Nature Experiments [experiments.springernature.com]
• 33. researchgate.net [researchgate.net]
• 34. apsjournals.apsnet.org [apsjournals.apsnet.org]

Protocols & Analytical Methods

Application Notes and Protocols for Syringolin A in Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Syringolin A (SylA) is a natural cyclic peptide derived from the bacterium Pseudomonas syringae. It has emerged as a potent and specific inhibitor of the eukaryotic 26S proteasome, a critical cellular machinery for protein degradation. By disrupting the ubiquitin-proteasome system, Syringolin A triggers an accumulation of regulatory proteins, leading to cell cycle arrest and apoptosis in cancer cells. These characteristics make Syringolin A a promising candidate for anticancer drug development. This document provides detailed protocols for the application of Syringolin A in cancer cell line research.

Mechanism of Action

Syringolin A irreversibly inhibits the chymotrypsin-like, trypsin-like, and caspase-like activities of the proteasome by covalently binding to the N-terminal threonine residues of the catalytic β-subunits within the 20S core particle. This inhibition leads to the accumulation of poly-ubiquitinated proteins, which would normally be degraded. The resulting cellular stress activates apoptotic pathways, making Syringolin A an effective inducer of programmed cell death in various cancer cell lines. Notably, it has been shown to induce apoptosis through both p53-dependent and p53-independent mechanisms, suggesting its potential efficacy in a broad range of tumors, including those with p53 mutations.

Data Presentation

Table 1: IC50 Values of Syringolin A in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Citation
SK-N-SH	Neuroblastoma	20 - 25	[1]
LAN-1	Neuroblastoma	20 - 25	[1]
SKOV3	Ovarian Cancer	20 - 25	[1]

Experimental Protocols

Cell Viability Assay (MTS Assay)

This protocol determines the concentration of Syringolin A that inhibits cell viability by 50% (IC50).

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Syringolin A (stock solution in DMSO)

• 96-well plates

• MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

• Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Prepare serial dilutions of Syringolin A in complete medium from a stock solution. A typical concentration range to test is 0.5 µM to 100 µM.

• Remove the medium from the wells and add 100 µL of the Syringolin A dilutions to the respective wells. Include wells with medium and DMSO as a vehicle control.

• Incubate the plate for 48 hours at 37°C in a 5% CO2 incubator.

• Add 20 µL of MTS reagent to each well.

• Incubate the plate for 1-4 hours at 37°C, protected from light.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay quantifies the extent of apoptosis induced by Syringolin A.

Materials:

• Cancer cell lines

• Complete cell culture medium

• Syringolin A

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates at an appropriate density to reach 70-80% confluency after 24 hours.

• Treat the cells with Syringolin A at a concentration known to induce apoptosis (e.g., 25 µM) and a vehicle control (DMSO) for 48 hours.[1]

• Harvest the cells, including both adherent and floating cells, by trypsinization and centrifugation.

• Wash the cells twice with cold PBS.

• Resuspend the cell pellet in 1X Binding Buffer to a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the tubes and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour. Annexin V-FITC positive, PI negative cells are in early apoptosis, while cells positive for both are in late apoptosis or necrosis.

Western Blot Analysis for Apoptosis Markers

This protocol is used to detect changes in the expression of key apoptosis-related proteins, such as p53 and cleaved PARP.

Materials:

• Cancer cell lines

• Complete cell culture medium

• Syringolin A

• 6-well plates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and blotting equipment

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p53, anti-PARP, anti-cleaved PARP, and a loading control like anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with Syringolin A (e.g., 20 µM) for 24 and 48 hours.[1] Include a vehicle control.

• Lyse the cells in RIPA buffer and quantify the protein concentration using a BCA assay.

• Denature equal amounts of protein (20-30 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again as in step 8.

• Visualize the protein bands using an ECL substrate and an imaging system. An increase in p53 levels and the appearance of the 89 kDa cleaved PARP fragment are indicative of apoptosis.[1]

Mandatory Visualizations

Caption: Experimental workflow for evaluating Syringolin A's effect on cancer cells.

References

• 1. Syringolin A, a new plant elicitor from the phytopathogenic bacterium Pseudomonas syringae pv. syringae, inhibits the proliferation of neuroblastoma and ovarian cancer cells and induces apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Syringolin A-Induced Apoptosis in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Syringolin A is a natural cyclic peptide derivative produced by the bacterium Pseudomonas syringae. It has been identified as a potent inhibitor of the eukaryotic proteasome, a key cellular machinery responsible for protein degradation.[1][2] By inhibiting the proteasome, Syringolin A disrupts cellular homeostasis, leading to the accumulation of regulatory proteins that can trigger programmed cell death, or apoptosis. This property makes Syringolin A a molecule of significant interest in cancer research as a potential therapeutic agent.[1][2]

These application notes provide a comprehensive overview and detailed protocols for utilizing Syringolin A to induce apoptosis in cancer cell lines. The information is intended to guide researchers in designing and executing experiments to study the apoptotic effects of Syringolin A and its mechanism of action.

Mechanism of Action

Syringolin A exerts its pro-apoptotic effects primarily through the irreversible inhibition of the 26S proteasome.[1] The proteasome is a multi-catalytic protease complex that degrades ubiquitinated proteins, playing a crucial role in the regulation of various cellular processes, including cell cycle progression, signal transduction, and apoptosis.

The inhibition of the proteasome by Syringolin A leads to the accumulation of pro-apoptotic proteins and cell cycle inhibitors. A key protein stabilized by this inhibition is the tumor suppressor p53.[1][2] Increased levels of p53 can transcriptionally activate downstream targets that promote apoptosis.

The apoptotic cascade initiated by Syringolin A involves the activation of caspases, a family of cysteine proteases that execute the apoptotic program. This leads to the cleavage of critical cellular substrates, including Poly (ADP-ribose) polymerase (PARP), a protein involved in DNA repair.[1][2] The cleavage of PARP is a hallmark of apoptosis. Notably, Syringolin A has been shown to induce apoptosis in both p53-wild-type and p53-deficient cancer cells, suggesting the involvement of both p53-dependent and p53-independent apoptotic pathways.[1]

Data Presentation

The following tables summarize the quantitative data on the efficacy of Syringolin A in inducing cytotoxicity and apoptosis in various cancer cell lines as reported in preclinical studies.

Table 1: IC50 Values of Syringolin A in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Incubation Time (h)	Assay
SK-N-SH	Neuroblastoma	20 - 25	48	SRB Assay
LAN-1	Neuroblastoma	20 - 25	48	SRB Assay
SKOV3	Ovarian Cancer	20 - 25	48	SRB Assay

Data compiled from publicly available research.[1][2]

Table 2: Time-Course of Molecular Events in Syringolin A-Induced Apoptosis (SK-N-SH Cells)

Time Point (h)	Event	Observation
24	p53 Protein Levels	Rapid increase
24	PARP Cleavage	Cleaved PARP (89 kDa) detected
48	Cell Morphology	Cell rounding and loss of adherence
48	PARP Cleavage	Increased levels of cleaved PARP

Based on findings in neuroblastoma cell line SK-N-SH treated with 20 µM Syringolin A.[1]

Experimental Protocols

Preparation of Syringolin A Stock Solution

Materials:

• Syringolin A (powder)

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Sterile microcentrifuge tubes

Protocol:

• Bring the Syringolin A powder and DMSO to room temperature.

• Perform all steps in a sterile environment (e.g., a laminar flow hood).

• Prepare a 10 mM stock solution of Syringolin A by dissolving the appropriate amount of powder in DMSO. For example, for a compound with a molecular weight of 493.6 g/mol , dissolve 4.94 mg in 1 mL of DMSO.

• Vortex thoroughly until the powder is completely dissolved.

• Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for long-term storage.

Cell Culture and Treatment

Materials:

• Cancer cell line of interest (e.g., SK-N-SH, SKOV3)

• Complete cell culture medium (specific to the cell line)

• Phosphate-buffered saline (PBS), sterile

• Syringolin A stock solution (10 mM)

• Cell culture plates or flasks

Protocol:

• Culture the cancer cells in their recommended complete medium in a humidified incubator at 37°C with 5% CO2.

• Seed the cells in appropriate culture vessels (e.g., 6-well plates, 96-well plates) at a density that will allow for logarithmic growth during the experiment.

• Allow the cells to adhere and grow for 24 hours.

• Prepare working concentrations of Syringolin A by diluting the 10 mM stock solution in fresh complete culture medium. Ensure the final DMSO concentration in the medium is below 0.5% to avoid solvent-induced cytotoxicity.

• Remove the old medium from the cells and replace it with the medium containing the desired concentrations of Syringolin A. Include a vehicle control (medium with the same concentration of DMSO as the highest Syringolin A concentration).

• Incubate the cells for the desired time points (e.g., 24, 48 hours).

Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining

Materials:

• Treated and control cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Cold PBS

• Flow cytometer

Protocol:

• After the treatment period, collect both the floating and adherent cells. For adherent cells, gently trypsinize and combine them with the floating cells from the supernatant.

• Centrifuge the cell suspension at 300 x g for 5 minutes and discard the supernatant.

• Wash the cells twice with cold PBS.

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.

  • Healthy cells: Annexin V-negative and PI-negative

  • Early apoptotic cells: Annexin V-positive and PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive

Western Blot Analysis of p53 and Cleaved PARP

Materials:

• Treated and control cells

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies:

  • Rabbit anti-p53 antibody

  • Rabbit anti-cleaved PARP (Asp214) antibody

  • Mouse or rabbit anti-β-actin antibody (loading control)

• HRP-conjugated secondary antibodies (anti-rabbit, anti-mouse)

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Protocol:

• After treatment, wash the cells with cold PBS and lyse them in RIPA buffer.

• Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Determine the protein concentration of the supernatant using a BCA assay.

• Denature 20-30 µg of protein from each sample by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody (e.g., anti-p53, anti-cleaved PARP, or anti-β-actin) overnight at 4°C with gentle agitation. Use the antibody dilution recommended by the manufacturer.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST for 10 minutes each.

• Add the ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

Visualizations

References

• 1. Syringolin A, a new plant elicitor from the phytopathogenic bacterium Pseudomonas syringae pv. syringae, inhibits the proliferation of neuroblastoma and ovarian cancer cells and induces apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mpbio.com [mpbio.com]

How to use Syringolin A in plant immunity assays

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Syringolin A (SylA) is a cyclic peptide derivative produced by certain strains of the plant pathogenic bacterium Pseudomonas syringae. It acts as a virulence factor by irreversibly inhibiting the eukaryotic 26S proteasome, a key component of cellular protein degradation.[1] This inhibition disrupts various host cellular processes, including hormone signaling pathways crucial for plant defense, such as those mediated by salicylic (B10762653) acid (SA) and jasmonic acid (JA).[1] Consequently, SylA-producing bacteria can suppress plant immune responses, like stomatal closure, to facilitate infection.[2] These properties make Syringolin A a valuable molecular tool for studying the intricacies of plant immunity, dissecting signaling pathways, and identifying potential targets for novel disease control strategies.

These application notes provide detailed protocols for utilizing Syringolin A in a range of plant immunity assays. The methodologies described herein are designed to assist researchers in investigating the impact of proteasome inhibition on various defense responses.

Mechanism of Action: Proteasome Inhibition

Syringolin A covalently binds to the active sites of the β2 and β5 subunits of the 26S proteasome, leading to its irreversible inhibition.[3] This blockage of the proteasome machinery disrupts the degradation of regulatory proteins, thereby affecting downstream signaling cascades.

Mechanism of Syringolin A action in a plant cell.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the effects of Syringolin A in different plant immunity assays.

Assay Type	Plant Species	Syringolin A Concentration	Observed Effect	Reference(s)
Pathogen Growth	Arabidopsis thaliana	30 µg/ml	Complemented growth of a P. syringae mutant lacking Syringolin A production.	[4]
Nicotiana benthamiana	12.5-50 µM	Suppressed salicylic acid-mediated immunity, allowing for increased bacterial growth.	[5]
Stomatal Aperture	Phaseolus vulgaris	Not specified	Complemented stomatal opening by a Syringolin A-deficient P. syringae mutant.	[2]
Arabidopsis thaliana	Not specified	Complemented stomatal opening by a Syringolin A-deficient P. syringae mutant.	[2]
Gene Expression (PR1a)	Nicotiana benthamiana	3.1 - 50 µM	Dose-dependent suppression of BTH-induced PR1a gene expression.	[5]
Proteasome Inhibition	Arabidopsis thaliana	~10 nM - 10 µM (IC50)	Preferential inhibition of β2 and β5 subunits of the proteasome in vitro.	[3]

Experimental Protocols

Pathogen Growth Inhibition Assay

This assay measures the effect of Syringolin A on the growth of pathogenic bacteria within plant tissue.

References

• 1. Production of Proteasome Inhibitor Syringolin A by the Endophyte Rhizobium sp. Strain AP16 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pseudomonas syringae virulence factor syringolin A counteracts stomatal immunity by proteasome inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Proteasome Activity Imaging and Profiling Characterizes Bacterial Effector Syringolin A - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of Fungal and Bacterial Plant Pathogens In Vitro and In Planta with Ultrashort Cationic Lipopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Total Synthesis of Syringolin A for Research Applications: A Detailed Guide

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive overview and detailed protocols for the total synthesis of Syringolin A, a potent natural product proteasome inhibitor. The synthetic strategy is centered around a key intramolecular Horner-Wadsworth-Emmons reaction to construct the characteristic 12-membered macrolactam core. Furthermore, this guide details experimental protocols for evaluating the biological activity of synthesized Syringolin A, including proteasome inhibition assays and cell-based assays for assessing its anticancer effects. The information presented is intended to enable researchers to synthesize and biologically characterize Syringolin A for further investigation into its therapeutic potential.

Introduction

Syringolin A is a virulence factor produced by the bacterium Pseudomonas syringae. It has garnered significant interest in the scientific community due to its potent and irreversible inhibition of the eukaryotic proteasome. The proteasome is a critical cellular machine responsible for protein degradation, and its inhibition has emerged as a validated strategy in cancer therapy. Syringolin A exerts its biological activity by covalently modifying the active site threonine residues of the proteasome's catalytic β-subunits.[1] This mechanism of action leads to the accumulation of ubiquitinated proteins, cell cycle arrest, and apoptosis in cancer cells, making Syringolin A a promising lead compound for the development of novel anticancer agents.[1][2]

This application note provides a detailed protocol for the total synthesis of Syringolin A, based on convergent strategies reported in the literature.[2][3][4] Additionally, it outlines protocols for key biological assays to characterize the activity of the synthesized compound.

Total Synthesis of Syringolin A

The total synthesis of Syringolin A can be achieved through a convergent approach, involving the preparation of two key fragments: the macrocyclic core and the dipeptide side chain. A crucial step in this synthesis is the formation of the 12-membered macrolactam via an intramolecular Horner-Wadsworth-Emmons reaction.[2][3]

Retrosynthetic Analysis

Caption: Retrosynthetic analysis of Syringolin A.

Experimental Protocol: Key Steps

Step 1: Synthesis of the Acyclic Precursor for Macrolactamization

This phase involves the synthesis of the linear peptide precursor containing a phosphonate (B1237965) group and an aldehyde, which are necessary for the subsequent intramolecular Horner-Wadsworth-Emmons reaction. The synthesis typically starts from commercially available L-valine and Garner's aldehyde.[4]

• Materials: L-valine, Garner's aldehyde, di-tert-butyl dicarbonate (B1257347) (Boc₂O), N,O-dimethylhydroxylamine hydrochloride, lithium aluminum hydride (LAH), triethyl phosphonoacetate, and standard organic solvents and reagents for peptide coupling (e.g., HATU, DIPEA).

• Procedure:

  • Protect the amino group of L-valine with a Boc group.

  • Couple the Boc-protected valine with N,O-dimethylhydroxylamine to form the Weinreb amide.

  • Reduce the Weinreb amide to the corresponding aldehyde using a mild reducing agent like LAH at low temperature.

  • React the aldehyde with the ylide generated from triethyl phosphonoacetate to form an α,β-unsaturated ester. This fragment will contain the phosphonate moiety.

  • Synthesize the second fragment starting from Garner's aldehyde, which involves several steps to introduce the necessary functional groups for peptide coupling.

  • Couple the two fragments using standard peptide coupling conditions (e.g., HATU, DIPEA) to yield the acyclic precursor.

Step 2: Intramolecular Horner-Wadsworth-Emmons Macrolactamization

This is the key ring-forming step to generate the 12-membered macrolactam core of Syringolin A.[2]

• Materials: Acyclic precursor from Step 1, a suitable base (e.g., potassium bis(trimethylsilyl)amide - KHMDS), and a high-dilution setup.

• Procedure:

  • Dissolve the acyclic precursor in a large volume of a suitable solvent (e.g., THF) to maintain high dilution conditions, which favor intramolecular reactions over intermolecular polymerization.

  • Slowly add a solution of a strong, non-nucleophilic base, such as KHMDS, to the reaction mixture at a controlled temperature (e.g., -78 °C to room temperature) over several hours using a syringe pump.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

  • Extract the product with an organic solvent, dry the organic layer, and concentrate it under reduced pressure.

  • Purify the resulting macrolactam by column chromatography on silica (B1680970) gel.

Step 3: Synthesis of the Urea Dipeptide Side Chain

The bis(valinyl)urea side chain is synthesized separately.[2]

• Materials: L-valine methyl ester hydrochloride, triphosgene (B27547), and L-valine tert-butyl ester.

• Procedure:

  • React L-valine methyl ester hydrochloride with triphosgene in the presence of a base to form the corresponding isocyanate.

  • React the isocyanate in situ with L-valine tert-butyl ester to form the protected urea dipeptide.

  • Selectively deprotect the appropriate functional groups to allow for coupling to the macrolactam core.

Step 4: Final Assembly and Deprotection

The final steps involve coupling the side chain to the macrolactam and removing any remaining protecting groups.[2][3]

• Materials: Macrolactam from Step 2, the synthesized side chain from Step 3, a peptide coupling reagent (e.g., HATU, DIPEA), and a suitable deprotection agent (e.g., trifluoroacetic acid - TFA).

• Procedure:

  • Couple the macrolactam with the urea dipeptide side chain using standard peptide coupling conditions.

  • Purify the coupled product by column chromatography.

  • Remove any remaining protecting groups (e.g., Boc, t-butyl esters) using an appropriate acid, such as TFA in dichloromethane.

  • Purify the final product, Syringolin A, by preparative high-performance liquid chromatography (HPLC).

  • Characterize the final compound by high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to confirm its identity and purity.

Biological Activity of Syringolin A

Syringolin A is a potent inhibitor of the 20S proteasome, showing selectivity for different catalytic subunits. Its anticancer activity is attributed to this proteasome inhibition, which leads to apoptosis in various cancer cell lines.

Quantitative Data on Proteasome Inhibition and Cell Viability

The following table summarizes the inhibitory constants (Ki) of Syringolin A against the different catalytic subunits of the human 20S proteasome and its half-maximal inhibitory concentrations (IC₅₀) against representative cancer cell lines.

Parameter	Value	Reference
Proteasome Inhibition (Ki)
Chymotrypsin-like (β5)	0.843 µM	[5]
Trypsin-like (β2)	6.7 µM	[5]
Caspase-like (β1)	No significant inhibition	[5]
Cell Viability (IC₅₀)
SK-N-SH (Neuroblastoma)	~20-25 µM	[4]
LAN-1 (Neuroblastoma)	~20-25 µM	[4]

Experimental Protocols for Biological Assays

Proteasome Inhibition Assay (Proteasome-Glo™ Assay)

This assay quantifies the chymotrypsin-like, trypsin-like, and caspase-like activities of the proteasome.

Caption: Workflow for the Proteasome-Glo™ Assay.

• Principle: The assay utilizes specific luminogenic substrates for each of the three catalytic activities of the proteasome. Cleavage of the substrate by the proteasome releases aminoluciferin, which is then used by luciferase to generate a light signal that is proportional to proteasome activity.

• Materials: Purified human 20S proteasome, Proteasome-Glo™ Assay Systems (Chymotrypsin-Like, Trypsin-Like, Caspase-Like), synthesized Syringolin A, and a luminometer.

• Protocol:

  • Prepare a stock solution of Syringolin A in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of Syringolin A to obtain a range of concentrations for testing.

  • In a 96-well white-walled plate, add the purified 20S proteasome to each well.

  • Add the different concentrations of Syringolin A to the wells and incubate for a specified time (e.g., 30 minutes) at room temperature to allow for inhibitor binding.

  • Prepare the Proteasome-Glo™ reagent according to the manufacturer's instructions.

  • Add the Proteasome-Glo™ reagent to each well.

  • Incubate the plate at room temperature for 10-15 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a plate-reading luminometer.

  • Calculate the percentage of proteasome inhibition for each concentration of Syringolin A and determine the IC₅₀ and/or Ki values.

Cell Viability Assay (CellTiter-Glo® Luminescent Cell Viability Assay)

This assay determines the number of viable cells in culture based on the quantification of ATP.

• Principle: The assay reagent lyses the cells and provides the substrate (luciferin) and enzyme (luciferase) for a reaction that generates a luminescent signal proportional to the amount of ATP present, which is an indicator of metabolically active, viable cells.

• Materials: Human neuroblastoma (e.g., SK-N-SH) or ovarian cancer cell lines, cell culture medium, synthesized Syringolin A, CellTiter-Glo® Luminescent Cell Viability Assay kit, and a luminometer.

• Protocol:

  • Seed the cancer cells in a 96-well clear-bottom white-walled plate at a suitable density and allow them to attach overnight.

  • Prepare serial dilutions of Syringolin A in the cell culture medium.

  • Remove the old medium from the wells and add the medium containing different concentrations of Syringolin A. Include a vehicle control (e.g., DMSO).

  • Incubate the cells for a desired period (e.g., 24, 48, or 72 hours) at 37°C in a CO₂ incubator.

  • Equilibrate the plate to room temperature for about 30 minutes.

  • Prepare the CellTiter-Glo® reagent according to the manufacturer's instructions.

  • Add the CellTiter-Glo® reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a plate-reading luminometer.

  • Calculate the percentage of cell viability for each concentration of Syringolin A relative to the vehicle control and determine the IC₅₀ value.

Western Blot Analysis of p53 and Akt Signaling Pathways

This protocol is for detecting changes in the protein levels of key signaling molecules after treatment with Syringolin A.

Caption: Workflow for Western Blot Analysis.

• Principle: Proteins from cell lysates are separated by size using gel electrophoresis, transferred to a membrane, and then specific proteins are detected using antibodies.

• Materials: Cancer cell lines, synthesized Syringolin A, lysis buffer, protein assay kit, SDS-PAGE gels, transfer apparatus, PVDF or nitrocellulose membranes, blocking buffer (e.g., 5% non-fat milk or BSA in TBST), primary antibodies (e.g., anti-p53, anti-phospho-Akt, anti-Akt, anti-β-actin), HRP-conjugated secondary antibodies, and a chemiluminescence detection system.

• Protocol:

  • Seed and treat cells with Syringolin A as described in the cell viability assay protocol.

  • After the desired incubation time, wash the cells with ice-cold PBS and lyse them using a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Quantify the protein concentration of the lysates using a BCA or Bradford protein assay.

  • Denature the protein samples by boiling in Laemmli buffer.

  • Separate the proteins by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

  • Incubate the membrane with the primary antibody of interest (e.g., anti-p53, anti-p-Akt) overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • To ensure equal protein loading, the membrane can be stripped and re-probed with an antibody against a housekeeping protein, such as β-actin.

Signaling Pathways Affected by Syringolin A

Syringolin A-mediated proteasome inhibition leads to the stabilization of key regulatory proteins, thereby impacting cellular signaling pathways involved in cell survival and apoptosis.

Caption: Signaling pathways affected by Syringolin A.

• p53 Signaling Pathway: The tumor suppressor protein p53 is a key substrate of the proteasome. Inhibition of the proteasome by Syringolin A leads to the accumulation of p53, which in turn transcriptionally activates pro-apoptotic genes (e.g., BAX, PUMA) and cell cycle inhibitors (e.g., p21), ultimately leading to apoptosis and cell cycle arrest in cancer cells with wild-type p53.[4]

• Akt Signaling Pathway: The Akt pathway is a critical pro-survival signaling cascade that is often dysregulated in cancer. While the direct effects of Syringolin A on Akt signaling are still being fully elucidated, proteasome inhibition can interfere with the turnover of key components of this pathway, potentially leading to a decrease in pro-survival signals.

Conclusion

This application note provides a comprehensive guide for the total synthesis and biological evaluation of Syringolin A. The detailed protocols for the chemical synthesis, proteasome inhibition assays, cell viability assays, and western blot analysis will enable researchers to produce and characterize this potent natural product for further investigation into its mechanism of action and potential as a therapeutic agent. The provided diagrams and data tables serve as valuable resources for understanding the key concepts and experimental outcomes associated with Syringolin A research.

References

• 1. Syrbactin proteasome inhibitor TIR-199 overcomes bortezomib chemoresistance and inhibits multiple myeloma tumor growth in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Total synthesis of syringolin A and B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthetic and structural studies on syringolin A and B reveal critical determinants of selectivity and potency of proteasome inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Total synthesis of syringolin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Determining the IC50 of Syringolin A in vitro: Application Notes and Protocols for Researchers

For researchers, scientists, and drug development professionals, this document provides detailed application notes and protocols for determining the half-maximal inhibitory concentration (IC50) of Syringolin A, a potent, irreversible proteasome inhibitor, in various in vitro settings.

Syringolin A, a natural product secreted by certain strains of the bacterium Pseudomonas syringae, has garnered significant interest in cancer research due to its potent anti-proliferative and pro-apoptotic activities.[1][2] Its primary mechanism of action is the irreversible inhibition of the eukaryotic 26S proteasome, a critical cellular machinery responsible for protein degradation.[3][4] By targeting the proteasome, Syringolin A disrupts cellular homeostasis, leading to the accumulation of regulatory proteins, cell cycle arrest, and ultimately, apoptosis. This document outlines the key experimental procedures to quantify the inhibitory potency of Syringolin A.

Mechanism of Action: Proteasome Inhibition

Syringolin A covalently binds to the active-site N-terminal threonine residues of the catalytic β-subunits within the 20S core of the proteasome.[4] This irreversible binding blocks the three major proteolytic activities of the proteasome: chymotrypsin-like (CT-L), trypsin-like (T-L), and caspase-like (C-L).[4] The inhibition of these activities leads to the accumulation of ubiquitinated proteins, which in turn triggers downstream signaling pathways culminating in programmed cell death.

Figure 1: Signaling pathway of Syringolin A-mediated proteasome inhibition.

Data Presentation: IC50 Values of Syringolin A

The potency of Syringolin A is typically quantified by its IC50 value, which is the concentration of the inhibitor required to reduce a specific biological activity by 50%. Below is a summary of reported IC50 values for Syringolin A in different cancer cell lines and for the inhibition of specific proteasomal activities.

Cell Line	Assay Type	IC50 (µM)	Reference
Human Neuroblastoma (SK-N-SH)	Cell Proliferation	20 - 25	[1][2]
Human Neuroblastoma (LAN-1)	Cell Proliferation	20 - 25	[1]
Human Ovarian Cancer (SKOV3)	Cell Proliferation	20 - 25	[1][2]

Proteasome Activity	Substrate	IC50 (nM)	Reference
Chymotrypsin-like (CT-L)	Suc-LLVY-AMC	8.65 ± 1.13	[5]
Trypsin-like (T-L)	Boc-LRR-AMC	-	-
Caspase-like (C-L)	Z-LLE-AMC	-	-
Note: This highly potent value is for a rationally designed lipophilic derivative of Syringolin A, highlighting the potential for synthetic analogs.[5] Natural Syringolin A exhibits lower potency.[5]

Experimental Protocols

To determine the IC50 of Syringolin A, two primary in vitro assays are recommended: a direct enzymatic assay to measure proteasome activity and a cell-based assay to assess the impact on cell viability.

Proteasome Activity Assay (Fluorogenic Substrate-based)

This assay directly measures the inhibition of the proteasome's catalytic activities using specific fluorogenic peptide substrates.[6]

Principle: The proteasome cleaves a peptide substrate conjugated to a fluorescent reporter molecule (e.g., 7-amido-4-methylcoumarin, AMC). Upon cleavage, the fluorophore is released, resulting in an increase in fluorescence that is proportional to the enzymatic activity.

Materials:

• Purified 20S proteasome or cell lysate containing proteasomes

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 25 mM KCl, 10 mM NaCl, 1 mM MgCl2

• Fluorogenic Substrates:

  • Suc-LLVY-AMC (for chymotrypsin-like activity)

  • Boc-LRR-AMC (for trypsin-like activity)

  • Z-LLE-AMC (for caspase-like activity)

• Syringolin A (stock solution in DMSO)

• 96-well black microplates

• Fluorometric microplate reader

Protocol:

Figure 2: Workflow for the in vitro proteasome activity assay.

• Prepare Serial Dilutions: Prepare a series of dilutions of Syringolin A in assay buffer. Also, include a vehicle control (DMSO) and a no-inhibitor control.

• Plate Setup: In a 96-well black microplate, add the purified proteasome or cell lysate to each well.

• Inhibitor Addition: Add the different concentrations of Syringolin A to the respective wells and incubate for 15-30 minutes at 37°C to allow for inhibitor binding.

• Substrate Addition: Initiate the reaction by adding the specific fluorogenic substrate to each well.

• Fluorescence Measurement: Immediately begin measuring the fluorescence intensity kinetically using a microplate reader with appropriate excitation and emission wavelengths (e.g., 380 nm excitation and 460 nm emission for AMC).

• Data Analysis:

  • Calculate the rate of the enzymatic reaction for each concentration by determining the slope of the linear portion of the fluorescence versus time curve.

  • Normalize the rates to the no-inhibitor control to determine the percentage of inhibition for each Syringolin A concentration.

  • Plot the percentage of inhibition against the logarithm of the Syringolin A concentration and fit the data to a dose-response curve to determine the IC50 value.

Cell Viability Assay (MTS/MTT Assay)

This assay assesses the cytotoxic effect of Syringolin A on a given cancer cell line.

Principle: Viable cells with active metabolism reduce a tetrazolium salt (MTS or MTT) to a colored formazan (B1609692) product. The amount of formazan produced is directly proportional to the number of living cells.

Materials:

• Cancer cell line of interest (e.g., SK-N-SH, SKOV3)

• Complete cell culture medium

• Syringolin A (stock solution in DMSO)

• MTS or MTT reagent

• 96-well clear microplates

• Spectrophotometric microplate reader

Protocol:

Figure 3: Workflow for the cell viability assay.

• Cell Seeding: Seed the desired cancer cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: The following day, treat the cells with a range of concentrations of Syringolin A. Include a vehicle control (DMSO) and an untreated control.

• Incubation: Incubate the cells with the compound for a specified period (e.g., 48 or 72 hours).

• MTS/MTT Addition: Add the MTS or MTT reagent to each well and incubate for 1-4 hours, allowing for the conversion to formazan.

• Absorbance Measurement: Measure the absorbance of the formazan product using a microplate reader at the appropriate wavelength (e.g., 490 nm for MTS).

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells.

  • Plot the percentage of viability against the logarithm of the Syringolin A concentration.

  • Fit the data to a dose-response curve to determine the IC50 value.

By following these detailed protocols, researchers can accurately and reproducibly determine the in vitro IC50 of Syringolin A, providing crucial data for its further evaluation as a potential therapeutic agent.

References

• 1. Syringolin A, a new plant elicitor from the phytopathogenic bacterium Pseudomonas syringae pv. syringae, inhibits the proliferation of neuroblastoma and ovarian cancer cells and induces apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Syringolin A, a new plant elicitor from the phytopathogenic bacterium Pseudomonas syringae pv. syringae, inhibits the proliferation of neuroblastoma and ovarian cancer cells and induces apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pseudomonas syringae virulence factor syringolin A counteracts stomatal immunity by proteasome inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Production of Proteasome Inhibitor Syringolin A by the Endophyte Rhizobium sp. Strain AP16 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols: Western Blot Analysis of p53 after Syringolin A Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Syringolin A, a natural product derived from the bacterium Pseudomonas syringae, has emerged as a potent proteasome inhibitor with significant anti-tumor activity. One of the key molecular consequences of proteasome inhibition is the stabilization and accumulation of the tumor suppressor protein p53. Under normal physiological conditions, p53 is maintained at low levels through continuous ubiquitination and subsequent degradation by the 26S proteasome. By inhibiting the proteasome, Syringolin A prevents the degradation of p53, leading to its accumulation in the cell. This increase in p53 levels can trigger a cascade of downstream events, including cell cycle arrest and apoptosis, making Syringolin A a compound of interest in cancer research and drug development.

This document provides a detailed protocol for the analysis of p53 protein levels by Western blot in response to Syringolin A treatment. The provided methodologies and data will guide researchers in accurately assessing the impact of Syringolin A on the p53 signaling pathway.

Data Presentation

The following tables summarize the quantitative effects of Syringolin A on p53 protein levels in the p53-wild type human neuroblastoma cell line, SK-N-SH. The data is derived from densitometric analysis of Western blots and is presented as the fold increase in p53 protein levels relative to untreated control cells.

Table 1: Dose-Dependent Effect of Syringolin A on p53 Protein Levels

Syringolin A Concentration (µM)	Fold Increase in p53 (relative to control)
0 (Control)	1.0
10	1.8
20	2.5
50	2.3

Cells were treated with the indicated concentrations of Syringolin A for 24 hours.

Table 2: Time-Course of p53 Accumulation with Syringolin A Treatment

Time (hours)	Fold Increase in p53 (relative to 0h)
0	1.0
8	1.5
16	2.2
24	2.5
48	1.9

Cells were treated with 20 µM Syringolin A for the indicated durations.

Signaling Pathway

Caption: Syringolin A-induced p53 signaling pathway.

Experimental Workflow

Caption: Western blot experimental workflow.

Experimental Protocols

Cell Culture and Syringolin A Treatment

• Cell Line: Use a human cell line with wild-type p53 (e.g., SK-N-SH, A549, or MCF7).

• Culture Conditions: Culture the cells in the appropriate medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Seeding: Seed the cells in 6-well plates or 10 cm dishes to achieve 70-80% confluency at the time of treatment.

• Treatment:

  • For dose-response experiments, treat the cells with increasing concentrations of Syringolin A (e.g., 0, 10, 20, 50 µM) for a fixed time (e.g., 24 hours).

  • For time-course experiments, treat the cells with a fixed concentration of Syringolin A (e.g., 20 µM) and harvest them at different time points (e.g., 0, 8, 16, 24, 48 hours).

  • Include a vehicle control (e.g., DMSO) in all experiments.

Protein Extraction

• Cell Lysis:

  • After treatment, wash the cells twice with ice-cold phosphate-buffered saline (PBS).

  • Add 100-200 µL of ice-cold RIPA lysis buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS) supplemented with a protease inhibitor cocktail to each well or dish.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubation and Centrifugation:

  • Incubate the lysates on ice for 30 minutes, vortexing briefly every 10 minutes.

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C.

• Supernatant Collection:

  • Carefully transfer the supernatant containing the soluble protein to a new pre-chilled tube.

Protein Quantification

• BCA Assay: Determine the protein concentration of each lysate using a bicinchoninic acid (BCA) protein assay kit according to the manufacturer's instructions.

• Normalization: Normalize the protein concentration of all samples with RIPA buffer to ensure equal loading in the subsequent Western blot.

Western Blotting

• Sample Preparation:

  • To 20-30 µg of protein from each sample, add 4X Laemmli sample buffer to a final concentration of 1X.

  • Boil the samples at 95°C for 5 minutes.

• SDS-PAGE:

  • Load the denatured protein samples into the wells of a 10% or 12% SDS-polyacrylamide gel.

  • Run the gel at 100-120V until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane using a wet or semi-dry transfer system.

  • Confirm the transfer efficiency by staining the membrane with Ponceau S.

• Blocking:

  • Wash the membrane with Tris-buffered saline with 0.1% Tween 20 (TBST).

  • Block the membrane with 5% non-fat dry milk or 5% bovine serum albumin (BSA) in TBST for 1 hour at room temperature with gentle agitation.

• Primary Antibody Incubation:

  • Incubate the membrane with a primary antibody specific for p53 (e.g., mouse anti-p53, clone DO-1 or rabbit anti-p53) diluted in blocking buffer (typically 1:1000 to 1:5000) overnight at 4°C with gentle agitation.

  • As a loading control, also probe for a housekeeping protein such as β-actin or GAPDH on the same or a parallel membrane.

• Washing:

  • Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation:

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-mouse IgG-HRP or anti-rabbit IgG-HRP) diluted in blocking buffer (typically 1:5000 to 1:10,000) for 1 hour at room temperature.

• Final Washes:

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection:

  • Prepare the enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions.

  • Incubate the membrane with the ECL substrate for 1-5 minutes.

  • Capture the chemiluminescent signal using an imaging system or X-ray film.

• Data Analysis:

  • Quantify the band intensities using densitometry software (e.g., ImageJ).

  • Normalize the p53 band intensity to the corresponding loading control (β-actin or GAPDH).

  • Express the results as a fold change relative to the untreated control.

Application Notes and Protocols: Syringolin A in Neuroblastoma Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Syringolin A, a natural product derived from the bacterium Pseudomonas syringae, has emerged as a potent anti-cancer agent with significant potential in neuroblastoma research. It functions as a proteasome inhibitor, a class of drugs that has shown promise in treating various malignancies.[1][2] By blocking the activity of the proteasome, Syringolin A disrupts cellular protein homeostasis, leading to the accumulation of ubiquitinated proteins and key regulatory molecules. This disruption preferentially affects cancer cells, triggering cell cycle arrest and apoptosis, making Syringolin A a valuable tool for investigating neuroblastoma pathogenesis and developing novel therapeutic strategies.[3][4]

This document provides detailed application notes and experimental protocols for the use of Syringolin A in neuroblastoma research, focusing on its effects on cell viability, apoptosis, and associated signaling pathways.

Mechanism of Action

Syringolin A exerts its anti-tumor effects primarily through the inhibition of the 20S proteasome.[5] This inhibition leads to a cascade of cellular events culminating in apoptosis. In neuroblastoma cells, the key mechanistic steps include:

• Proteasome Inhibition: Syringolin A covalently binds to the active sites of the proteasome, inhibiting its chymotrypsin-like, trypsin-like, and caspase-like activities.[1][4]

• Accumulation of Ubiquitinated Proteins: The blockage of proteasomal degradation results in the accumulation of proteins tagged for destruction with ubiquitin.[2]

• p53 Stabilization and Activation: The tumor suppressor protein p53, a key regulator of cell cycle and apoptosis, is a substrate of the proteasome. Inhibition by Syringolin A leads to the stabilization and accumulation of p53 in the nucleus.[2][3]

• Induction of Apoptosis: Activated p53 transactivates pro-apoptotic genes, leading to the initiation of the intrinsic apoptotic pathway. This is evidenced by the cleavage of Poly (ADP-ribose) polymerase (PARP), a hallmark of caspase-dependent apoptosis.[3][6] While the p53 pathway is a major contributor, Syringolin A can also induce apoptosis in a p53-independent manner in certain cancer cells.[3]

• Cell Cycle Arrest: In addition to apoptosis, proteasome inhibition by Syringolin A can induce cell cycle arrest, particularly at the G2/M phase, in neuroblastoma cells.[4]

Quantitative Data Summary

The following tables summarize the quantitative effects of Syringolin A on neuroblastoma cell lines.

Table 1: Anti-proliferative Activity of Syringolin A in Neuroblastoma Cell Lines

Cell Line	IC50 (µM)	Assay	Reference
SK-N-SH	20 - 25	SRB Assay	[3]
LAN-1	20 - 25	SRB Assay	[3]

Table 2: Pro-apoptotic Effects of Syringolin A in Neuroblastoma Cell Lines

Cell Line	Treatment	Effect	Method	Reference
SK-N-SH	20 µM Syringolin A (24h)	Rapid increase in p53 protein levels	Western Blot	[3]
SK-N-SH	20 µM Syringolin A (48h)	PARP cleavage (89 kDa fragment)	Western Blot	[3]
SK-N-SH	Not specified	Increased Annexin V positive cells	Flow Cytometry	[3]

Experimental Protocols

Cell Viability Assay (Sulforhodamine B - SRB Assay)

This protocol is adapted from the methodology described in the literature for assessing the anti-proliferative effects of Syringolin A.[3]

Materials:

• Neuroblastoma cell lines (e.g., SK-N-SH, LAN-1)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Syringolin A (stock solution in DMSO)

• 96-well microtiter plates

• 10% (w/v) Trichloroacetic acid (TCA)

• 0.4% (w/v) Sulforhodamine B (SRB) in 1% acetic acid

• 10 mM Tris base solution

• Microplate reader (510 nm)

Protocol:

• Seed neuroblastoma cells in 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

• Incubate the plates for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Prepare serial dilutions of Syringolin A in complete culture medium. Add 100 µL of the Syringolin A dilutions to the respective wells. Include vehicle control (DMSO) wells.

• Incubate the plates for 48-72 hours.

• Gently remove the medium and fix the cells by adding 100 µL of cold 10% TCA to each well. Incubate at 4°C for 1 hour.

• Wash the plates five times with tap water and allow them to air dry completely.

• Add 50 µL of 0.4% SRB solution to each well and incubate at room temperature for 30 minutes.

• Quickly wash the plates five times with 1% acetic acid to remove unbound dye.

• Allow the plates to air dry completely.

• Add 200 µL of 10 mM Tris base solution to each well to solubilize the bound dye.

• Read the absorbance at 510 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Western Blot Analysis for p53 and PARP Cleavage

This protocol outlines the procedure for detecting changes in p53 protein levels and PARP cleavage, key indicators of Syringolin A's mechanism of action.[3]

Materials:

• Neuroblastoma cells treated with Syringolin A

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-p53, anti-PARP, anti-actin (or other loading control)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence detection system

Protocol:

• Lyse the treated and control cells with RIPA buffer.

• Determine the protein concentration of the lysates using the BCA assay.

• Denature 20-30 µg of protein from each sample by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody (e.g., anti-p53 at 1:1000, anti-PARP at 1:1000) overnight at 4°C.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate the membrane with ECL substrate and detect the chemiluminescent signal.

• Analyze the band intensities and normalize to a loading control like β-actin.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This protocol provides a method to quantify apoptosis in neuroblastoma cells treated with Syringolin A using flow cytometry.[3][7][8]

Materials:

• Neuroblastoma cells treated with Syringolin A

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and binding buffer)

• Flow cytometer

Protocol:

• Induce apoptosis in neuroblastoma cells by treating with Syringolin A for the desired time.

• Harvest the cells (including floating cells in the medium) and wash them twice with cold PBS.

• Resuspend the cells in 1X binding buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X binding buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.

• Use appropriate controls (unstained cells, cells stained with Annexin V-FITC only, and cells stained with PI only) to set up compensation and gates.

• Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic/necrotic).

Visualizations

Caption: Signaling pathway of Syringolin A-induced apoptosis in neuroblastoma.

Caption: Experimental workflow for studying Syringolin A in neuroblastoma.

References

• 1. Targeting the ubiquitin-proteasome system: a novel therapeutic strategy for neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Proteasome inhibition to maximize the apoptotic potential of cytokine therapy for murine neuroblastoma tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Targeting Neuroblastoma Stem Cells with Retinoic Acid and Proteasome Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The p53 pathway and its inactivation in neuroblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 8. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - SG [thermofisher.com]

Application Notes and Protocols: Utilizing Syringolin A for Stomatal Closure Studies in Plants

For Researchers, Scientists, and Drug Development Professionals

Introduction

Syringolin A, a cyclic peptide derivative, is a virulence factor secreted by the phytopathogenic bacterium Pseudomonas syringae.[1] It functions as an irreversible inhibitor of the eukaryotic proteasome, a key cellular machinery for protein degradation.[1] This unique mode of action makes Syringolin A a valuable tool for studying various physiological processes in plants, particularly the regulation of stomatal closure, a critical component of the plant's innate immune response. When a plant detects a pathogen, it often triggers stomatal closure to prevent bacterial entry. However, pathogens like P. syringae have evolved mechanisms to counteract this defense. Syringolin A plays a pivotal role in this process by forcing stomata to open, thereby facilitating bacterial invasion.[1][2][3]

These application notes provide a comprehensive overview of the use of Syringolin A in studying stomatal biology, including its mechanism of action, protocols for experimental assays, and expected outcomes.

Mechanism of Action: Overcoming Stomatal Immunity

Plants possess an innate immune system that can recognize pathogen-associated molecular patterns (PAMPs), triggering a defense response known as PAMP-triggered immunity (PTI). A key aspect of PTI is the rapid closure of stomata to form a physical barrier against invading pathogens. This stomatal immunity is a salicylic (B10762653) acid (SA)-dependent process that requires the regulatory protein NPR1 (Nonexpressor of Pathogenesis-Related Genes 1).[1][3] The turnover and activation of NPR1 are regulated by the proteasome.

Syringolin A disrupts this defensive mechanism by inhibiting the proteasome.[1][2][3] This inhibition prevents the degradation of key regulatory proteins, including NPR1, which paradoxically leads to the suppression of the SA-dependent defense pathway responsible for stomatal closure.[1] As a result, the stomata remain open, or reopen after initial closure, allowing the bacteria to enter the leaf tissue. The effect of Syringolin A can be mimicked by other, structurally unrelated proteasome inhibitors, such as MG132, confirming that proteasome activity is essential for stomatal guard cell function in immunity.[1][2][3]

Signaling Pathway of Syringolin A-mediated Stomatal Opening

The following diagram illustrates the signaling pathway of stomatal immunity and the intervention by Syringolin A.

Caption: Syringolin A inhibits the proteasome, disrupting NPR1 turnover and blocking SA-mediated stomatal closure.

Quantitative Data

The following table summarizes the effective concentrations of Syringolin A and the general-purpose proteasome inhibitor MG132 used to counteract pathogen-induced stomatal closure in Arabidopsis thaliana and bean (Phaseolus vulgaris). These concentrations can serve as a starting point for experimental design.

Compound	Organism	Treatment Concentration	Observed Effect	Reference
Syringolin A	Arabidopsis thaliana, Phaseolus vulgaris	20 µM	Counteracts pathogen-induced stomatal closure	[2][3]
MG132	Arabidopsis thaliana, Phaseolus vulgaris	100 µM	Counteracts pathogen-induced stomatal closure	[2][3]

Experimental Protocols

Protocol 1: Stomatal Aperture Assay in Response to Syringolin A

This protocol details the steps to measure the effect of Syringolin A on stomatal aperture in the presence of a bacterial elicitor.

Materials:

• Arabidopsis thaliana or Phaseolus vulgaris plants (4-5 weeks old)

• Pseudomonas syringae strain deficient in Syringolin A production (e.g., a sylC mutant)

• Syringolin A (stock solution in DMSO or ethanol)

• MG132 (optional, as a positive control for proteasome inhibition)

• MES buffer (10 mM MES-KOH, pH 6.15, 10 mM KCl)

• Microscope slides and coverslips

• Light microscope with a calibrated eyepiece or digital camera

• Image analysis software (e.g., ImageJ)

Experimental Workflow Diagram:

Caption: Experimental workflow for the stomatal aperture assay using Syringolin A.

Procedure:

• Plant Material Preparation:

  • For Arabidopsis, carefully prepare epidermal peels from the abaxial side of fully expanded leaves.

  • For bean, epidermal peels can also be used. Alternatively, whole leaf discs can be floated on the solutions.

• Pre-incubation:

  • Float the epidermal peels or leaf discs in MES buffer in a petri dish.

  • Expose the samples to light for 2-3 hours to ensure initial stomatal opening.

• Pathogen Treatment:

  • Prepare a suspension of the Syringolin A-deficient P. syringae strain in MES buffer to an OD600 of 0.2.

  • Replace the MES buffer with the bacterial suspension.

  • Incubate for 1 hour to induce stomatal closure.

• Syringolin A Treatment:

  • To the bacterial suspension, add Syringolin A to a final concentration of 20 µM.

  • For a positive control, use MG132 at a final concentration of 100 µM.

  • Include a control treatment with the solvent (e.g., DMSO or ethanol) used for the stock solutions.

• Incubation:

  • Incubate the samples for an additional 2 hours under light.

• Microscopy and Image Capture:

  • Mount the epidermal peels or leaf discs on a microscope slide in the treatment solution.

  • Observe the stomata under a light microscope at 400x magnification.

  • Capture images of multiple fields of view for each treatment. It is recommended to capture at least 10-15 images per replicate.

• Stomatal Aperture Measurement:

  • Use image analysis software such as ImageJ to measure the width of the stomatal pore.

  • For each treatment, measure the aperture of at least 50-100 individual stomata.

• Data Analysis:

  • Calculate the average stomatal aperture for each treatment.

  • Perform statistical analysis (e.g., t-test or ANOVA) to determine the significance of the differences between treatments.

Expected Results

Treatment with a Syringolin A-deficient bacterial strain should lead to a significant reduction in stomatal aperture compared to the buffer control. The subsequent addition of Syringolin A or MG132 is expected to cause a significant increase in stomatal aperture, effectively counteracting the pathogen-induced closure. The solvent control should not show a significant effect on stomatal aperture.

Troubleshooting

• No Stomatal Closure with Bacteria: Ensure the bacterial strain is viable and used at the correct concentration. Check that the plants are healthy and responsive.

• High Variability in Stomatal Aperture: Stomatal aperture can be heterogeneous across a leaf. Increase the number of stomata measured per sample and the number of biological replicates.

• Syringolin A Inactivity: Verify the purity and concentration of the Syringolin A stock solution. Ensure proper dilution and mixing in the treatment buffer.

Conclusion

Syringolin A is a powerful tool for dissecting the molecular mechanisms of stomatal immunity and guard cell signaling. Its specific and irreversible inhibition of the proteasome provides a unique way to probe the role of protein degradation in plant defense responses. The protocols and information provided here offer a solid foundation for researchers to incorporate Syringolin A into their studies of plant-pathogen interactions and stomatal biology.

References

• 1. Pseudomonas syringae virulence factor syringolin A counteracts stomatal immunity by proteasome inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. zora.uzh.ch [zora.uzh.ch]
• 3. apsjournals.apsnet.org [apsjournals.apsnet.org]

Delivery of Syringolin A to Plant Tissues for In Vivo Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the delivery of Syringolin A (SylA), a potent proteasome inhibitor, to plant tissues for in vivo studies. Syringolin A, a virulence factor produced by the bacterium Pseudomonas syringae, serves as a valuable tool for investigating the role of the ubiquitin-proteasome system in various plant processes, including immunity, hormone signaling, and development. The following sections detail methods for preparing and applying Syringolin A, as well as for assessing its effects on plant physiology and molecular pathways.

Principles of Syringolin A Delivery

Syringolin A is a cyclic peptide derivative that irreversibly inhibits the eukaryotic proteasome, a key regulator of protein degradation.[1] By applying Syringolin A exogenously to plants, researchers can mimic aspects of pathogen infection and study the consequences of proteasome inhibition in a controlled manner.[2] Successful delivery of Syringolin A to plant tissues is crucial for obtaining reliable and reproducible results. The choice of delivery method depends on the research question, the plant species, and the desired localization of the inhibitor.

Preparation of Syringolin A Stock Solutions

Proper preparation of Syringolin A solutions is critical for its efficacy and for experimental consistency.

Materials:

• Lyophilized Syringolin A

• Dimethyl sulfoxide (B87167) (DMSO) or ultra-pure distilled water

• Sterile microcentrifuge tubes

• Vortex mixer

• -20°C or -80°C freezer for storage

Protocol:

• Reconstitution: Dissolve lyophilized Syringolin A in DMSO to create a high-concentration stock solution (e.g., 10 mM). DMSO is generally preferred for its ability to solubilize a wide range of small molecules. For applications where DMSO may interfere with the experiment, ultra-pure distilled water can be used, though solubility may be lower.[3]

• Aliquotting: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles, which can degrade the compound.

• Storage: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.[3] Protect from light.

• Working Solution: On the day of the experiment, thaw an aliquot and dilute it to the desired final concentration using the appropriate buffer or medium for your application (e.g., sterile water, Murashige and Skoog (MS) medium, or infiltration buffer). Ensure the final concentration of the solvent (e.g., DMSO) is low and consistent across all treatments, including controls.

Application Protocols for In Vivo Studies

Three common methods for delivering small molecules like Syringolin A to plant tissues are vacuum infiltration, leaf spray application, and root drench.

Protocol 1: Vacuum Infiltration

This method facilitates the rapid and widespread infiltration of the Syringolin A solution into the leaf apoplast.

Materials:

• Arabidopsis thaliana or other suitable plant species (4-6 week old plants are often used)

• Syringolin A working solution

• Infiltration buffer (e.g., 10 mM MES-KOH pH 5.7, 10 mM MgCl₂)

• Vacuum desiccator and vacuum pump

• Beaker or container large enough to submerge the aerial parts of the plants

Procedure:

• Prepare the Syringolin A working solution by diluting the stock solution in the infiltration buffer to the desired final concentration (e.g., 1-10 µM). Prepare a mock control solution containing the same concentration of solvent without Syringolin A.

• Place the plants in the beaker and pour the Syringolin A or mock solution until the aerial tissues are fully submerged.

• Place the beaker inside a vacuum desiccator.

• Apply a vacuum (e.g., ~0.05 Bar) for a duration suitable for the plant species (e.g., 15-30 minutes for Arabidopsis).[4] The goal is to remove air from the intercellular spaces of the leaves.

• Quickly and carefully release the vacuum. The pressure change will force the solution into the leaf tissue, which will appear water-soaked.

• Remove the plants from the solution, allow excess liquid to drain, and place them back in the growth chamber under desired conditions.

• Harvest tissue for analysis at the desired time points post-infiltration.

Protocol 2: Leaf Spray Application

This method is less invasive than vacuum infiltration and is suitable for treating a larger number of plants.

Materials:

• Plants with well-developed foliage

• Syringolin A working solution

• Spray bottle that produces a fine mist

• Surfactant (e.g., Silwet L-77 or Tween 20) to ensure even coverage

Procedure:

• Prepare the Syringolin A working solution in sterile water or a suitable buffer. Add a surfactant at a low concentration (e.g., 0.01-0.05% v/v) to reduce surface tension and improve leaf wetting.[5] Prepare a mock control solution similarly.

• Spray the foliage of the plants until the leaves are thoroughly wetted, but not to the point of excessive runoff.[6] Ensure both the adaxial (upper) and abaxial (lower) leaf surfaces are covered.

• Allow the plants to dry in a well-ventilated area before returning them to the growth chamber.

• Monitor the plants and collect samples at the desired time points.

Protocol 3: Root Drench Application

This method is ideal for studying the systemic effects of Syringolin A following uptake by the roots.

Materials:

• Plants grown in pots with soil or in hydroponic systems

• Syringolin A working solution (in water or liquid growth medium)

• Graduated cylinder or pipette for accurate volume application

Procedure:

• Prepare the Syringolin A working solution in water or the appropriate liquid nutrient medium.

• For soil-grown plants, evenly apply a known volume of the Syringolin A or mock solution to the base of each plant.[7] The volume should be sufficient to moisten the root zone without causing waterlogging.

• For hydroponic systems, add Syringolin A to the hydroponic solution to achieve the desired final concentration.

• Continue to grow the plants under standard conditions.

• Harvest root and/or aerial tissues at specified time points to assess uptake and systemic effects.

Quantitative Data Summary

The following tables summarize key quantitative data related to the application and effects of Syringolin A.

Parameter	Value	Organism/System	Reference
IC₅₀ (50% inhibition)	20-25 µM	Human neuroblastoma and ovarian cancer cells	[6][8]
In Vivo Concentration for Imaging	2 µM (RhSylA)	Arabidopsis thaliana cell cultures	[9]
In Vitro Proteasome Labeling	Low µM range	Arabidopsis thaliana cell extracts	[9]
Treatment Concentration for Transcriptomics	Not specified	Arabidopsis thaliana	[10][11]
Treatment Concentration for Stomatal Assays	Not specified	Arabidopsis thaliana, Phaseolus vulgaris	[2]

Visualization of Experimental Workflows and Signaling Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate the experimental workflows for Syringolin A delivery and the known signaling pathways it affects.

Caption: Experimental workflow for Syringolin A delivery and analysis.

Caption: Syringolin A's impact on plant signaling pathways.

Concluding Remarks

The protocols outlined in this document provide a framework for the successful delivery of Syringolin A to plant tissues for in vivo research. The choice of application method should be tailored to the specific experimental goals. It is recommended to perform dose-response experiments to determine the optimal concentration of Syringolin A for the desired biological effect in the plant system of interest. Furthermore, the use of appropriate controls, including solvent-only treatments, is essential for the accurate interpretation of results. By leveraging these methods, researchers can further elucidate the critical roles of the ubiquitin-proteasome system in plant biology.

References

• 1. Production of Proteasome Inhibitor Syringolin A by the Endophyte Rhizobium sp. Strain AP16 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pseudomonas syringae virulence factor syringolin A counteracts stomatal immunity by proteasome inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Syringolin A, a new plant elicitor from the phytopathogenic bacterium Pseudomonas syringae pv. syringae, inhibits the proliferation of neuroblastoma and ovarian cancer cells and induces apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Arabidopsis transformation by vacuum infiltration - Legume-Microbe Interactions LaboratoryLegume-Microbe Interactions Laboratory | Legume-Microbe Interactions Laboratory [staceylab.missouri.edu]
• 5. Foliar Herbicide - WIGL [woodyinvasives.org]
• 6. Herbicide application methods for invasive plants | Business Queensland [business.qld.gov.au]
• 7. Arabidopsis Protocol | Jeanette Goldfarb Plant Growth Facility | Washington University in St. Louis [sites.wustl.edu]
• 8. Syringolin A, a new plant elicitor from the phytopathogenic bacterium Pseudomonas syringae pv. syringae, inhibits the proliferation of neuroblastoma and ovarian cancer cells and induces apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Proteasome Activity Imaging and Profiling Characterizes Bacterial Effector Syringolin A - PMC [pmc.ncbi.nlm.nih.gov]
• 10. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 11. Methylome Response to Proteasome Inhibition by Pseudomonas syringae Virulence Factor Syringolin A - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Quantification of Syringolin A from Bacterial Cultures

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the quantification of Syringolin A, a potent proteasome inhibitor, from bacterial cultures. Syringolin A, produced by various strains of Pseudomonas syringae and some Rhizobium species, is of significant interest for its roles in plant pathogenesis and as a potential therapeutic agent.[1][2][3] Accurate quantification is crucial for understanding its biosynthesis, regulation, and for the development of novel applications.

Introduction to Syringolin A

Syringolin A is a cyclic peptide derivative synthesized via a mixed non-ribosomal peptide synthetase/polyketide synthase (NRPS/PKS) pathway.[2][4] It consists of a 12-membered macrolactam ring formed by two non-proteinogenic amino acids, 3,4-dehydrolysine and 5-methyl-4-amino-2-hexenoic acid, and a side chain containing two valine residues linked by a ureido group.[1][5] Its primary mode of action is the irreversible inhibition of the eukaryotic proteasome, a key regulator of cellular protein degradation.[6] This activity makes Syringolin A a valuable tool for studying cellular processes and a potential lead compound for drug development, particularly in oncology.[3][5]

Syringolin A Producing Bacterial Strains and Culture Conditions

Several bacterial strains have been identified as producers of Syringolin A. The choice of strain and culture conditions are critical for maximizing yield.

Bacterial Strain	Recommended Culture Medium	Key Culture Conditions	Reference
Pseudomonas syringae pv. syringae B301D-R	SRMAF Medium	Incubation at 20°C for 10 days with constant shaking (220 rpm).	[2]
Pseudomonas syringae pv. syringae B728a	Defined medium (in vitro)	Still culture conditions are crucial for production.	[6]
Rhizobium sp. AP16	SRMAFY (SRMAF with 0.5 g/L yeast extract) agar (B569324) plates	Grown as a lawn at 18°C in the dark for 5 days. Production is inhibited by light and does not occur in liquid culture.	[2]

Note: The biosynthesis of Syringolin A is regulated by a complex genetic system, including the syl gene cluster (sylA-E) and is influenced by factors such as oxygen concentration.[2][6]

Experimental Protocols

The following protocols detail the steps for the extraction and quantification of Syringolin A from bacterial cultures.

This protocol is adapted from methods used for Pseudomonas syringae and Rhizobium sp.[2]

• Cell Harvesting:

  • For liquid cultures (P. syringae), centrifuge the culture at a speed sufficient to pellet the bacterial cells (e.g., 10,000 x g for 15 minutes).

  • For plate cultures (Rhizobium sp.), scrape the bacterial lawn from the agar surface.

• Cell Lysis and Extraction:

  • Resuspend the cell pellet or scraped biomass in distilled water (e.g., 40 ml per 400 ml of original culture or per plate).[2]

  • Incubate the suspension on a shaker at 200 rpm for 4 hours to facilitate the release of Syringolin A.[2]

  • For analysis of supernatant, the culture medium can be directly extracted after pelleting the cells.

• Solid-Phase Extraction (SPE) for Sample Cleanup (Optional but Recommended):

  • Acidify the cell suspension or supernatant to pH 3.0 with a suitable acid (e.g., formic acid).

  • Pass the acidified sample through a C18 SPE cartridge pre-conditioned with methanol (B129727) and equilibrated with acidified water.

  • Wash the cartridge with acidified water to remove salts and polar impurities.

  • Elute Syringolin A with methanol.

• Sample Preparation for Analysis:

  • Evaporate the methanol eluate to dryness using a rotary evaporator or a stream of nitrogen.

  • Reconstitute the dried extract in a known volume of a suitable solvent (e.g., methanol or a mixture of mobile phase solvents) for HPLC-MS/MS analysis.[6]

  • Filter the reconstituted sample through a 0.22 µm syringe filter to remove any particulate matter.

High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS) is the method of choice for sensitive and specific quantification of Syringolin A.

• Instrumentation: A liquid chromatography system coupled to a triple quadrupole or a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is required.

• Chromatographic Conditions (Typical):

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient Elution: A linear gradient from a low to a high percentage of Mobile Phase B over a suitable time (e.g., 5% to 95% B over 15 minutes) is recommended to ensure good separation.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Multiple Reaction Monitoring (MRM): For quantification on a triple quadrupole mass spectrometer, specific precursor-to-product ion transitions for Syringolin A must be determined. The molecular weight of Syringolin A is 493.6 g/mol .[5]

    • Precursor Ion (m/z): [M+H]⁺ = 494.3

    • Product Ions: These need to be determined by fragmentation analysis of a pure standard.

  • Source Parameters: Optimize parameters such as capillary voltage, gas flow, and temperature for maximum signal intensity.

• Quantification:

  • Prepare a calibration curve using a certified reference standard of Syringolin A at a range of concentrations.

  • Analyze the extracted samples and the calibration standards by HPLC-MS/MS.

  • Quantify the amount of Syringolin A in the samples by comparing the peak areas to the calibration curve.

Quantitative Data Summary

The yield of Syringolin A can vary significantly depending on the bacterial strain and culture conditions.

Bacterial Strain/Mutant	Reported Yield/Production Level	Notes	Reference
Pseudomonas syringae pv. syringae B301D	40-100 µM in culture	Demonstrates the potential production capacity in optimized liquid cultures.	[7]
Rhizobium sp. AP16 Δ05097 mutant	59% ± 0.4% of wild-type	The PMI03_05097 gene enhances biosynthesis efficiency.	[2]
Rhizobium sp. AP16 Δ05096-05097 mutant	49% ± 11% of wild-type	Further reduction in yield with the deletion of both genes.	[2]

Visualizations

The biosynthesis of Syringolin A is carried out by a multi-enzyme complex encoded by the syl gene cluster. The core of this machinery is a mixed Non-Ribosomal Peptide Synthetase (NRPS) and Polyketide Synthase (PKS) system.

Caption: Syringolin A biosynthesis pathway.

The overall workflow from bacterial culture to the final quantification of Syringolin A is a multi-step process that requires careful execution.

Caption: Experimental workflow for Syringolin A.

Conclusion

The protocols and information provided herein offer a robust framework for the reliable quantification of Syringolin A from bacterial cultures. Adherence to these methodologies will enable researchers to obtain accurate and reproducible data, facilitating further investigation into the biological activities and potential applications of this fascinating natural product.

References

• 1. researchgate.net [researchgate.net]
• 2. Production of Proteasome Inhibitor Syringolin A by the Endophyte Rhizobium sp. Strain AP16 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Syringolin A, a new plant elicitor from the phytopathogenic bacterium Pseudomonas syringae pv. syringae, inhibits the proliferation of neuroblastoma and ovarian cancer cells and induces apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biosynthesis of the proteasome inhibitor syringolin A: the ureido group joining two amino acids originates from bicarbonate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Syringolin A, a new plant elicitor from the phytopathogenic bacterium Pseudomonas syringae pv. syringae, inhibits the proliferation of neuroblastoma and ovarian cancer cells and induces apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Regulation of biosynthesis of syringolin A, a Pseudomonas syringae virulence factor targeting the host proteasome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pseudomonas syringae pv. syringae Uses Proteasome Inhibitor Syringolin A to Colonize from Wound Infection Sites | PLOS Pathogens [journals.plos.org]

Technical Notes & Optimization

Improving the solubility of Syringolin A for cell-based assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Syringolin A. Our aim is to help you overcome challenges related to its solubility and ensure the success of your cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is Syringolin A and what is its mechanism of action?

A1: Syringolin A is a natural cyclic peptide produced by the bacterium Pseudomonas syringae. It acts as a potent and irreversible inhibitor of the eukaryotic proteasome, a key cellular machinery responsible for protein degradation. By inhibiting the proteasome, Syringolin A can induce apoptosis (programmed cell death) in cancer cells, making it a compound of interest for drug development.

Q2: Why is the solubility of Syringolin A a concern for cell-based assays?

A2: Syringolin A is a hydrophobic molecule, which means it has poor solubility in aqueous solutions like cell culture media. This can lead to several experimental issues, including:

• Precipitation: The compound may fall out of solution, leading to inaccurate and non-reproducible results.

• Inaccurate Dosing: It becomes difficult to determine the actual concentration of the compound that the cells are exposed to.

• Reduced Bioavailability: The effective concentration of Syringolin A that can interact with the cells is limited.

Q3: What are the primary signaling pathways affected by Syringolin A?

A3: As a proteasome inhibitor, Syringolin A primarily affects signaling pathways that are regulated by protein degradation. Two key pathways are:

• Apoptosis Pathway: Syringolin A has been shown to induce apoptosis. This can occur through the activation of the p53 tumor suppressor protein and subsequent cleavage of Poly (ADP-ribose) polymerase (PARP) by caspases.

• NF-κB Signaling Pathway: The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway is regulated by the proteasomal degradation of its inhibitor, IκBα. By inhibiting the proteasome, Syringolin A can prevent IκBα degradation, thereby blocking NF-κB activation.

Troubleshooting Guide

Issue 1: Syringolin A Precipitates in Cell Culture Medium

Cause: The concentration of Syringolin A exceeds its solubility limit in the aqueous medium. This is often exacerbated by the addition of a concentrated stock solution in an organic solvent directly into the medium.

Solutions:

• Optimize Stock Solution and Dilution:

  • Prepare a high-concentration stock solution of Syringolin A in 100% Dimethyl Sulfoxide (DMSO).

  • When preparing your working solution, perform a serial dilution. First, dilute the stock solution in DMSO to an intermediate concentration. Then, add this intermediate solution dropwise to your pre-warmed (37°C) cell culture medium while gently vortexing. This gradual dilution helps to prevent localized high concentrations that can trigger precipitation.

• Use a Co-solvent:

  • Ensure the final concentration of DMSO in your cell culture medium is as low as possible, ideally below 0.5% to avoid solvent-induced cytotoxicity. For sensitive cell lines, a final DMSO concentration of 0.1% or lower is recommended. Always include a vehicle control (medium with the same final concentration of DMSO) in your experiments.

• Employ Solubilizing Agents:

  • Cyclodextrins: These are cyclic oligosaccharides that can encapsulate hydrophobic molecules, increasing their aqueous solubility. Beta-cyclodextrins and their derivatives, such as 2-hydroxypropyl-β-cyclodextrin (HP-β-CD), are commonly used.

  • Pluronic F-127: This is a non-ionic surfactant that can form micelles to encapsulate and solubilize hydrophobic compounds in aqueous solutions.

Data Presentation: Solubility of Syringolin A and a Related Compound

Compound	Solvent	Solubility	Temperature (°C)
Syringolin A	DMSO	Soluble	Room Temperature
Ethanol	Sparingly Soluble	Room Temperature
Methanol	Sparingly Soluble	Room Temperature
Water	Insoluble	Room Temperature
Syringic Acid	Methanol	High	25
Ethanol	Moderate	25
Water	Low	25

Experimental Protocols

Protocol 1: Preparation of Syringolin A Stock Solution

• Warm the Vial: Allow the vial of lyophilized Syringolin A to come to room temperature before opening to prevent condensation.

• Add Solvent: Add a precise volume of 100% DMSO to the vial to achieve a desired high-concentration stock solution (e.g., 10 mM).

• Ensure Complete Dissolution: Vortex the vial for at least 30 seconds. If necessary, sonicate the solution in a water bath for a few minutes to ensure the compound is fully dissolved.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C.

Protocol 2: Improving Syringolin A Solubility with 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Prepare HP-β-CD Solution: Prepare a stock solution of HP-β-CD (e.g., 45% w/v) in sterile, distilled water.

• Complexation:

  • Dissolve Syringolin A in a minimal amount of a suitable organic solvent (e.g., ethanol).

  • Add the Syringolin A solution to the HP-β-CD solution.

  • Stir the mixture at room temperature for 1-2 hours to allow for the formation of the inclusion complex.

• Sterilization and Use: Filter the resulting solution through a 0.22 µm sterile filter. This complex can then be diluted in cell culture medium to the desired final concentration.

Protocol 3: Cell Viability (MTT) Assay with Syringolin A

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of your Syringolin A stock solution in pre-warmed complete cell culture medium. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%.

  • Include a vehicle control (medium with DMSO only) and a positive control for cell death.

  • Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of Syringolin A.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO or a solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Mandatory Visualizations

Signaling Pathways

Caption: Syringolin A-induced apoptosis pathway.

Caption: Inhibition of the NF-κB pathway by Syringolin A.

Experimental Workflow

Caption: Workflow for preparing Syringolin A for cell-based assays.

Technical Support Center: Optimizing Syringolin A Concentration for Maximum Efficacy

Welcome to the technical support center for Syringolin A. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the experimental use of Syringolin A. Here you will find frequently asked questions (FAQs), troubleshooting guides, detailed experimental protocols, and curated data to ensure the successful application of Syringolin A in your research.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Syringolin A?

A1: Syringolin A is a potent and irreversible inhibitor of the eukaryotic proteasome. It covalently binds to the N-terminal threonine residues of the catalytic β1, β2, and β5 subunits of the 20S core proteasome, thereby inhibiting its chymotrypsin-like, trypsin-like, and caspase-like proteolytic activities.[1] This inhibition of the proteasome disrupts the degradation of ubiquitinated proteins, leading to the accumulation of regulatory proteins and subsequent effects on various cellular processes.

Q2: What is a recommended starting concentration range for in vitro experiments?

A2: For initial dose-response experiments in cancer cell lines, a broad concentration range from 100 nM to 100 µM is a reasonable starting point.[2] Based on published data, the IC50 value for many cancer cell lines falls within the 10-50 µM range.[3][4] For enzymatic assays measuring proteasome activity, lower concentrations in the nanomolar to low micromolar range are often effective.[1]

Q3: How should I prepare and store Syringolin A stock solutions?

A3: Syringolin A is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) to prepare a high-concentration stock solution (e.g., 10-20 mM).[5] Stock solutions in DMSO can be stored at -20°C for several months. It is recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles. When preparing working solutions, dilute the DMSO stock in pre-warmed cell culture medium and mix thoroughly to avoid precipitation. The final DMSO concentration in the culture medium should be kept low (ideally ≤ 0.1%) to minimize solvent-induced toxicity.

Q4: How can I confirm that Syringolin A is active in my cellular assay?

A4: The most direct method to confirm Syringolin A's activity is to measure the inhibition of proteasome activity. This can be done using a cell-based proteasome activity assay with a fluorogenic substrate.[2][6] Alternatively, you can perform a Western blot to detect the accumulation of ubiquitinated proteins or a known short-lived proteasome substrate, such as p53 or c-Myc. An increase in these proteins following treatment indicates effective proteasome inhibition.[7]

Q5: Are there any known off-target effects of Syringolin A?

A5: As a covalent inhibitor, Syringolin A has the potential for off-target interactions. While its primary target is the proteasome, it is crucial to include appropriate controls in your experiments to ensure that the observed effects are a direct result of proteasome inhibition.[6] For example, using a structurally different proteasome inhibitor (e.g., MG132) can help confirm that the observed phenotype is due to proteasome inhibition.[8]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
High Cell Toxicity or Unexpected Cell Death	Inhibitor concentration is too high.	Perform a dose-response experiment to determine the optimal, non-toxic concentration for your specific cell line. Start with a wider range of concentrations and shorter incubation times.[2][6]
Cell line is highly sensitive to proteasome inhibition.	Use a lower concentration range (e.g., nanomolar) and shorter exposure times.
Solvent (DMSO) toxicity.	Ensure the final DMSO concentration in the culture medium is non-toxic (typically ≤ 0.1%). Run a vehicle control with the same DMSO concentration as your highest Syringolin A dose.
Inconsistent or Not Reproducible Results	Batch-to-batch variability of Syringolin A.	If possible, purchase a larger single batch of the compound. If using different batches, perform a quality control check to ensure consistent activity.
Instability of Syringolin A in culture medium.	Prepare fresh dilutions of Syringolin A from a frozen DMSO stock for each experiment. Avoid prolonged storage of diluted aqueous solutions.
Cell culture variability.	Maintain consistent cell culture conditions, including cell density, passage number, and media composition.[9]
No Observable Effect at Expected Concentrations	Suboptimal concentration or incubation time.	Increase the concentration of Syringolin A and/or the incubation time. Perform a time-course experiment to determine the optimal duration of treatment.[2]
Protein of interest is not degraded by the proteasome.	The protein may be degraded through other pathways like the lysosome. Use lysosomal inhibitors (e.g., chloroquine) to investigate this possibility.[7]
Compound precipitation.	Ensure Syringolin A is fully dissolved in the culture medium. Pre-warm the medium and vortex the solution after adding the DMSO stock. Visually inspect for precipitates.
Accumulation of Ubiquitinated Proteins Not Detected	Insufficient proteasome inhibition.	Increase the concentration of Syringolin A or the incubation time. Confirm inhibitor activity with a direct proteasome activity assay.[2]
Active deubiquitinating enzymes (DUBs) in lysate.	Add a DUB inhibitor, such as N-ethylmaleimide (NEM), to your cell lysis buffer to prevent the removal of ubiquitin chains during sample preparation.[2]

Data Presentation

Table 1: In Vitro Efficacy of Syringolin A and its Analogs in Human Cancer Cell Lines

Cell Line	Cancer Type	Compound	IC50 (µM)	Reference
SK-N-SH	Neuroblastoma	Syringolin A	20 - 25	[10]
LAN-1	Neuroblastoma	Syringolin A	20 - 25	[10]
SKOV3	Ovarian Cancer	Syringolin A	20 - 25	[10]
HL-60	Leukemia	Syringolin B methyl ester	5.41	[11]
K-562	Leukemia	Syringolin B methyl ester	6.12	[11]
MOLT-4	Leukemia	Syringolin B methyl ester	4.73	[11]
RPMI-8226	Leukemia	Syringolin B methyl ester	3.97	[11]
SR	Leukemia	Syringolin B methyl ester	5.13	[11]
Various	Cancer	Syringolin A analogue	0.109 - 0.254	[1]

Table 2: Inhibitory Activity of Syringolin A and a Lipophilic Derivative against Human 20S Proteasome Subunits

Compound	Chymotrypsin-like (β5)	Trypsin-like (β2)	Caspase-like (β1)	Reference
Syringolin A	Ki' ~850 nM	Ki' ~6,700 nM	Moderately active	[5]
Lipophilic Syringolin A derivative	Ki' = 8.65 ± 1.13 nM	Ki' = 79.6 ± 29.3 nM	Ki' = 943 ± 100 nM	[5]

Experimental Protocols

Protocol 1: Determination of IC50 using a Cell Viability Assay (MTT Assay)

1. Cell Seeding:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

• Incubate for 24 hours to allow for cell attachment.

2. Compound Treatment:

• Prepare serial dilutions of Syringolin A in culture medium at 2x the final desired concentrations.

• Remove the medium from the wells and add 100 µL of the Syringolin A dilutions. Include a vehicle control (medium with DMSO) and an untreated control.

• Incubate for the desired treatment duration (e.g., 24, 48, or 72 hours).

3. MTT Assay:

• Add 10 µL of 5 mg/mL MTT solution to each well.

• Incubate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well.

• Incubate overnight at 37°C to dissolve the formazan crystals.

4. Data Analysis:

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control.

• Plot the percentage of viability against the log of the Syringolin A concentration and use non-linear regression to determine the IC50 value.

Protocol 2: Western Blot for Detection of Ubiquitinated Proteins

1. Cell Treatment and Lysis:

• Treat cells with the desired concentrations of Syringolin A for the appropriate duration.

• Harvest cells and lyse them in RIPA buffer supplemented with protease inhibitors and a DUB inhibitor (e.g., 10 mM NEM).[2]

2. Protein Quantification:

• Determine the protein concentration of each lysate using a BCA or Bradford assay.

3. SDS-PAGE and Western Blotting:

• Load equal amounts of protein (20-30 µg) per lane on an SDS-PAGE gel.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with a primary antibody against ubiquitin overnight at 4°C.

• Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Visualize the bands using an ECL detection reagent. An increase in the high-molecular-weight smear indicates an accumulation of ubiquitinated proteins.

Mandatory Visualizations

Workflow for determining the IC50 of Syringolin A.

Syringolin A's effect on the p53 signaling pathway.

Syringolin A's impact on plant defense signaling.

References

• 1. Proteasome Activity Imaging and Profiling Characterizes Bacterial Effector Syringolin A - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Pseudomonas syringae virulence factor syringolin A counteracts stomatal immunity by proteasome inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Proteasome Inhibitors [labome.com]
• 10. rsc.org [rsc.org]
• 11. dspace.mit.edu [dspace.mit.edu]

Troubleshooting inconsistent results in Syringolin A experiments

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting inconsistent results in experiments involving Syringolin A. This guide includes troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and summarized data to facilitate experimental design and interpretation.

Troubleshooting Guide

This guide addresses common issues encountered during Syringolin A experiments in a question-and-answer format.

Question 1: Why am I observing lower than expected potency (high IC50 values) for Syringolin A in my cell-based assays?

Answer: Several factors can contribute to reduced potency. Consider the following possibilities and troubleshooting steps:

• Compound Integrity and Purity:

  • Purity: Syringolin A is often isolated from bacterial cultures and may co-purify with less active variants like Syringolin B or E.[1] Confirm the purity of your Syringolin A batch using High-Performance Liquid Chromatography (HPLC).[1][2]

  • Degradation: Natural products can be susceptible to degradation.[3] If the compound has been stored for a long time or handled improperly, it may have degraded. It is recommended to use freshly prepared solutions.

• Solubility and Stability:

  • Solubility: While Syringolin A is soluble in water and DMSO, poor solubility in assay media can lead to lower effective concentrations.[2][4][5] Ensure the compound is fully dissolved in your stock solution before diluting it into the final assay medium. Visually inspect for any precipitation.

  • Stability in Solution: Syringolin A's stability in aqueous solutions at physiological pH and temperature over long incubation periods may be limited. Prepare fresh dilutions from a frozen stock for each experiment.[2] For long-term storage, keep Syringolin A as a lyophilized powder at -80°C.[2]

• Experimental Conditions:

  • Cell Line Variability: Different cell lines can exhibit varying sensitivity to proteasome inhibitors due to differences in proteasome subunit expression or protein turnover rates.[6]

  • Serum Protein Binding: Components in fetal bovine serum (FBS) can bind to small molecules, reducing their bioavailable concentration.[7][8] Consider reducing the serum percentage during the treatment period or using serum-free media if your cell line can tolerate it.

  • Incubation Time: As a covalent irreversible inhibitor, the inhibitory effect of Syringolin A is time-dependent.[9][10] Shorter incubation times may not be sufficient to achieve maximal inhibition. A time-course experiment can help determine the optimal treatment duration.

Question 2: I am seeing significant variability between replicate experiments. What are the potential causes?

Answer: Inconsistent results across replicates can stem from several sources. Here's a checklist to help you identify the culprit:

• Compound Handling:

  • Pipetting Errors: Ensure accurate and consistent pipetting, especially when preparing serial dilutions of Syringolin A.

  • Stock Solution Inhomogeneity: Vortex your stock solution thoroughly before making dilutions.

• Assay Conditions:

  • Cell Seeding Density: Inconsistent cell numbers at the start of the experiment can lead to variable results. Ensure a uniform cell density across all wells and plates.

  • Edge Effects: In multi-well plates, wells on the outer edges can be prone to evaporation, leading to increased compound concentration. To mitigate this, avoid using the outermost wells or ensure proper humidification of your incubator.

• Compound Aggregation:

  • At higher concentrations, small molecules can form aggregates, leading to non-specific activity and inconsistent results.[11] Visually inspect your stock and working solutions for any signs of precipitation. Including a small amount of a non-ionic detergent like Triton X-100 in biochemical assays can help prevent aggregation.[3]

Question 3: My results suggest off-target effects or cellular toxicity not related to proteasome inhibition. How can I investigate this?

Answer: It is crucial to differentiate between specific proteasome inhibition and general cytotoxicity or off-target effects.

• Positive Controls: Use a well-characterized, structurally unrelated proteasome inhibitor (e.g., MG132) as a positive control.[12] If both compounds produce a similar phenotype, it is more likely that the observed effect is due to proteasome inhibition.

• Monitor Proteasome Activity: Directly measure the inhibition of proteasome activity in cell lysates or intact cells treated with Syringolin A. This can be done using fluorogenic peptide substrates that are cleaved by the different proteolytic subunits of the proteasome.

• Cytotoxicity Assays: Run a standard cytotoxicity assay (e.g., LDH release assay) in parallel with your functional assays to assess membrane integrity and rule out non-specific cell death.

• Dose-Response Analysis: A steep dose-response curve may suggest a specific mode of action, whereas a shallow curve could indicate non-specific toxicity or off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Syringolin A? A1: Syringolin A is an irreversible inhibitor of the eukaryotic proteasome.[12] It covalently binds to the N-terminal threonine residues of the catalytic β-subunits (β1, β2, and β5) of the 20S proteasome, thereby blocking their proteolytic activities.[13]

Q2: What are the primary applications of Syringolin A in research? A2: Syringolin A is used as a tool to study the role of the ubiquitin-proteasome system in various biological processes. It has been investigated for its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells.[2][14] In plant biology, it is studied as a virulence factor of Pseudomonas syringae.[12][15]

Q3: How should I prepare and store Syringolin A stock solutions? A3: For long-term storage, Syringolin A should be stored as a lyophilized powder at -80°C.[2] Stock solutions can be prepared in sterile, ultra-pure distilled water or DMSO.[2][4] One study describes dissolving lyophilized Syringolin A in water to a concentration of 2.5 mM, sterile-filtering, aliquoting, and storing at -80°C.[2] It is recommended to minimize freeze-thaw cycles.

Q4: Are there known off-target effects of Syringolin A? A4: While Syringolin A is a potent proteasome inhibitor, like many covalent inhibitors, the potential for off-target interactions exists, especially at higher concentrations.[16] It is always advisable to use the lowest effective concentration and include appropriate controls to validate that the observed effects are due to proteasome inhibition.

Data Presentation

Table 1: In Vitro Cytotoxicity of Syringolin A in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
SK-N-SH	Neuroblastoma	~20-25	[2][14]
LAN-1	Neuroblastoma	~20-25	[2][14]
SKOV3	Ovarian Cancer	~20-25	[2][14]
4T1	Breast Cancer	22.5	[1]
HeLa	Cervical Cancer	24.3	[1]
B16	Melanoma	26.4	[1]
Meth-A	Sarcoma	35.2	[1]

Experimental Protocols

Protocol 1: Cell Viability (MTT) Assay

This protocol is adapted from standard MTT assay procedures.[17]

1. Cell Seeding: a. Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete growth medium. b. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

2. Compound Treatment: a. Prepare serial dilutions of Syringolin A in the appropriate cell culture medium. b. Remove the old medium from the wells and add 100 µL of the medium containing the desired concentrations of Syringolin A. Include a vehicle control (e.g., DMSO or water). c. Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

3. MTT Addition: a. Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS. b. Add 10 µL of the MTT solution to each well. c. Incubate for 3-4 hours at 37°C.

4. Formazan (B1609692) Solubilization: a. After incubation, add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well. b. Mix gently by pipetting up and down to dissolve the formazan crystals.

5. Absorbance Measurement: a. Read the absorbance at 570 nm using a microplate reader.

Protocol 2: Proteasome Activity Assay (in vitro)

This protocol is based on the use of fluorogenic peptide substrates to measure the activity of the 20S proteasome.

1. Reagent Preparation: a. Prepare an assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 5 mM MgCl2, 1 mM ATP). b. Prepare stock solutions of fluorogenic proteasome substrates (e.g., Suc-LLVY-AMC for chymotrypsin-like activity) in DMSO. c. Prepare serial dilutions of Syringolin A in the assay buffer.

2. Assay Procedure: a. In a black 96-well plate, add 20S proteasome (e.g., 0.5 nM final concentration) to each well. b. Add the desired concentrations of Syringolin A or a vehicle control. c. Incubate for a defined period (e.g., 30 minutes) at 37°C to allow for inhibition. d. Initiate the reaction by adding the fluorogenic substrate to a final concentration of 50-100 µM. e. Immediately measure the fluorescence intensity (e.g., excitation at 360 nm, emission at 460 nm) over time using a fluorescence plate reader.

3. Data Analysis: a. Calculate the rate of substrate cleavage (increase in fluorescence over time). b. Determine the percentage of inhibition for each Syringolin A concentration relative to the vehicle control. c. Plot the percentage of inhibition against the Syringolin A concentration to determine the IC50 value.

Visualizations

Caption: Mechanism of action of Syringolin A leading to apoptosis.

Caption: A logical workflow for troubleshooting inconsistent Syringolin A experimental results.

References

• 1. Heterologous expression and antitumor activity analysis of syringolin from Pseudomonas syringae pv. syringae B728a - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Syringolin A, a new plant elicitor from the phytopathogenic bacterium Pseudomonas syringae pv. syringae, inhibits the proliferation of neuroblastoma and ovarian cancer cells and induces apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Solubility temperature and solvent dependence and preferential solvation of citrus flavonoid naringin in aqueous DMSO mixtures: an experimental and molecular dynamics simulation study - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. A molecular mechanism of solvent cryoprotection in aqueous DMSO solutions - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. Frontiers | Factors determining the sensitivity to proteasome inhibitors of multiple myeloma cells [frontiersin.org]
• 7. Effect of serum on the in vitro activities of 11 broad-spectrum antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Interactions of liposomes with serum proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Methods for kinetic evaluation of reversible covalent inhibitors from time-dependent IC50 data - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Assay Interference by Aggregation - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Pseudomonas syringae virulence factor syringolin A counteracts stomatal immunity by proteasome inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Proteasome Activity Imaging and Profiling Characterizes Bacterial Effector Syringolin A - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Syringolin A, a new plant elicitor from the phytopathogenic bacterium Pseudomonas syringae pv. syringae, inhibits the proliferation of neuroblastoma and ovarian cancer cells and induces apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Pseudomonas syringae pv. syringae uses proteasome inhibitor syringolin A to colonize from wound infection sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Strategies for discovering and derisking covalent, irreversible enzyme inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Challenges in Screening - Technological Challenges in Antibiotic Discovery and Development - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Total Synthesis of Syringolin A

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers engaged in the total synthesis of Syringolin A. The content is structured to address specific challenges encountered during key stages of the synthesis, with a focus on macrocyclization, fragment synthesis, and protecting group strategies.

Frequently Asked Questions (FAQs)

Q1: What are the main strategic challenges in the total synthesis of Syringolin A?

The primary challenges in the total synthesis of Syringolin A revolve around three key areas:

• Construction of the 12-membered macrocycle: This is the most significant hurdle due to ring strain. Strategies like macrolactamization have proven difficult, often leading to the preference for Ring-Closing Metathesis (RCM) or intramolecular Horner-Wadsworth-Emmons (HWE) reactions.[1][2]

• Synthesis of the unnatural 3,4-dehydrolysine fragment: This non-proteinogenic amino acid requires a multi-step synthesis, with control of stereochemistry being a critical aspect.[3]

• Installation of the bis(valinyl)urea side chain: While the synthesis of the side chain itself is relatively straightforward, its attachment to the macrocyclic core, especially at a late stage, can be challenging due to potential steric hindrance and the need for selective N-acylation.

Q2: Why did a macrolactamization approach fail for Syringolin A when it was successful for Syringolin B?

While the exact reasons are not always explicitly detailed in publications, the failure of macrolactamization for the Syringolin A precursor is likely due to the increased conformational rigidity and ring strain imposed by the additional double bond within the macrocycle. This strain can disfavor the pre-cyclization conformation required for an efficient intramolecular reaction, leading to side reactions such as dimerization or decomposition. In contrast, the more flexible Syringolin B precursor can more readily adopt the necessary conformation for cyclization. This led researchers to explore alternative strategies like RCM, which can be more effective for forming strained rings.

Q3: What are the primary considerations when choosing a macrocyclization strategy?

The choice between RCM and intramolecular HWE depends on the overall synthetic route and the nature of the linear precursor.

• Ring-Closing Metathesis (RCM): This is a powerful method for forming carbon-carbon bonds and has been successfully applied to the synthesis of the Syringolin A macrocycle. The choice of catalyst (e.g., Grubbs or Hoveyda-Grubbs catalysts) is critical for achieving good yields and minimizing side reactions like olefin isomerization.

• Intramolecular Horner-Wadsworth-Emmons (HWE) Reaction: This strategy is effective for forming the α,β-unsaturated lactam moiety in a single step. The stereoselectivity of the double bond (E or Z) can be controlled by the choice of phosphonate (B1237965) reagent and reaction conditions.[1]

Troubleshooting Guides

Macrocyclization via Ring-Closing Metathesis (RCM)

Problem: Low yield of the desired macrocycle.

Possible Cause	Troubleshooting Suggestion
Catalyst Inactivity or Decomposition	- Ensure the use of fresh, high-quality RCM catalyst. - Use an inert atmosphere (e.g., argon or nitrogen) and anhydrous solvents, as catalysts are sensitive to air and moisture. - Consider using a more robust second or third-generation Grubbs or Hoveyda-Grubbs catalyst.
Unfavorable Precursor Conformation	- Introduce conformational constraints in the linear precursor to favor a pre-cyclization geometry. This can sometimes be achieved through the strategic placement of protecting groups or specific amino acid residues.
Olefin Isomerization	- Additives such as 1,4-benzoquinone (B44022) can sometimes suppress olefin isomerization, a common side reaction with some RCM catalysts. - Optimize the reaction temperature and time; prolonged reaction times can sometimes lead to more side products.
Dimerization/Oligomerization	- Perform the reaction under high dilution conditions (typically 0.1-1 mM) to favor the intramolecular reaction over intermolecular reactions. - Use a syringe pump for the slow addition of the substrate to the reaction mixture.

Problem: Difficulty in removing ruthenium byproducts.

Possible Cause

Troubleshooting Suggestion

Polarity of Byproducts

- Use a scavenger resin specifically designed to bind ruthenium, such as those with appended isocyanide or phosphine (B1218219) groups. - A simple and effective method is to stir the crude product with a small amount of DMSO, which can oxidize the ruthenium species and facilitate their removal by silica (B1680970) gel chromatography. - Passing the crude reaction mixture through a short plug of silica gel with a more polar eluent can also be effective.

Synthesis of the 3,4-Dehydrolysine Fragment

Problem: Low yield or poor stereoselectivity in the introduction of the double bond.

Possible Cause	Troubleshooting Suggestion
Inefficient Elimination Reaction	- For selenoxide elimination, ensure complete oxidation of the selenide (B1212193) and optimize the elimination temperature. - For other elimination methods (e.g., from a mesylate or tosylate), screen different non-nucleophilic bases and solvent systems.
Lack of Stereocontrol	- The Johnson-Claisen rearrangement has been used to establish the stereochemistry of the double bond and the adjacent chiral center. Ensure precise temperature control during this reaction. - Chiral auxiliaries or catalysts can be employed in alternative synthetic routes to control stereochemistry.

Installation of the Bis(valinyl)urea Side Chain

Problem: Low yield of the final coupling product.

Possible Cause	Troubleshooting Suggestion
Steric Hindrance	- The secondary amine of the macrocycle can be sterically hindered. Use a more reactive coupling agent for the urea (B33335) formation, such as a phosgene (B1210022) equivalent (e.g., triphosgene) or an activated carbamate. - A late-stage introduction of the side chain is common, but if yields are consistently low, consider an alternative strategy where the side chain is attached to one of the fragments before macrocyclization.
Low Reactivity of the Amine	- The nucleophilicity of the amine on the macrocycle can be reduced due to electronic effects. A stronger activating agent for the urea precursor might be necessary. - The use of an unprotected valine N-carboxy anhydride (B1165640) has been reported as an effective method for this coupling.[1]

Quantitative Data

The following table summarizes reported yields for key macrocyclization steps in the synthesis of Syringolin A and related compounds. Note: Yields are highly dependent on the specific substrate and reaction conditions.

Reaction	Precursor	Conditions	Yield (%)	Reference
Macrolactamization	Syringolin B linear precursor	PyBOP, HOAt, DMF, high dilution	30	Kaiser et al. (PNAS, 2009)
Ring-Closing Metathesis	Syringolin A diene precursor	Grubbs II catalyst, CH₂Cl₂, reflux	49	Kaiser et al. (PNAS, 2009)
Intramolecular HWE	Syringolin B phosphonate-aldehyde	KHMDS, 18-crown-6 (B118740), THF	Not specified	Pirrung et al. (Org. Lett. 2010)

Experimental Protocols

Note: These are generalized protocols based on published syntheses. Researchers should consult the original publications for detailed experimental procedures and characterization data.

Protocol 1: Macrocyclization via Ring-Closing Metathesis (Syringolin A Core)

• Preparation of the Reaction Setup: A flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stir bar is charged with anhydrous and degassed dichloromethane (B109758) (DCM) under an argon atmosphere.

• Catalyst Addition: The RCM catalyst (e.g., Grubbs second-generation catalyst, 5-10 mol%) is added to the flask.

• Substrate Addition: The linear diene precursor, dissolved in a small amount of anhydrous DCM, is added dropwise to the stirring catalyst solution over several hours using a syringe pump to maintain high dilution conditions (final concentration ~0.5 mM).

• Reaction Monitoring: The reaction is heated to reflux and monitored by TLC or LC-MS until the starting material is consumed.

• Work-up: The reaction is cooled to room temperature, and the solvent is removed under reduced pressure. The residue is then subjected to a purification procedure to remove ruthenium byproducts (see troubleshooting guide) followed by flash column chromatography on silica gel to isolate the desired macrocycle.

Protocol 2: Intramolecular Horner-Wadsworth-Emmons Reaction (Syringolin B Core)

• Preparation of the Reaction Setup: A flame-dried round-bottom flask is charged with anhydrous tetrahydrofuran (B95107) (THF) and cooled to -78 °C under an argon atmosphere.

• Base Addition: A solution of potassium bis(trimethylsilyl)amide (KHMDS) in THF is added dropwise to the flask.

• Crown Ether Addition: 18-crown-6 is added to the reaction mixture to sequester the potassium ions.

• Substrate Addition: The linear phosphonate-aldehyde precursor, dissolved in anhydrous THF, is added slowly to the reaction mixture at -78 °C.

• Reaction Progression: The reaction is allowed to slowly warm to room temperature and stirred for several hours.

• Quenching and Work-up: The reaction is quenched by the addition of a saturated aqueous solution of ammonium (B1175870) chloride. The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel.

Visualizations

Caption: Key challenges and strategies in Syringolin A total synthesis.

Caption: Troubleshooting workflow for low yield in RCM.

References

• 1. Total synthesis of syringolin A and B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Total synthesis of syringolin A - PubMed [pubmed.ncbi.nlm.nih.gov]

Overcoming Syringolin A delivery issues in plant models

Welcome to the technical support center for Syringolin A (SylA) delivery in plant models. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a Syringolin A stock solution?

A1: Lyophilized Syringolin A can be dissolved in ultra-pure distilled water to prepare a stock solution, for example, at a concentration of 2.5 mM.[1] This aqueous stock solution should be sterile-filtered, aliquoted, and stored at -80°C to maintain stability.[1] For applications requiring the use of organic solvents, a minimal amount of DMSO or DMF can be used to first dissolve the peptide, which can then be diluted with the desired aqueous buffer.

Q2: I'm observing precipitation when I dilute my Syringolin A stock solution in my experimental buffer. What can I do?

A2: Precipitation upon dilution can be due to several factors, including buffer composition, pH, and the final concentration of Syringolin A. If you encounter this issue, consider the following:

• Sonication: Briefly sonicate the solution to aid dissolution.

• Gentle Warming: Gently warm the solution (e.g., in a 37°C water bath) while vortexing.

• pH Adjustment: The stability and solubility of peptides can be pH-dependent. Test the solubility of Syringolin A in a small range of pH values around your experimental pH.

• Lower Final Concentration: Your working concentration might be too high for the chosen buffer. Try lowering the final concentration of Syringolin A.

Q3: How stable is Syringolin A in solution?

A3: While specific stability data in various plant experimental buffers is limited, it is best practice to prepare fresh dilutions of Syringolin A from a frozen stock solution for each experiment. Aqueous stock solutions can be stored at -80°C for extended periods.[1] Avoid multiple freeze-thaw cycles of the stock solution. For working solutions, it is recommended to use them within 24 hours and protect them from light, as light can degrade many small molecules.

Q4: What is the known mechanism of Syringolin A uptake in plants?

A4: In the model plant Arabidopsis thaliana, Syringolin A uptake is mediated by the YELLOW STRIPE-LIKE (YSL) transporters, specifically YSL7 and YSL8. These transporters are hijacked by the pathogen Pseudomonas syringae to facilitate the entry of Syringolin A into the host cells.

Troubleshooting Guides

Issue 1: Inconsistent or No Phenotype Observed After Syringolin A Application

Potential Cause	Troubleshooting Step
Poor Delivery/Uptake	1. Optimize Application Method: For leaf infiltration, ensure the solution enters the intercellular space without causing excessive damage. For root application, ensure the roots are in consistent contact with the medium containing Syringolin A. 2. Check Transporter Expression: In Arabidopsis, the expression of YSL7 and YSL8 transporters is crucial for uptake. If working with mutants or different plant species, consider that the uptake machinery may be absent or expressed at low levels.
Degradation of Syringolin A	1. Prepare Fresh Solutions: Always use freshly diluted Syringolin A from a properly stored frozen stock for your experiments. 2. Protect from Light: Keep your working solutions and treated plants in controlled light conditions as specified by your experimental design, minimizing unnecessary light exposure.
Incorrect Concentration	1. Perform a Dose-Response Curve: The optimal concentration of Syringolin A can vary between plant species and experimental systems. Start with a concentration range reported in the literature (e.g., nanomolar to low micromolar) and perform a dose-response experiment to determine the optimal concentration for your specific setup.
Plant Age and Condition	1. Standardize Plant Growth: Use plants of the same age and developmental stage for all experiments. Plant responses to treatments can vary significantly with age and health status.

Issue 2: High Variability Between Replicates

Potential Cause	Troubleshooting Step
Uneven Application	1. Standardize Infiltration/Application: When performing leaf infiltration, try to infiltrate a consistent area of the leaf across all replicates. For spray applications, ensure even coverage. For root assays, ensure equal distribution of the treatment solution.
Inconsistent Environmental Conditions	1. Control Growth Environment: Ensure all plants (both control and treated) are grown under identical and controlled conditions of light, temperature, and humidity.
Edge Effects in Multi-well Plates	1. Proper Plate Layout: When using multi-well plates for seedlings, avoid using the outer wells if "edge effects" (e.g., differences in temperature or evaporation) are a concern. Alternatively, randomize the position of your treatments across the plate.

Experimental Protocols

Protocol 1: Syringolin A Root Growth Inhibition Assay in Arabidopsis thaliana

• Prepare Syringolin A Working Solutions:

  • Thaw a frozen stock solution of Syringolin A (e.g., 2.5 mM in water).

  • Prepare a series of dilutions in liquid Murashige and Skoog (MS) medium to achieve the desired final concentrations (e.g., 10 nM, 50 nM, 100 nM, 500 nM). Include a mock control with no Syringolin A.

• Plate Preparation:

  • Dispense the prepared media into square petri plates or multi-well plates.

  • Allow the media to solidify in a sterile environment.

• Seedling Transfer:

  • Sterilize Arabidopsis thaliana seeds and germinate them on standard MS agar (B569324) plates.

  • After 4-5 days, carefully transfer seedlings of uniform size to the plates containing the Syringolin A treatments.

• Incubation:

  • Place the plates vertically in a growth chamber with controlled light and temperature conditions.

• Data Collection:

  • After 5-7 days of treatment, photograph the plates.

  • Use image analysis software (e.g., ImageJ) to measure the primary root length of each seedling.

• Analysis:

  • Calculate the average root length and standard deviation for each treatment.

  • Compare the root lengths of treated seedlings to the mock-treated controls to determine the extent of growth inhibition.

Protocol 2: Leaf Infiltration of Syringolin A in Nicotiana benthamiana or Arabidopsis thaliana

• Prepare Infiltration Solution:

  • Thaw a frozen stock solution of Syringolin A.

  • Dilute the stock solution in your infiltration buffer (e.g., 10 mM MES, 10 mM MgCl₂, pH 5.6) to the desired final concentration (e.g., 1 µM, 5 µM, 10 µM). Prepare a mock control with the buffer only.

• Plant Preparation:

  • Use healthy, well-watered plants (e.g., 4-5 week old Arabidopsis or 3-4 week old N. benthamiana).

• Infiltration:

  • Use a 1 mL needleless syringe to gently press the infiltration solution into the abaxial side of the leaf.

  • Infiltrate a defined area of the leaf, avoiding the midvein.

  • Mark the infiltrated areas.

• Post-Infiltration:

  • Return the plants to the growth chamber.

  • Observe for phenotypes at desired time points (e.g., 24, 48, 72 hours). This could include visual inspection for cell death, or tissue collection for molecular analysis (e.g., gene expression, protein levels).

Data Presentation

Table 1: Example of Syringolin A Concentration Effects on Arabidopsis Root Growth

Syringolin A Concentration	Average Primary Root Length (mm) ± SD	% Inhibition
0 nM (Mock)	35.2 ± 3.1	0%
10 nM	30.1 ± 2.8	14.5%
50 nM	22.5 ± 2.5	36.1%
100 nM	15.8 ± 2.1	55.1%
500 nM	8.3 ± 1.5	76.4%
Note: These are example data and actual results may vary.

Visualizations

Caption: Signaling pathway of Syringolin A in a plant cell.

Caption: General experimental workflow for Syringolin A application.

References

• 1. Syringolin A, a new plant elicitor from the phytopathogenic bacterium Pseudomonas syringae pv. syringae, inhibits the proliferation of neuroblastoma and ovarian cancer cells and induces apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

How to mitigate off-target effects of Syringolin A

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to mitigate the off-target effects of Syringolin A (SylA) in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Syringolin A?

Syringolin A is a natural product that acts as a potent and irreversible inhibitor of the eukaryotic 20S proteasome. It covalently modifies the N-terminal threonine residues of the catalytic beta subunits (β1, β2, and β5), thereby blocking their proteolytic activities, which include caspase-like (β1), trypsin-like (β2), and chymotrypsin-like (β5) activities.[1] This inhibition of the proteasome, a central cellular machinery for protein degradation, leads to the accumulation of ubiquitinated proteins and can induce apoptosis.

Q2: What are the known off-target effects of Syringolin A?

Currently, there is limited literature detailing specific non-proteasomal off-target proteins of Syringolin A. Studies suggest that SylA is a relatively selective proteasome inhibitor.[2] However, like any small molecule inhibitor, the potential for off-target interactions exists. Off-target effects of proteasome inhibitors, in general, can lead to cellular toxicities. For instance, the clinical proteasome inhibitor bortezomib (B1684674) has been associated with peripheral neuropathy, which is thought to be an off-target effect. Therefore, it is crucial to experimentally validate that the observed phenotype in your research is a direct result of proteasome inhibition.

Q3: How can I minimize potential off-target effects of Syringolin A in my experiments?

Mitigating off-target effects of Syringolin A primarily involves enhancing its selectivity for specific proteasome subunits. This can be achieved through two main strategies:

• Use of Analogs with Improved Selectivity: Structure-activity relationship (SAR) studies have led to the development of Syringolin A analogs with altered potency and selectivity profiles.[3][4] For example, modifications to the dipeptide tail can influence β2 subunit specificity, while alterations to the macrocycle can enhance β5 subunit inhibition.[5] A lipophilic derivative of SylA has been shown to be a significantly more potent inhibitor of the chymotrypsin-like activity.[6][7]

• Dose-Response Analysis: Using the lowest effective concentration of Syringolin A can help minimize off-target effects. A careful dose-response analysis should be performed for each new cell line or experimental system to determine the optimal concentration that elicits the desired on-target effect with minimal toxicity.

Troubleshooting Guide

Problem 1: High cellular toxicity observed at concentrations expected to inhibit the proteasome.

• Possible Cause: This could be due to off-target effects or extreme sensitivity of the cell line to proteasome inhibition.

• Troubleshooting Steps:

  • Confirm On-Target Engagement: Perform a proteasome activity assay to confirm that Syringolin A is inhibiting the proteasome at the concentrations used.

  • Perform a Dose-Response Curve: Determine the IC50 value for proteasome inhibition and the EC50 value for the desired cellular phenotype. If these values are significantly different, off-target effects may be contributing to the toxicity.

  • Use a Structurally Unrelated Proteasome Inhibitor: Treat cells with a different class of proteasome inhibitor (e.g., MG132) to see if it recapitulates the observed phenotype. If it does, the toxicity is likely due to on-target proteasome inhibition.

  • Consider a More Selective Analog: If available, test a Syringolin A analog with a more selective profile for the proteasome subunit(s) relevant to your biological question.

Problem 2: The observed cellular phenotype is not consistent with known consequences of proteasome inhibition.

• Possible Cause: The phenotype might be due to the inhibition of an unknown off-target protein.

• Troubleshooting Steps:

  • Employ Chemical Proteomics: To identify potential off-target proteins, consider using a chemical proteomics approach such as competitive activity-based protein profiling (ABPP).[8][9] This technique can help identify other cellular proteins that interact with Syringolin A. A study investigating protein abundance changes after SylA treatment identified numerous proteins whose levels were altered, providing insight into the downstream effects of proteasome inhibition.[2][10]

  • Target Validation: Once potential off-targets are identified, use techniques like siRNA/shRNA knockdown or CRISPR/Cas9-mediated knockout of the putative off-target to see if it reproduces the phenotype observed with Syringolin A treatment.

Data Presentation

Table 1: Selectivity Profile of Syringolin A and Analogs against Proteasome Subunits

Compound	Target Subunit(s)	IC50 / Ki (nM)	Reference
Syringolin A	β5 (chymotrypsin-like)	843	[6]
β2 (trypsin-like)	6700	[6]
β1 (caspase-like)	Weakly active	[6]
Lipophilic SylA Derivative	β5 (chymotrypsin-like)	8.65	[6][7]
β2 (trypsin-like)	79.6	[6]
β1 (caspase-like)	943	[6]
Syringolin B	β5 (chymotrypsin-like)	7778	[6]
β2 (trypsin-like)	107800	[6]
β1 (caspase-like)	Not active	[6]
SylA-GlbA Hybrid	β5 (chymotrypsin-like)	Potent	[11][12]
β2 (trypsin-like)	Potent	[11][12]
β1 (caspase-like)	Potent	[11][12]

Note: IC50/Ki values can vary depending on the assay conditions and the source of the proteasome (e.g., human vs. yeast).

Experimental Protocols

1. Proteasome Activity Assay (Fluorogenic Substrate-based)

This protocol measures the chymotrypsin-like activity of the proteasome in cell lysates.

• Materials:

  • Cells treated with Syringolin A or vehicle control.

  • Lysis buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM EDTA, 1% Triton X-100, with protease and phosphatase inhibitors).

  • Fluorogenic proteasome substrate for chymotrypsin-like activity (e.g., Suc-LLVY-AMC).

  • Assay buffer (e.g., 25 mM HEPES pH 7.5).

  • 96-well black microplate.

  • Fluorometer.

• Procedure:

  • Lyse the treated and control cells on ice and quantify the protein concentration of the lysates.

  • Dilute the cell lysates to the same protein concentration in assay buffer.

  • Add 50 µL of diluted lysate to each well of the 96-well plate.

  • Prepare the fluorogenic substrate solution in assay buffer according to the manufacturer's instructions.

  • Add 50 µL of the substrate solution to each well to initiate the reaction.

  • Immediately measure the fluorescence kinetics at an excitation wavelength of ~360 nm and an emission wavelength of ~460 nm for 30-60 minutes at 37°C.

  • Calculate the rate of substrate cleavage (proteasome activity) from the linear phase of the kinetic curve.

  • Compare the activity in Syringolin A-treated samples to the vehicle control to determine the percentage of inhibition.

2. Competitive Activity-Based Protein Profiling (ABPP)

This workflow provides a general overview of how to identify potential off-targets of Syringolin A.

• Materials:

  • Live cells or cell lysate.

  • Syringolin A.

  • A broad-spectrum activity-based probe (ABP) that targets a class of enzymes (e.g., a serine hydrolase probe if off-target effects on this class are suspected). The probe should contain a reporter tag (e.g., biotin (B1667282) or a fluorophore).

  • Streptavidin beads (for biotinylated probes).

  • SDS-PAGE gels and Western blotting reagents or mass spectrometer.

• Procedure:

  • Competition Step: Pre-incubate the proteome (in live cells or lysate) with varying concentrations of Syringolin A or a vehicle control for a defined period.

  • Labeling Step: Add the ABP to the pre-incubated samples to label the active enzymes that are not blocked by Syringolin A.

  • Analysis:

    • Gel-based: Separate the labeled proteins by SDS-PAGE and visualize the probe-labeled proteins using in-gel fluorescence scanning. A decrease in the signal of a particular band in the Syringolin A-treated sample compared to the control indicates that Syringolin A is binding to and inhibiting that protein.

    • Mass Spectrometry-based: For biotinylated probes, enrich the labeled proteins using streptavidin beads. Digest the enriched proteins and identify them by mass spectrometry. Quantify the relative abundance of each identified protein between the Syringolin A-treated and control samples to identify proteins that are significantly less abundant in the treated sample, as these are potential off-targets.

Visualizations

Caption: Mechanism of action of Syringolin A leading to apoptosis.

Caption: Workflow for identifying potential off-targets of Syringolin A.

References

• 1. Protein abundance changes and ubiquitylation targets identified after inhibition of the proteasome with syringolin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Chemical proteomics approaches for identifying the cellular targets of natural products - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 5. Modulation of proteasome subunit selectivity of syringolins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthetic and structural studies on syringolin A and B reveal critical determinants of selectivity and potency of proteasome inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The natural product hybrid of Syringolin A and Glidobactin A synergizes proteasome inhibition potency with subsite selectivity - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. Proteasome Activity Imaging and Profiling Characterizes Bacterial Effector Syringolin A - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Activity-based protein profiling reveals off-target proteins of the FAAH inhibitor BIA 10-2474 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cris.technion.ac.il [cris.technion.ac.il]
• 11. Substrate-Guided Optimization of the Syringolins Yields Potent Proteasome Inhibitors with Activity Against Leukemia Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A proteomic platform to identify off-target proteins associated with therapeutic modalities that induce protein degradation or gene silencing - PMC [pmc.ncbi.nlm.nih.gov]

Protocol refinement for Syringolin A stability in solution

Welcome to the Technical Support Center for Syringalin A. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stable handling and use of Syringolin A in experimental settings. Here you will find frequently asked questions, troubleshooting guides, and detailed protocols to ensure the integrity and reproducibility of your results.

Frequently Asked questions (FAQs)

Q1: What is Syringolin A and what is its mechanism of action?

A1: Syringolin A (SylA) is a natural cyclic peptide derivative produced by certain strains of the bacterium Pseudomonas syringae.[1][2] It functions as a potent and irreversible inhibitor of the eukaryotic proteasome.[1][2] SylA covalently binds to the active site threonine residues of the catalytic β-subunits within the 20S proteasome, thereby inhibiting its proteolytic activity.[1] This inhibition disrupts cellular protein degradation pathways, which can impact various cellular processes, including host defense mechanisms in plants and cell proliferation in cancer models.[1][3]

Q2: How should I prepare a stock solution of Syringolin A?

A2: It is recommended to dissolve lyophilized Syringolin A in a high-quality, anhydrous solvent such as Dimethyl Sulfoxide (DMSO) or ethanol (B145695) to prepare a concentrated stock solution (e.g., 10 mM). For aqueous-based assays, further dilution into the appropriate biological buffer is recommended just prior to use. Some studies have reported dissolving lyophilized Syringolin A directly in ultra-pure distilled water to a concentration of 2.5 mM, followed by sterile filtration.

Q3: How should I store Syringolin A solutions?

A3: For long-term stability, it is best to store Syringolin A as a lyophilized powder at -20°C or -80°C, protected from moisture. Stock solutions in anhydrous DMSO or ethanol should be stored at -20°C in tightly sealed vials to prevent water absorption. For aqueous solutions, it is advisable to prepare single-use aliquots and store them at -80°C to minimize freeze-thaw cycles.

Q4: What is the expected stability of Syringolin A in aqueous solutions and cell culture media?

A4: While specific kinetic data for Syringolin A degradation in various solutions is not extensively published, peptides, in general, are susceptible to hydrolysis in aqueous environments. The stability of Syringolin A in solution is expected to be influenced by pH, temperature, and the presence of proteases. For critical experiments, it is recommended to prepare fresh dilutions from a frozen stock solution. The half-life in cell culture media can be variable and should be determined empirically if long-term experiments are planned.

Q5: What are the potential degradation pathways for Syringolin A?

A5: As a cyclic peptide, Syringolin A may be susceptible to hydrolysis, particularly at extreme pH values, which could lead to the opening of the macrocyclic ring and loss of biological activity.[4] The presence of certain amino acid residues can also make it prone to specific degradation reactions like deamidation or oxidation.[5][6]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Loss of Syringolin A activity in experiments.	Degradation of Syringolin A in solution due to improper storage or handling.	Prepare fresh working solutions from a new aliquot of frozen stock for each experiment. Avoid repeated freeze-thaw cycles. Ensure stock solutions in DMSO are stored under anhydrous conditions.
Instability in aqueous buffer or cell culture medium.	Minimize the time Syringolin A spends in aqueous solution before being added to the assay. Consider performing a time-course experiment to determine its stability under your specific experimental conditions.
Inconsistent results between experiments.	Variability in the concentration of active Syringolin A.	Use a consistent protocol for preparing and storing Syringolin A solutions. Quantify the concentration of your stock solution spectrophotometrically if possible, or consistently use a fresh vial of lyophilized powder for preparing new stock solutions.
Contamination of stock solutions.	Use sterile techniques when preparing and handling Syringolin A solutions, especially for cell-based assays. Filter-sterilize aqueous solutions if necessary.
Precipitation of Syringolin A upon dilution in aqueous buffer.	Low solubility of Syringolin A in the final buffer.	Ensure the final concentration of the organic solvent (e.g., DMSO) is compatible with your assay and sufficient to maintain solubility. Gentle warming or vortexing may help dissolve small precipitates.

Data Presentation

Table 1: Recommended Storage and Handling Conditions for Syringolin A

Form	Solvent	Storage Temperature	Recommended Duration	Notes
Lyophilized Powder	N/A	-20°C or -80°C	> 1 year	Protect from moisture.
Stock Solution	Anhydrous DMSO or Ethanol	-20°C	Up to 3 months	Aliquot to avoid freeze-thaw cycles. Use tightly sealed vials.
Working Solution	Aqueous Buffer / Cell Culture Media	2-8°C	< 24 hours	Prepare fresh for each experiment.

Table 2: General Stability Profile of Cyclic Peptides in Solution (as a proxy for Syringolin A)

Condition	General Stability Trend	Potential Degradation Pathway
Acidic pH (< 4)	Decreased stability	Acid-catalyzed hydrolysis of amide bonds.
Neutral pH (6-8)	Optimal stability for many peptides	Enzymatic degradation (if proteases are present).
Basic pH (> 8)	Decreased stability	Base-catalyzed hydrolysis, deamidation, racemization.
Elevated Temperature	Decreased stability	Increased rate of all chemical degradation reactions.
Presence of Proteases	Decreased stability	Enzymatic cleavage of peptide bonds.

Note: This table provides general guidance based on the known stability of cyclic peptides. The specific stability of Syringolin A under these conditions should be empirically determined.

Experimental Protocols

Protocol 1: Preparation of Syringolin A Stock Solution

Objective: To prepare a stable, concentrated stock solution of Syringolin A.

Materials:

• Lyophilized Syringolin A

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, conical-bottom microcentrifuge tubes

Procedure:

• Allow the vial of lyophilized Syringolin A to equilibrate to room temperature before opening to prevent condensation.

• Briefly centrifuge the vial to ensure all the powder is at the bottom.

• Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM).

• Vortex gently until the Syringolin A is completely dissolved.

• Aliquot the stock solution into single-use, sterile microcentrifuge tubes.

• Store the aliquots at -20°C in a desiccated container.

Protocol 2: General Protocol for Assessing Syringolin A Stability by LC-MS

Objective: To determine the stability of Syringolin A in a specific solution over time.

Materials:

• Syringolin A stock solution

• Test solution (e.g., specific buffer, cell culture medium)

• Incubator set to the desired temperature

• LC-MS system

• Quenching solution (e.g., acetonitrile (B52724) with an internal standard)

Procedure:

• Dilute the Syringolin A stock solution to the final desired concentration in the test solution.

• Immediately take a "time zero" sample by transferring an aliquot of the solution to a tube containing the quenching solution.

• Incubate the remaining solution at the desired temperature.

• At predetermined time points (e.g., 1, 2, 4, 8, 24 hours), collect additional aliquots and quench them in the same manner.

• Store all quenched samples at -80°C until analysis.

• Analyze the samples by LC-MS to quantify the remaining amount of intact Syringolin A at each time point.

• Plot the concentration of Syringolin A versus time to determine its degradation kinetics and half-life in the test solution.

Mandatory Visualization

Caption: Workflow for assessing the stability of Syringolin A in solution.

Caption: Simplified diagram of Syringolin A's inhibitory effect on the proteasome pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Peptide Stability and Potential Degradation Pathways [sigmaaldrich.com]
• 6. Instability of Peptide and Possible Causes of Degradation | Encyclopedia MDPI [encyclopedia.pub]

Technical Support Center: Enhancing Syringolin A Potency Through Analog Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers working on the synthesis and evaluation of Syringolin A (SylA) analogs to enhance their potency as proteasome inhibitors.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Syringolin A and its analogs?

Syringolin A and its analogs are potent inhibitors of the eukaryotic proteasome.[1][2][3][4][5] They belong to the syrbactin family of natural products.[2][3][4][5] Their structure includes an α,β-unsaturated carbonyl system within a 12-membered macrocyclic lactam.[4] This feature allows them to react irreversibly with the N-terminal threonine residues of the catalytic β-subunits of the 20S proteasome via a Michael-type 1,4-addition, forming a covalent ether bond.[2][4] This covalent modification inhibits the proteasome's proteolytic activities, which can suppress host defense pathways in plants and induce apoptosis in cancer cells.[2][4][6]

Q2: My synthesized Syringolin A analog shows low potency. What are the key structural determinants for high inhibitory activity?

The potency and selectivity of Syringolin A analogs are critically influenced by both the macrocyclic core and the exocyclic side chain.[3][4][5] Here are key factors to consider:

• Macrocycle Rigidity: The strained 12-membered ring of SylA, containing two (E)-configured double bonds, is crucial for its high potency.[4] Analogs with altered ring structures, like Syringolin B (SylB) which is less rigid, have shown significantly lower potency.[3][4]

• Exocyclic Side Chain: Modifications to the dipeptide urea (B33335) moiety can dramatically impact potency. For instance, creating lipophilic derivatives has been shown to increase potency by over 100-fold.[3][4][5]

• Substituents Mimicking Proteasome Substrates: The potency of analogs can be improved by designing them to mimic the preferred substrates of the proteasome's chymotrypsin-like (β5) subunit.[7][8] Introducing aromatic substituents at positions that correspond to the P1 and P3 residues of a substrate can markedly increase inhibitory activity.[7][8]

• Hybrid Structures: Combining features from different syrbactins can yield highly potent analogs. For example, a hybrid of the Syringolin A macrocycle with the Glidobactin A side chain resulted in a potent inhibitor of all three proteasomal subsites.[9]

Q3: I am having trouble with the macrolactamization step in my Syringolin A synthesis. What are some alternative strategies?

The synthesis of the 12-membered macrolactam of Syringolin A can be challenging. While some strategies work well for analogs like Syringolin B, they may not be directly applicable to Syringolin A.[4] A successful and commonly cited method for creating the α,β-unsaturated 12-membered lactam is the intramolecular Horner-Wadsworth-Emmons reaction .[10] Another key strategy is to use ring-closing metathesis on a conformationally preorganized precursor to form the macrocycle.[11]

Troubleshooting Guides

Synthesis & Purification

Problem	Possible Cause	Troubleshooting Steps
Low yield of final analog	Incomplete peptide coupling of the side chain.	- Ensure use of a reliable coupling agent like PyBOP/HOAt. - Consider using an unprotected valine N-carboxy anhydride (B1165640) for the final coupling steps.[10]
Difficulty in creating the second double bond for SylA.	- Employ cross-metathesis as a final step to introduce the additional alkene.[10]
Analog is difficult to purify	Product is highly lipophilic and insoluble.	- Consider PEGylation of the analog to improve solubility and facilitate purification.[11] - Use appropriate chromatographic techniques for lipophilic compounds, such as reversed-phase HPLC.
Unexpected stereochemistry in the final product	Issues during synthesis of chiral building blocks.	- The Syringolin A synthetase gene cluster suggests an L-configuration for the amino acid residues.[4] Ensure your synthetic route starts with the correct stereoisomers.

Biological Assays

Problem	Possible Cause	Troubleshooting Steps
High variability in cytotoxicity assay results (e.g., MTT, SRB)	Inconsistent cell seeding density.	- Ensure a homogenous cell suspension before seeding. - Calibrate your pipettes and use a consistent technique.
Interference from serum or phenol (B47542) red in the media.	- For MTT assays, use serum-free media during the incubation with the MTT reagent.[12] - Include background control wells with media and the test compound but no cells.[12][13]
Insufficient solubilization of formazan (B1609692) crystals (MTT assay).	- Ensure complete solubilization of the formazan product before reading the absorbance. Use an appropriate solubilizing agent and allow sufficient time for it to work.
No proteasome inhibition detected in vitro	Incorrect buffer or substrate concentration.	- Optimize the assay conditions, including buffer pH and ionic strength. - Use a fluorogenic substrate specific for the proteasome subunit of interest (e.g., Suc-LLVY-AMC for the chymotrypsin-like activity).[8]
Analog has precipitated out of solution.	- Check the solubility of your analog in the assay buffer. You may need to use a co-solvent like DMSO, but keep the final concentration low to avoid affecting the enzyme.

Quantitative Data

Table 1: Inhibitory Potency of Syringolin Analogs Against Human 20S Proteasome

Compound	Proteasome Activity	kassoc (M⁻¹s⁻¹)	Ki' (nM)
Syringolin A (SylA)	Chymotrypsin-like	843 ± 8.4	863 ± 106
Trypsin-like	6,700 ± 700	94 ± 12
Caspase-like	Not Determined	6,000 ± 300
Syringolin B (SylB)	Chymotrypsin-like	7,778 ± 2,259	122 ± 31.7
Trypsin-like	107,800 ± 39,200	4.6 ± 0.7
Caspase-like	Not Active	Not Active
Lipophilic SylA Derivative (21)	Chymotrypsin-like	8.65 ± 1.33	40,477 ± 2,333
Trypsin-like	79.6 ± 29.3	7,947 ± 1,321
Caspase-like	943 ± 100	Not Determined
Data adapted from PNAS (2009).[4]

Experimental Protocols

Protocol 1: Proteasome Inhibition Assay (In Vitro)

This protocol is for determining the inhibitory potential of Syringolin A analogs on the chymotrypsin-like activity of the human 20S proteasome.

• Reagent Preparation:

  • Assay Buffer: 20 mM Tris-HCl (pH 7.5), 0.5 mM EDTA.

  • Human 20S Proteasome: Dilute to a final concentration of 1 nM in assay buffer.

  • Fluorogenic Substrate: Suc-LLVY-AMC. Prepare a stock solution in DMSO and dilute in assay buffer to a final concentration of 100 µM.

  • Test Compound (SylA analog): Prepare a stock solution in DMSO and create a dilution series.

• Assay Procedure:

  • Add 50 µL of assay buffer to the wells of a black 96-well microtiter plate.

  • Add 10 µL of the test compound at various concentrations. Include a vehicle control (DMSO).

  • Add 20 µL of the 1 nM proteasome solution to each well and incubate for 15 minutes at 37°C.

  • Initiate the reaction by adding 20 µL of the 100 µM Suc-LLVY-AMC substrate solution.

  • Monitor the fluorescence intensity (Excitation: 380 nm, Emission: 460 nm) every 5 minutes for 60 minutes using a plate reader.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve).

  • Determine the percent inhibition for each concentration of the test compound relative to the vehicle control.

  • Calculate the IC50 value by fitting the data to a dose-response curve.

Protocol 2: Cell Proliferation Assay (SRB Assay)

This protocol measures the effect of Syringolin A analogs on the proliferation of cancer cell lines.[6]

• Cell Seeding:

  • Seed cells in a 96-well microtiter plate at a density of 0.25–0.5 × 10⁵ cells/mL (100 µL per well).

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Add the Syringolin A analog at various final concentrations (e.g., 0.5 µM to 100 µM) to the wells.

  • Include wells with untreated cells as a control.

  • Incubate for 48 hours.

• Cell Fixation and Staining:

  • Remove the culture medium and fix the adherent cells with 10% (w/v) trichloroacetic acid (TCA) for 30 minutes at room temperature.

  • Wash the plates five times with tap water and allow them to air dry.

  • Stain the cells with 0.4% (w/v) sulphorhodamine B (SRB) in 1% acetic acid for 30 minutes.

  • Wash the plates four times with 1% acetic acid to remove unbound dye and allow to air dry.

• Measurement and Analysis:

  • Solubilize the bound dye with 10 mM Tris base (pH 10.5).

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of viable cells compared to the untreated control.

Visualizations

Caption: Workflow for Syringolin A analog development.

Caption: Mechanism of Syringolin A-mediated proteasome inhibition.

References

• 1. Pseudomonas syringae virulence factor syringolin A counteracts stomatal immunity by proteasome inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Production of Proteasome Inhibitor Syringolin A by the Endophyte Rhizobium sp. Strain AP16 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pnas.org [pnas.org]
• 5. Synthetic and structural studies on syringolin A and B reveal critical determinants of selectivity and potency of proteasome inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Syringolin A, a new plant elicitor from the phytopathogenic bacterium Pseudomonas syringae pv. syringae, inhibits the proliferation of neuroblastoma and ovarian cancer cells and induces apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Substrate-Guided Optimization of the Syringolins Yields Potent Proteasome Inhibitors with Activity Against Leukemia Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. dspace.mit.edu [dspace.mit.edu]
• 9. The natural product hybrid of Syringolin A and Glidobactin A synergizes proteasome inhibition potency with subsite selectivity - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. Total synthesis of syringolin A and B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. MTT assay protocol | Abcam [abcam.com]
• 13. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Common pitfalls to avoid when working with Syringolin A

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of Syringolin A in experimental settings. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to help you overcome common challenges and optimize your research.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments with Syringolin A, offering potential causes and solutions in a straightforward question-and-answer format.

Issue 1: Suboptimal or No Observed Effect of Syringolin A

Question	Possible Cause	Solution
Why am I not seeing the expected level of proteasome inhibition or cytotoxicity?	Inadequate Concentration: The concentration of Syringolin A may be too low for your specific cell line or experimental system.	Perform a dose-response experiment to determine the optimal concentration. A starting range of 1 µM to 50 µM is recommended for initial studies in cancer cell lines.[1]
Insufficient Incubation Time: The duration of treatment may be too short to induce a measurable effect.	Conduct a time-course experiment (e.g., 6, 12, 24, 48 hours) to identify the optimal incubation period for your experimental endpoint. For apoptosis assays, longer incubation times (24-48 hours) are often necessary.[1]
Compound Instability: Syringolin A may degrade in aqueous solutions over time, especially at room temperature.	Prepare fresh dilutions of Syringolin A in your culture medium for each experiment from a frozen DMSO stock. Avoid repeated freeze-thaw cycles of the stock solution.[2]
Cell Line Resistance: Certain cell lines may exhibit intrinsic or acquired resistance to proteasome inhibitors.	Consider using a different cell line or a positive control, such as a well-characterized proteasome inhibitor like MG132, to confirm that the proteasome is a valid target in your system.

Issue 2: High or Unexpected Cytotoxicity

Question	Possible Cause	Solution
Why am I observing significant cell death even at low concentrations of Syringolin A?	High Cell Sensitivity: Your cell line may be particularly sensitive to proteasome inhibition.	Lower the concentration range in your experiments. You may need to work in the nanomolar to low micromolar range.
Solvent Toxicity: High concentrations of the solvent (e.g., DMSO) used to dissolve Syringolin A can be toxic to cells.	Ensure the final concentration of DMSO in your culture medium is below 0.5% to minimize solvent-induced toxicity.[2] Always include a vehicle control (medium with the same concentration of DMSO) in your experiments.
Off-Target Effects: While Syringolin A is a potent proteasome inhibitor, off-target effects cannot be entirely ruled out, especially at high concentrations.[3]	Use the lowest effective concentration of Syringolin A that achieves the desired level of proteasome inhibition. Confirm the on-target effect by demonstrating the accumulation of ubiquitinated proteins via Western blot.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the handling and application of Syringolin A.

1. How should I prepare and store Syringolin A stock solutions?

It is recommended to prepare a high-concentration stock solution of Syringolin A in anhydrous DMSO (e.g., 10 mM).[2] Aliquot the stock solution into small, single-use volumes and store at -20°C or -80°C to minimize freeze-thaw cycles.[2] For experiments, thaw an aliquot and dilute it to the final working concentration in your cell culture medium or buffer immediately before use.

2. What is the solubility of Syringolin A in aqueous buffers like PBS?

Syringolin A has limited solubility in aqueous solutions. While a 2.5 mM stock solution in ultra-pure distilled water has been reported, it is generally advisable to first dissolve it in DMSO.[4] For final dilutions in aqueous buffers like PBS, ensure the final DMSO concentration remains low to prevent precipitation and solvent toxicity.

3. How can I confirm that Syringolin A is actively inhibiting the proteasome in my experiment?

The most direct method is to perform a Western blot analysis to detect the accumulation of polyubiquitinated proteins.[5] A successful inhibition of the proteasome will lead to a noticeable increase in the high molecular weight smear of ubiquitinated proteins in treated cells compared to the control.[5]

4. What are the known off-target effects of Syringolin A?

While Syringolin A is considered a specific proteasome inhibitor, it is important to note that at higher concentrations, like other proteasome inhibitors, it may have off-target effects.[3] Syringolin A does not affect other cellular proteases like papain-like cysteine proteases, which can be an issue with inhibitors like MG132.[3] To minimize off-target effects, it is crucial to use the lowest effective concentration and to validate the on-target effects.

5. Can Syringolin A be used in both plant and mammalian systems?

Yes, Syringolin A is a virulence factor produced by Pseudomonas syringae and has been shown to inhibit the proteasome in both plant and mammalian cells.[1][6]

Data Presentation

Table 1: IC50 Values of Syringolin A in Various Cancer Cell Lines

The following table summarizes the half-maximal inhibitory concentration (IC50) values of Syringolin A in different human cancer cell lines. These values can serve as a starting point for determining the appropriate concentration range for your experiments.

Cell Line	Cancer Type	IC50 (µM)	Incubation Time (hours)
SK-N-SH	Neuroblastoma	20 - 25	48
LAN-1	Neuroblastoma	20 - 25	48
SKOV3	Ovarian Cancer	20 - 25	48

Data compiled from Bachmann et al., 2006.[1]

Experimental Protocols

This section provides detailed methodologies for key experiments involving Syringolin A.

Protocol 1: Cell Viability (MTT) Assay

This protocol outlines the steps to assess the effect of Syringolin A on cell viability using a colorimetric MTT assay.[7][8]

Materials:

• Cells of interest

• Complete cell culture medium

• Syringolin A (stock solution in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Syringolin A in complete culture medium from your DMSO stock. The final DMSO concentration should not exceed 0.5%. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of Syringolin A or vehicle control (medium with DMSO).

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Protocol 2: Western Blot for Ubiquitinated Proteins

This protocol describes how to detect the accumulation of ubiquitinated proteins in cells treated with Syringolin A.[5][9]

Materials:

• Cells of interest

• Complete cell culture medium

• Syringolin A (stock solution in DMSO)

• 6-well cell culture plates

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and deubiquitinase inhibitors (e.g., NEM, PMSF)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against ubiquitin (e.g., P4D1)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with the desired concentration of Syringolin A or vehicle control for the appropriate duration (e.g., 4-8 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in lysis buffer containing protease and deubiquitinase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and boil for 5-10 minutes.

• SDS-PAGE and Transfer: Separate the protein samples on an SDS-PAGE gel and transfer them to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with the primary anti-ubiquitin antibody overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. After further washes, add the chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Look for an increase in the high molecular weight smear in the Syringolin A-treated lanes compared to the control, indicating an accumulation of ubiquitinated proteins.

Mandatory Visualizations

Diagram 1: Syringolin A Experimental Workflow

Caption: A typical experimental workflow for studying the effects of Syringolin A.

Diagram 2: Troubleshooting Logic for Low Syringolin A Efficacy

Caption: A decision tree for troubleshooting experiments with low Syringolin A efficacy.

Diagram 3: Syringolin A Inhibition of Salicylic Acid (SA) Signaling in Plants

Caption: Syringolin A inhibits the proteasome, preventing NPR1 degradation and suppressing SA-mediated plant defense.

References

• 1. zora.uzh.ch [zora.uzh.ch]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. Protein Abundance Changes and Ubiquitylation Targets Identified after Inhibition of the Proteasome with Syringolin A - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Syringolin A, a new plant elicitor from the phytopathogenic bacterium Pseudomonas syringae pv. syringae, inhibits the proliferation of neuroblastoma and ovarian cancer cells and induces apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Research Collection | ETH Library [research-collection.ethz.ch]
• 6. Pseudomonas syringae virulence factor syringolin A counteracts stomatal immunity by proteasome inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. broadpharm.com [broadpharm.com]
• 9. How to Detect the Protein Ubiquitination Level via Western Blot? | MtoZ Biolabs [mtoz-biolabs.com]

Technical Support Center: Enhancing the In Vivo Stability of Syringolin A

Welcome to the technical support center dedicated to providing researchers, scientists, and drug development professionals with strategies to improve the in vivo stability of Syringolin A (SylA). This resource offers troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for the suspected in vivo instability of Syringolin A?

A1: While specific pharmacokinetic data for Syringolin A is limited in publicly available literature, its instability can be inferred from the general behavior of cyclic peptides in biological systems. The primary cause of in vivo instability for peptides is enzymatic degradation by proteases.[1] For a cyclic peptide like Syringolin A, this would involve enzymatic cleavage of a peptide bond, leading to a linearized and likely inactive form of the molecule. The presence of several amide bonds in the macrocycle and the exocyclic dipeptide chain presents multiple potential sites for proteolytic attack.

Q2: My Syringolin A analog shows high potency in vitro but no efficacy in animal models. What could be the issue?

A2: A significant discrepancy between in vitro potency and in vivo efficacy often points to poor pharmacokinetic properties, with metabolic instability being a primary suspect. Your potent analog may be rapidly cleared from circulation due to enzymatic degradation or other metabolic processes. It is crucial to perform in vitro stability assays to assess its metabolic half-life before proceeding to extensive in vivo studies.

Q3: What are the initial steps to assess the metabolic stability of my Syringolin A analog?

A3: A common starting point is to perform in vitro stability assays using relevant biological matrices. These assays can provide a preliminary indication of how the compound will behave in vivo. Recommended initial assays include incubation with:

• Plasma or Serum: To evaluate stability in circulation.

• Liver Microsomes or S9 Fractions: To assess susceptibility to hepatic metabolism.[2]

• Simulated Gastrointestinal Fluids (if considering oral administration): To determine stability in the digestive tract.[2][3]

The disappearance of the parent compound over time is monitored, typically by LC-MS, to determine its half-life.

Troubleshooting Guides

Problem 1: Rapid degradation of Syringolin A or its analog observed in plasma stability assay.

• Possible Cause 1: Proteolytic Cleavage. The peptide bonds within the macrocycle or the exocyclic sidechain are susceptible to cleavage by plasma proteases.

  • Troubleshooting Tip:

    • Identify Cleavage Products: Use high-resolution mass spectrometry to identify the linearized peptide fragments. This will help pinpoint the labile bond(s).[1]

    • Structural Modification: Synthesize new analogs with modifications at or near the cleavage site to sterically hinder protease access or replace the natural amino acid with a non-proteogenic one (e.g., D-amino acid, N-methylated amino acid).

    • Formulation Strategy: Consider encapsulating the compound in a protective delivery vehicle like liposomes or nanoparticles to shield it from plasma proteases.

• Possible Cause 2: Non-specific Binding. The compound may be binding to plasma proteins, leading to an apparent decrease in concentration.

  • Troubleshooting Tip:

    • Assess Protein Binding: Perform a plasma protein binding assay to quantify the extent of binding.

    • Modify Physicochemical Properties: If binding is excessively high, consider synthesizing analogs with altered lipophilicity or charge to reduce non-specific interactions.

Problem 2: Syringolin A analog is stable in plasma but shows rapid clearance in vivo.

• Possible Cause 1: Hepatic Metabolism. The compound may be stable in blood but rapidly metabolized by enzymes in the liver, such as cytochrome P450s.[4]

  • Troubleshooting Tip:

    • Conduct Liver Microsome Assay: Perform an in vitro metabolic stability assay using liver microsomes or S9 fractions to assess hepatic clearance.[2]

    • Identify Metabolites: Use mass spectrometry to identify the metabolites formed during the assay. This can reveal sites of oxidation, hydrolysis, or other modifications.

    • Site-Specific Modification: Synthesize analogs with modifications at the metabolically labile positions to block or slow down enzymatic conversion. For instance, fluorination of a metabolically active site can enhance stability.[5]

• Possible Cause 2: Renal Clearance. The compound might be rapidly cleared by the kidneys.

  • Troubleshooting Tip:

    • Analyze Physicochemical Properties: Small, hydrophilic molecules are often subject to rapid renal clearance. Assess the molecular weight and polarity of your analog.

    • Increase Molecular Size: Consider strategies like PEGylation to increase the hydrodynamic radius of the molecule, thereby reducing the rate of renal filtration.

Quantitative Data Summary

Due to the limited availability of specific in vivo stability data for Syringolin A and its analogs in the public domain, the following table presents hypothetical data to illustrate how to structure and compare results from stability assays.

Compound	Assay Matrix	Half-life (t½) in minutes	Primary Degradation Product(s)
Syringolin A	Rat Plasma	30	Linearized peptide
Analog 1 (N-methylated)	Rat Plasma	120	Linearized peptide (slower formation)
Analog 2 (D-amino acid sub)	Rat Plasma	> 240	Minimal degradation observed
Syringolin A	Human Liver Microsomes	15	Hydroxylated and linearized forms
Analog 3 (Fluorinated)	Human Liver Microsomes	60	Reduced formation of hydroxylated metabolites

Experimental Protocols

Protocol 1: In Vitro Plasma Stability Assay

• Preparation:

  • Prepare a stock solution of the test compound (e.g., Syringolin A analog) in a suitable solvent like DMSO.

  • Thaw fresh frozen plasma (e.g., rat, human) at 37°C.

  • Pre-warm a sufficient volume of plasma to 37°C.

• Incubation:

  • Spike the test compound into the pre-warmed plasma to a final concentration of 1-5 µM. Ensure the final DMSO concentration is low (<1%).

  • Incubate the mixture at 37°C.

• Sampling:

  • At various time points (e.g., 0, 5, 15, 30, 60, 120 minutes), withdraw an aliquot of the plasma-compound mixture.

• Quenching:

  • Immediately quench the enzymatic reaction by adding the aliquot to a tube containing a protein precipitation agent (e.g., ice-cold acetonitrile (B52724) with an internal standard).

• Analysis:

  • Vortex the quenched samples and centrifuge to pellet the precipitated proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis:

  • Plot the natural logarithm of the percentage of remaining parent compound versus time.

  • Determine the half-life (t½) from the slope of the linear regression.

Visualizations

References

• 1. nextgenbiomed.lifesciencexchange.com [nextgenbiomed.lifesciencexchange.com]
• 2. In Vitro Metabolic Stability of Peptide Drugs Across Different Tissues - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Fluoro analogs of bioactive oxy-sterols: Synthesis of an EBI2 agonist with enhanced metabolic stability - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Syringolin A in Cancer Cell Line Research

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Syringolin A, a potent proteasome inhibitor, in cancer cell lines.

Frequently Asked Questions (FAQs)

Q1: What is Syringolin A and what is its mechanism of action in cancer cells?

Syringolin A is a natural product derived from the bacterium Pseudomonas syringae. It functions as an irreversible inhibitor of the 26S proteasome, a critical cellular complex responsible for degrading ubiquitinated proteins. By inhibiting the proteasome, Syringolin A disrupts cellular protein homeostasis, leading to an accumulation of misfolded and regulatory proteins. This disruption triggers cellular stress pathways, such as the Unfolded Protein Response (UPR), and ultimately induces apoptosis (programmed cell death) in cancer cells. Syringolin A has been shown to inhibit the chymotrypsin-like (β5), caspase-like (β1), and trypsin-like (β2) activities of the proteasome.

Q2: What are the typical working concentrations of Syringolin A for in vitro experiments?

The effective concentration of Syringolin A can vary depending on the cancer cell line. However, published studies have shown IC50 values (the concentration that inhibits 50% of cell proliferation) to be in the micromolar range. For example, in human neuroblastoma (SK-N-SH and LAN-1) and ovarian cancer (SKOV3) cell lines, the IC50 ranges between 20 µM and 25 µM[1][2]. It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific cell line and experimental conditions.

Q3: How can I assess the activity of Syringolin A in my cancer cell line?

The primary activity of Syringolin A is the inhibition of the proteasome. Therefore, the most direct way to assess its activity is to perform a proteasome activity assay. This can be done using commercially available kits that measure the chymotrypsin-like, trypsin-like, and caspase-like activities of the proteasome in cell lysates. Additionally, you can assess the downstream effects of proteasome inhibition, such as a decrease in cell viability (using MTT or MTS assays) and the induction of apoptosis (using Annexin V/PI staining or PARP cleavage assays)[1][2].

Troubleshooting Guide: Addressing Resistance to Syringolin A

Decreased sensitivity or acquired resistance to Syringolin A can be a significant challenge in pre-clinical studies. Below are common issues and troubleshooting strategies.

Issue 1: Reduced Cell Death or Higher IC50 Value Than Expected

If you observe that your cancer cell line is less sensitive to Syringolin A than anticipated, or if you are developing a Syringolin A-resistant cell line, consider the following potential mechanisms and troubleshooting steps.

Potential Causes and Solutions:

• Target Alteration: Mutations in Proteasome Subunits

  • Explanation: Mutations in the genes encoding proteasome subunits, particularly the β5 subunit (PSMB5), can alter the binding site of the inhibitor, reducing its efficacy. This is a known mechanism of resistance to the clinical proteasome inhibitor Bortezomib (B1684674).

  • Troubleshooting:

    • Sequence Proteasome Subunit Genes: Isolate RNA from the resistant cells, reverse transcribe to cDNA, and sequence the coding regions of key proteasome subunit genes (e.g., PSMB5, PSMB1, PSMB2). Compare the sequences to the parental, sensitive cell line to identify any mutations.

    • Proteomic Analysis: Utilize mass spectrometry-based proteomics to identify post-translational modifications or mutations in proteasome subunits.

• Increased Target Expression: Upregulation of Proteasome Subunits

  • Explanation: Cancer cells can compensate for proteasome inhibition by increasing the expression of proteasome subunits, thereby increasing the overall proteasome capacity.

  • Troubleshooting:

    • Western Blot Analysis: Compare the protein levels of key proteasome subunits (e.g., PSMB5, PSMA1, RPN2) in your resistant cell line to the parental sensitive line. An increase in these subunits in the resistant line would suggest this mechanism.

    • Quantitative PCR (qPCR): Analyze the mRNA expression levels of the corresponding proteasome subunit genes to determine if the upregulation is occurring at the transcriptional level.

• Activation of Alternative Protein Degradation Pathways

  • Explanation: When the primary proteasome pathway is inhibited, cells may upregulate alternative degradation pathways, such as autophagy, to clear aggregated proteins and maintain homeostasis.

  • Troubleshooting:

    • Monitor Autophagy Markers: Use Western blotting to assess the levels of key autophagy proteins like LC3-II (which increases during autophagy) and p62/SQSTM1 (which is degraded by autophagy). An increase in the LC3-II/LC3-I ratio and a decrease in p62 in resistant cells upon Syringolin A treatment could indicate the activation of autophagy as a resistance mechanism.

    • Functional Autophagy Assays: Use autophagy inhibitors (e.g., chloroquine, 3-methyladenine) in combination with Syringolin A. If the combination restores sensitivity, it suggests that autophagy is contributing to resistance.

• Upregulation of Anti-Apoptotic Pathways and Stress Responses

  • Explanation: Cancer cells can evade apoptosis by upregulating anti-apoptotic proteins of the Bcl-2 family or by activating pro-survival arms of the Unfolded Protein Response (UPR).

  • Troubleshooting:

    • Assess Bcl-2 Family Proteins: Perform Western blot analysis to compare the expression levels of anti-apoptotic proteins (e.g., Bcl-2, Bcl-xL, Mcl-1) and pro-apoptotic proteins (e.g., Bax, Bak, Bim, Noxa) between sensitive and resistant cells. An increased ratio of anti- to pro-apoptotic proteins in resistant cells can confer resistance[3][4].

    • Evaluate the Unfolded Protein Response (UPR): The UPR is activated in response to the accumulation of misfolded proteins caused by proteasome inhibition[2][5][6]. In resistant cells, the pro-survival arms of the UPR (mediated by IRE1α and ATF6) may be hyperactivated, while the pro-apoptotic arm (mediated by PERK-CHOP) may be suppressed. Assess the activation of these pathways by examining the phosphorylation of PERK and eIF2α, the splicing of XBP1, and the expression of CHOP and GRP78/BiP via Western blot or qPCR.

Data Presentation

Table 1: IC50 Values of Syringolin A in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
SK-N-SH	Neuroblastoma	20 - 25	[1][2]
LAN-1	Neuroblastoma	20 - 25	[1][2]
SKOV3	Ovarian Cancer	20 - 25	[1][2]

Table 2: Comparative Efficacy of a Syringolin A Analog (Syringolog-1) and Bortezomib in Bortezomib-Resistant Multiple Myeloma Cell Lines

Cell Line	IC50 Syringolog-1 (nM)	Fold Resistance (vs. Parental)	IC50 Bortezomib (nM)	Fold Resistance (vs. Parental)	Reference
KMS-11 (Parental)	5.7	-	0.3	-	[7]
KMS-11/Btz (Resistant)	17.4	3.1	13.3	44.4	[7]
OPM-2 (Parental)	1.3	-	0.1	-	[7]
OPM-2/Btz (Resistant)	5.1	3.9	10.5	104.6	[7]
MT-4 (Parental)	1.2	-	0.8	-	[7]
MT-4/Btz (Resistant)	6.4	5.3	6.7	8.4	[7]

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol is used to assess the effect of Syringolin A on cancer cell proliferation and viability.

Materials:

• 96-well cell culture plates

• Cancer cell line of interest

• Complete cell culture medium

• Syringolin A stock solution (dissolved in a suitable solvent, e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• MTT solvent (e.g., 40% (v/v) dimethylformamide, 16% (w/v) SDS, 2% (v/v) glacial acetic acid, pH 4.7)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours.

• Prepare serial dilutions of Syringolin A in complete medium.

• Remove the medium from the wells and add 100 µL of the Syringolin A dilutions. Include a vehicle control (medium with the same concentration of solvent as the highest Syringolin A concentration).

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Add 100 µL of MTT solvent to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

Protocol 2: Proteasome Activity Assay

This protocol measures the chymotrypsin-like, trypsin-like, and caspase-like activities of the proteasome in cell lysates.

Materials:

• Cancer cell line of interest

• Syringolin A

• Lysis buffer (e.g., 50 mM HEPES, pH 7.5, 20 mM KCl, 5 mM MgCl₂, 1 mM DTT, 2 mM ATP)

• Fluorogenic proteasome substrates:

  • Suc-LLVY-AMC (for chymotrypsin-like activity)

  • Boc-LRR-AMC (for trypsin-like activity)

  • Z-LLE-AMC (for caspase-like activity)

• 96-well black plates

• Fluorometric microplate reader

Procedure:

• Treat cells with Syringolin A at the desired concentrations for the desired time.

• Harvest the cells and wash with cold PBS.

• Lyse the cells in lysis buffer and centrifuge to collect the supernatant.

• Determine the protein concentration of the lysates using a Bradford or BCA assay.

• In a 96-well black plate, add 20-50 µg of protein lysate to each well.

• Add the specific fluorogenic substrate to each well to a final concentration of 50-100 µM.

• Incubate at 37°C and measure the fluorescence (e.g., excitation 380 nm, emission 460 nm) at regular intervals.

• Calculate the rate of substrate cleavage (increase in fluorescence over time) to determine the proteasome activity.

Protocol 3: Western Blot for Proteasome Subunits and Resistance Markers

This protocol is for detecting changes in the protein levels of proteasome subunits and other markers of resistance.

Materials:

• Sensitive and resistant cancer cell lines

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein quantification assay (BCA or Bradford)

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-PSMB5, anti-PSMA1, anti-LC3, anti-p62, anti-Bcl-2, anti-CHOP)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Lyse cells in RIPA buffer and quantify protein concentration.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Quantify band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Visualizations

References

• 1. The molecular mechanisms of acquired proteasome inhibitor resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Proteasome inhibitors induce a terminal unfolded protein response in multiple myeloma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ovid.com [ovid.com]
• 4. BCL-2 family regulation by the 20S proteasome inhibitor bortezomib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Response of myeloma to the proteasome inhibitor bortezomib is correlated with the unfolded protein response regulator XBP-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. Protocol for Immunoprecipitation (Co-IP) [protocols.io]

Reference Data & Comparative Studies

Syringolin A vs. Syringolin B: A Comparative Analysis for Researchers

A deep dive into the comparative efficacy and mechanisms of two closely related proteasome inhibitors, Syringolin A and Syringolin B. This guide provides researchers, scientists, and drug development professionals with a comprehensive analysis supported by experimental data, detailed protocols, and pathway visualizations.

Syringolin A and its structural analog, Syringolin B, are natural products produced by the bacterium Pseudomonas syringae. Both compounds are potent inhibitors of the eukaryotic proteasome, a key cellular machinery for protein degradation. Their ability to disrupt proteasome function has made them subjects of interest in cancer research and as molecular probes to study cellular processes. This guide offers a detailed comparison of their biochemical activity, cellular effects, and the subtle structural differences that underpin their varying potency.

Structural and Mechanistic Differences

Syringolin A and Syringolin B share a common macrocyclic core structure essential for their inhibitory activity. The primary difference lies in the degree of unsaturation within this macrocycle. Syringolin A possesses an additional double bond in its 12-membered ring compared to Syringolin B.[1] This seemingly minor structural alteration has a significant impact on the conformational rigidity of the molecule, which is believed to contribute to the higher potency of Syringolin A.[1]

Both molecules act as irreversible inhibitors of the 20S proteasome, a component of the larger 26S proteasome complex. They form a covalent bond with the N-terminal threonine residue of the proteasome's active sites, effectively blocking its proteolytic activity.[1] This inhibition disrupts the ubiquitin-proteasome system, a critical pathway for the degradation of regulatory proteins involved in cell cycle progression, apoptosis, and signal transduction.

Quantitative Comparison of Proteasome Inhibition

The inhibitory potency of Syringolin A and Syringolin B against the different catalytic activities of the human 20S proteasome has been quantitatively assessed. The following table summarizes the kinetic constants for the inhibition of the chymotrypsin-like (CT-L), trypsin-like (T-L), and caspase-like (C-L) activities.

Compound	Proteasome Subunit	kassoc (M⁻¹s⁻¹)	Ki' (nM)
Syringolin A	Chymotrypsin-like (β5)	843 ± 8.4	863 ± 106
Trypsin-like (β2)	6,700 ± 700	94 ± 12
Caspase-like (β1)	ND	6,000 ± 300
Syringolin B	Chymotrypsin-like (β5)	7,778 ± 2,259	122,000 ± 31,700
Trypsin-like (β2)	107,800 ± 39,200	4,600 ± 700
Caspase-like (β1)	NA	NA
Data from Clerc et al., 2009.[1] kassoc represents the second-order rate constant of inhibition. Ki' is the apparent inhibition constant. ND: Not Determined. NA: Not Active.

As the data indicates, Syringolin A is a more potent inhibitor of all three proteolytic activities of the proteasome compared to Syringolin B. The difference is particularly pronounced for the chymotrypsin-like and caspase-like activities.

Cellular Activity and Cytotoxicity

Cell Line	Cancer Type	Syringolin A IC50 (µM)
SK-N-SH	Neuroblastoma	20 - 25
LAN-1	Neuroblastoma	20 - 25
SKOV3	Ovarian Cancer	20 - 25
Data from a 2006 study on the anti-proliferative effects of Syringolin A.[2]

It is important to note that a synthetic analog of Syringolin B, TIR-203, has been developed and shown to be significantly more potent than Syringolin A in inhibiting the proliferation of multiple myeloma and neuroblastoma cells.[3] In MM.1R multiple myeloma cells, TIR-203 showed cytotoxic effects at concentrations ≥0.1 µM, whereas Syringolin A required concentrations of around 20 µM to achieve similar inhibitory effects. This highlights the potential for synthetic modifications of the Syringolin B scaffold to enhance its therapeutic index.

Signaling Pathways and Downstream Effects

Inhibition of the proteasome by Syringolin A and B triggers a cascade of downstream cellular events, primarily impacting the NF-κB and apoptotic pathways.

The Ubiquitin-Proteasome System and its Inhibition

The following diagram illustrates the general workflow of the ubiquitin-proteasome system and the point of intervention for Syringolin A and B.

Caption: Inhibition of the 26S proteasome by Syringolin A and B.

Impact on NF-κB Signaling

The NF-κB signaling pathway is a crucial regulator of inflammation, immunity, and cell survival. Its activation is tightly controlled by the inhibitor of κB (IκB), which sequesters NF-κB in the cytoplasm. Proteasome-mediated degradation of IκB is a key step in NF-κB activation. By inhibiting the proteasome, Syringolins prevent IκB degradation, thereby blocking NF-κB activation and its downstream pro-survival signaling.

Caption: Inhibition of NF-kB activation by Syringolins.

Induction of Apoptosis

By inhibiting the proteasome, Syringolins lead to the accumulation of pro-apoptotic proteins and cell cycle regulators that are normally degraded by this pathway. This disruption of protein homeostasis ultimately triggers programmed cell death, or apoptosis.

Caption: Syringolin-induced apoptosis via proteasome inhibition.

Experimental Protocols

Total Synthesis of Syringolin A and B

The total synthesis of both Syringolin A and Syringolin B has been achieved and reported in the literature.[1] The synthetic routes are complex and involve multiple steps, often culminating in a macrocyclization reaction to form the 12-membered ring. Key steps typically include peptide couplings to assemble the linear precursor and a ring-closing metathesis or other cyclization strategy. For detailed, step-by-step protocols, researchers are directed to the primary literature, such as Clerc et al., 2009.[1]

In Vitro Proteasome Inhibition Assay

The activity of Syringolins against the 20S proteasome can be measured using a fluorogenic substrate-based assay.

Materials:

• Human or yeast 20S proteasome

• Fluorogenic substrates for chymotrypsin-like (e.g., Suc-LLVY-AMC), trypsin-like (e.g., Boc-LSTR-AMC), and caspase-like (e.g., Z-LLE-AMC) activities

• Assay buffer (e.g., 20 mM Tris-HCl, pH 7.5)

• Syringolin A and Syringolin B dissolved in DMSO

• 96-well black microplates

• Fluorometer

Procedure:

• Prepare serial dilutions of Syringolin A and Syringolin B in assay buffer.

• In a 96-well plate, add the 20S proteasome to the assay buffer.

• Add the different concentrations of the Syringolin inhibitors to the wells.

• Incubate the plate at 37°C for a predetermined time (e.g., 15 minutes) to allow for inhibitor binding.

• Add the fluorogenic substrate to each well to initiate the reaction.

• Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 380 nm excitation and 460 nm emission for AMC) over time.

• Calculate the rate of substrate cleavage for each inhibitor concentration.

• Determine the IC50 values and kinetic parameters (kassoc and Ki') by fitting the data to appropriate models.

Cell Viability Assay (MTS Assay)

The cytotoxic effects of Syringolins on cancer cell lines can be determined using a colorimetric assay such as the MTS assay.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Syringolin A and Syringolin B dissolved in DMSO

• MTS reagent

• 96-well clear microplates

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of Syringolin A and Syringolin B in complete culture medium.

• Remove the old medium from the cells and add the medium containing the different concentrations of the inhibitors. Include a vehicle control (DMSO) and a no-treatment control.

• Incubate the cells for a specified period (e.g., 48 or 72 hours).

• Add the MTS reagent to each well according to the manufacturer's instructions.

• Incubate for 1-4 hours at 37°C.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the no-treatment control.

• Determine the IC50 value, the concentration of the inhibitor that causes 50% reduction in cell viability.

Conclusion

Syringolin A and Syringolin B are valuable tools for studying the ubiquitin-proteasome system and hold potential as scaffolds for the development of novel anti-cancer agents. Syringolin A consistently demonstrates higher potency as a proteasome inhibitor compared to Syringolin B, a difference attributed to its more rigid macrocyclic structure. Both compounds induce apoptosis and inhibit NF-κB signaling through their shared mechanism of proteasome inhibition. While direct comparative data on the cytotoxicity of Syringolin B is limited, the development of highly potent synthetic analogs underscores the therapeutic potential of the syringolin scaffold. The detailed protocols and pathway diagrams provided in this guide offer a solid foundation for researchers to further explore the biology and therapeutic applications of these fascinating natural products.

References

• 1. Luminescence Based Assay for Proteasome Activity in Tissue Extracts [promega.kr]
• 2. Measurement of the Multiple Activities of 26S Proteasomes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An assay for 26S proteasome activity based on fluorescence anisotropy measurements of dye-labeled protein substrates - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Syringolin A and Bortezomib: Efficacy and Mechanism

A Comprehensive Guide for Researchers in Drug Development

In the landscape of targeted cancer therapeutics, the proteasome has emerged as a critical target. This guide provides a detailed comparison of two prominent proteasome inhibitors: Syringolin A, a natural product, and Bortezomib (B1684674), a clinically approved drug. We delve into their mechanisms of action, comparative efficacy supported by experimental data, and the downstream signaling pathways they impact.

Mechanism of Action: A Tale of Two Binding Modes

Both Syringolin A and Bortezomib exert their cytotoxic effects by inhibiting the 26S proteasome, the cellular machinery responsible for degrading ubiquitinated proteins. However, their interaction with the proteasome's catalytic subunits differs significantly.

Bortezomib , a dipeptide boronate, is a reversible inhibitor of the chymotrypsin-like activity of the proteasome, primarily targeting the β5 subunit of the 20S core particle.[1][2] The boron atom in Bortezomib forms a stable but reversible complex with the active site threonine of the β5 subunit.

Syringolin A , a cyclic peptide derivative, acts as an irreversible inhibitor.[3][4][5] It forms a covalent bond with the N-terminal threonine residues of the catalytic β1, β2, and β5 subunits, thereby inhibiting the caspase-like, trypsin-like, and chymotrypsin-like activities of the proteasome.[6] This irreversible binding leads to a sustained inhibition of the proteasome.[1]

Figure 1. Comparative mechanism of proteasome inhibition.

Comparative Efficacy: In Vitro Studies

The differential mechanisms of Syringolin A and Bortezomib translate to varying efficacies across different cancer cell lines. The following tables summarize the half-maximal inhibitory concentration (IC50) values for both compounds from various studies.

Table 1: Cell Viability (IC50 Values)

Cell Line	Cancer Type	Syringolin A (Analog) IC50	Bortezomib IC50	Reference
KMS-11	Multiple Myeloma	5.7 nM (syringolog-1)	17.4 nM
OPM-2	Multiple Myeloma	1.3 nM (syringolog-1)	5.1 nM	[7]
MT-4	Multiple Myeloma	1.2 nM (syringolog-1)	6.4 nM	[7]
KMS-11/Btz	Bortezomib-Resistant MM	17.4 nM (syringolog-1)	773.0 nM	[7]
OPM-2/Btz	Bortezomib-Resistant MM	5.1 nM (syringolog-1)	533.5 nM	[7]
MT-4/Btz	Bortezomib-Resistant MM	6.4 nM (syringolog-1)	53.5 nM	[7]
SK-N-SH	Neuroblastoma	~20-25 µM	Not Reported	[4]
LAN-1	Neuroblastoma	~20-25 µM	Not Reported	[4]
SKOV3	Ovarian Cancer	~20-25 µM	Not Reported	[4]
MCF-7	Breast Cancer	Not Reported	50 nM	[8]
PC-3	Prostate Cancer	Not Reported	20 nM (48h)
B16F10	Melanoma	Not Reported	2.46 nM	[9]

Note: Data for Syringolin A in multiple myeloma cell lines is for the analog syringolog-1.

Table 2: Proteasome Subunit Inhibition by Syringolog-1 and Bortezomib in MM Cell Lines

Cell Line	Treatment (10 nM, 6h)	Chymotrypsin-like (β5) Activity (% of Control)	Trypsin-like (β2) Activity (% of Control)	Caspase-like (β1) Activity (% of Control)	Reference
KMS-11	Syringolog-1	~20%	~40%	~80%	[7]
Bortezomib	~10%	~90%	~95%	[7]
OPM-2	Syringolog-1	~15%	~30%	~75%	[7]
Bortezomib	~5%	~90%	~95%	[7]

These data suggest that the Syringolin A analog, syringolog-1, exhibits potent anti-tumor activity, even in Bortezomib-resistant multiple myeloma cells, likely due to its dual inhibition of both the chymotrypsin-like (β5) and trypsin-like (β2) subunits of the proteasome.[7]

Downstream Signaling Pathways

Inhibition of the proteasome by either Syringolin A or Bortezomib leads to the accumulation of numerous regulatory proteins, disrupting critical cellular signaling pathways and ultimately inducing apoptosis. Two of the most well-characterized pathways affected are NF-κB and p53.

NF-κB Signaling: In unstimulated cells, the transcription factor NF-κB is held inactive in the cytoplasm by its inhibitor, IκB. Upon stimulation, IκB is phosphorylated, ubiquitinated, and subsequently degraded by the proteasome, allowing NF-κB to translocate to the nucleus and activate pro-survival genes.[10] Proteasome inhibitors block the degradation of IκB, thus preventing NF-κB activation and promoting apoptosis.[10]

p53 Tumor Suppressor Pathway: The tumor suppressor protein p53 is a key regulator of the cell cycle and apoptosis.[11] Under normal conditions, p53 levels are kept low through degradation mediated by the E3 ubiquitin ligase MDM2, which targets p53 for proteasomal degradation.[12] By inhibiting the proteasome, Syringolin A and Bortezomib lead to the stabilization and accumulation of p53, which can then trigger cell cycle arrest and apoptosis.[4][11]

Figure 2. Downstream effects of proteasome inhibition.

Experimental Protocols

Proteasome Activity Assay (Fluorogenic)

This protocol is adapted for measuring the chymotrypsin-like activity of the proteasome in cell lysates.

Materials:

• Cell lysis buffer (e.g., 50 mM HEPES, pH 7.5, 150 mM NaCl, 1 mM EDTA, 1% Triton X-100, protease inhibitor cocktail)

• Fluorogenic proteasome substrate (e.g., Suc-LLVY-AMC)

• Assay buffer (e.g., 25 mM HEPES, pH 7.6, 0.5 mM EDTA)

• 96-well black opaque microplate

• Fluorescence plate reader (Excitation: 345-380 nm, Emission: 445-460 nm)

Procedure:

• Cell Lysate Preparation:

  • Culture cells to the desired density and treat with Syringolin A, Bortezomib, or vehicle control for the specified time.

  • Harvest cells and wash with ice-cold PBS.

  • Lyse cells in ice-cold lysis buffer for 30 minutes on ice.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant (cell lysate) and determine the protein concentration (e.g., using a BCA assay).

• Assay:

  • Dilute cell lysates to a final concentration of 1-2 µg/µL in assay buffer.

  • Add 50 µL of diluted cell lysate to each well of the 96-well plate.

  • Prepare a substrate solution by diluting the Suc-LLVY-AMC stock to a final concentration of 100 µM in assay buffer.

  • Initiate the reaction by adding 50 µL of the substrate solution to each well.

  • Immediately measure the fluorescence in a kinetic mode for 30-60 minutes at 37°C.

  • The rate of increase in fluorescence is proportional to the proteasome activity.

Cell Viability Assay (MTT)

This protocol outlines a colorimetric assay to assess cell viability based on mitochondrial metabolic activity.

Materials:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well clear microplate

• Microplate reader (Absorbance at 570 nm)

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

  • Allow cells to adhere overnight.

  • Treat cells with various concentrations of Syringolin A, Bortezomib, or vehicle control for the desired duration (e.g., 24, 48, 72 hours).

• MTT Incubation:

  • After the treatment period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Solubilization and Measurement:

  • Carefully remove the medium from the wells.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Cell viability is expressed as a percentage of the absorbance of untreated control cells.[13][1][2][3][14]

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. MTT (Assay protocol [protocols.io]
• 3. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. Syringolin A, a new plant elicitor from the phytopathogenic bacterium Pseudomonas syringae pv. syringae, inhibits the proliferation of neuroblastoma and ovarian cancer cells and induces apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Potent anti-tumor activity of a syringolin analog in multiple myeloma: a dual inhibitor of proteasome activity targeting β2 and β5 subunits - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rndsystems.com [rndsystems.com]
• 9. Combined effects of the proteasome inhibitor bortezomib and Hsp70 inhibitors on the B16F10 melanoma cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. selleckchem.com [selleckchem.com]
• 13. MTT assay protocol | Abcam [abcam.com]
• 14. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Syringolin A vs. MG132: A Comparative Guide for Proteasome Inhibition Studies

For Researchers, Scientists, and Drug Development Professionals

The ubiquitin-proteasome system (UPS) is a critical pathway for protein degradation in eukaryotic cells, playing a pivotal role in cellular processes such as cell cycle regulation, signal transduction, and apoptosis. Inhibition of the proteasome has emerged as a promising therapeutic strategy, particularly in oncology. This guide provides a detailed comparison of two widely used proteasome inhibitors, Syringolin A and MG132, to assist researchers in selecting the appropriate tool for their specific experimental needs.

At a Glance: Key Differences

Feature	Syringolin A	MG132
Origin	Natural product from Pseudomonas syringae	Synthetic peptide aldehyde
Mechanism of Action	Irreversible covalent inhibitor	Reversible inhibitor
Primary Target	20S proteasome catalytic subunits	26S proteasome complex
Binding Site	Active-site threonine residues of β1, β2, and β5 subunits	Primarily the β5 subunit's chymotrypsin-like active site

Mechanism of Action

Syringolin A is a natural product that acts as an irreversible inhibitor of the proteasome.[1] It forms a covalent ether bond with the N-terminal threonine residues of the catalytic β1, β2, and β5 subunits of the 20S core proteasome, leading to the inhibition of all three major proteolytic activities: caspase-like, trypsin-like, and chymotrypsin-like.[1] This irreversible binding makes it a potent tool for long-lasting proteasome inhibition.

MG132, a synthetic peptide aldehyde, is a potent, cell-permeable, and reversible inhibitor of the 26S proteasome.[2][3] It primarily targets the chymotrypsin-like activity of the β5 subunit.[4][5] At higher concentrations, it can also inhibit the caspase-like and trypsin-like activities.[5][6] Its reversible nature allows for the study of transient proteasome inhibition.

Figure 1. Mechanism of Proteasome Inhibition.

Potency and Specificity

The potency and specificity of a proteasome inhibitor are critical factors for interpreting experimental results. The following tables summarize the available quantitative data for Syringolin A and MG132.

Proteasome Inhibition

Inhibitor	Proteasome Subunit Activity	IC50 / Ki
Syringolin A Derivative	Chymotrypsin-like (β5)	K'i = 8.65 ± 1.13 nM
MG132	Proteasome (overall)	Ki = 4 nM[2]
Chymotrypsin-like (β5)	IC50 = 0.22 µM
Trypsin-like (β2)	IC50 = 34.4 µM[6]
Peptidylglutamyl peptide hydrolyzing (PGPH) / Caspase-like (β1)	IC50 = 2.95 µM[6]

Note: The Ki' for the Syringolin A derivative is reported to be 100-fold more potent than the parent compound, suggesting a Ki' of approximately 865 nM for Syringolin A's chymotrypsin-like activity inhibition.[7] Studies on plant proteasomes indicate that Syringolin A preferentially targets the β2 and β5 subunits.[8]

Off-Target Activity

A key consideration in the use of proteasome inhibitors is their potential for off-target effects. MG132 is known to inhibit other proteases, particularly at higher concentrations.

Inhibitor	Off-Target	IC50
Syringolin A	Minimal off-target effects reported	Data not available
MG132	Calpain	IC50 = 1.2 µM[4]
Cathepsin L	IC50 = 0.15 nM

The peptide aldehyde structure of MG132 contributes to its off-target activity against other proteases like calpains and cathepsins.[2][5] In contrast, Syringolin A is reported to have minimal off-target effects, enhancing its utility in studies requiring high specificity for the proteasome.

Cellular Effects: Cytotoxicity

Both Syringolin A and MG132 induce apoptosis in cancer cells, but their potencies can vary depending on the cell line.

Inhibitor	Cell Line	Cytotoxicity (IC50)
MG132	C6 glioma	18.5 µM (24h)[9]
A375 melanoma	1.258 ± 0.06 µM[10]
ES-2 ovarian cancer	Reduces viability to 46.43% at 2 µM (18h)[11]
HEY-T30 ovarian cancer	Reduces viability to 37.94% at 2 µM (18h)[11]
OVCAR-3 ovarian cancer	Reduces viability to 23.61% at 2 µM (18h)[11]

Note: Direct comparative cytotoxicity data for Syringolin A and MG132 in the same cell line under identical conditions is limited in the current literature. The provided data for MG132 is from separate studies and should be interpreted with caution when making direct comparisons.

Experimental Protocols

Accurate and reproducible experimental design is paramount in proteasome inhibition studies. Below are detailed protocols for key assays.

Proteasome Activity Assay (Fluorometric)

This assay measures the chymotrypsin-like activity of the proteasome using the fluorogenic substrate Suc-LLVY-AMC.

Materials:

• Cells of interest

• Proteasome inhibitor (Syringolin A or MG132)

• Lysis buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 1 mM EDTA, 1% Triton X-100, protease inhibitor cocktail)

• Assay buffer (e.g., 25 mM HEPES pH 7.6, 0.5 mM EDTA)

• Fluorogenic substrate: Suc-LLVY-AMC (stock solution in DMSO)

• 96-well black opaque microplate

• Fluorometric microplate reader (Ex/Em = 345/445 nm)

Procedure:

• Cell Treatment: Culture cells to the desired confluency and treat with various concentrations of Syringolin A, MG132, or vehicle control for the desired time.

• Cell Lysis: Wash cells with ice-cold PBS and lyse on ice with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Assay Setup: In a 96-well plate, add a standardized amount of cell lysate to each well.

• Substrate Addition: Add Suc-LLVY-AMC to each well to a final concentration of 20 µM.

• Measurement: Immediately measure the fluorescence at 37°C in kinetic mode for a set period (e.g., 60 minutes) or at a fixed endpoint.

• Data Analysis: Calculate the rate of AMC release (fluorescence units/minute) and normalize to the protein concentration. Compare the activity in inhibitor-treated samples to the vehicle control.

Western Blot for Ubiquitinated Proteins

This method is used to assess the accumulation of polyubiquitinated proteins, a hallmark of proteasome inhibition.

Materials:

• Cells and inhibitors (as above)

• RIPA buffer (or similar lysis buffer) with added protease and deubiquitinase inhibitors (e.g., NEM, PMSF)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody: anti-Ubiquitin

• Loading control primary antibody (e.g., anti-GAPDH, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Treatment and Lysis: Treat and lyse cells as described above.

• Protein Quantification: Determine protein concentration.

• Sample Preparation: Mix equal amounts of protein with Laemmli sample buffer and boil for 5-10 minutes.

• SDS-PAGE and Transfer: Separate proteins on an SDS-PAGE gel and transfer to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane for 1 hour at room temperature. Incubate with the primary anti-ubiquitin antibody overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. Visualize the protein bands using a chemiluminescent substrate.

• Analysis: A smear of high-molecular-weight bands indicates the accumulation of polyubiquitinated proteins. Quantify the signal and normalize to the loading control.

Figure 2. Experimental Workflow for Comparing Proteasome Inhibitors.

Conclusion and Recommendations

The choice between Syringolin A and MG132 for proteasome inhibition studies depends on the specific research question.

Choose Syringolin A when:

• Irreversible and sustained proteasome inhibition is required.

• High specificity for the proteasome with minimal off-target effects is crucial.

• The goal is to study the long-term consequences of proteasome blockade.

Choose MG132 when:

• Reversible and transient proteasome inhibition is desired.

• A well-characterized, commercially available inhibitor is preferred.

• Potential off-target effects on calpains and cathepsins can be controlled for or are part of the investigation.

For researchers aiming to elucidate pathways specifically regulated by the proteasome, the high specificity of Syringolin A makes it an attractive option. However, the reversibility and extensive characterization of MG132 make it a valuable tool for a broad range of applications, provided its off-target activities are considered in the experimental design and data interpretation. Ultimately, the selection should be guided by a thorough understanding of the properties of each inhibitor and the specific requirements of the study.

References

• 1. Production of Proteasome Inhibitor Syringolin A by the Endophyte Rhizobium sp. Strain AP16 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MG132 - Wikipedia [en.wikipedia.org]
• 3. Surface loops of trypsin-like serine proteases as determinants of function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. mdpi.com [mdpi.com]
• 6. bpsbioscience.com [bpsbioscience.com]
• 7. researchgate.net [researchgate.net]
• 8. Proteasome Activity Imaging and Profiling Characterizes Bacterial Effector Syringolin A - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Proteasome inhibitor MG-132 induces C6 glioma cell apoptosis via oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanistic insights into proteasome inhibitor MG132 induced apoptosis in melanoma A375 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

A Head-to-Head Comparison of Syringolin A and Epoxomicin: Potency, Specificity, and Mechanism

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective, data-driven comparison of two potent, naturally derived proteasome inhibitors: Syringolin A and Epoxomicin. Both compounds are invaluable tools for studying the ubiquitin-proteasome system (UPS) and serve as foundational structures for developing novel therapeutics, particularly in oncology.

Introduction to the Inhibitors

Syringolin A (SylA) is a cyclic peptide derivative produced by the phytopathogenic bacterium Pseudomonas syringae as a virulence factor.[1][2] It belongs to the syrbactin family of natural products and inhibits the proteasome by forming an irreversible covalent bond.[3][4] Initially identified for its role in plant-pathogen interactions, SylA has also demonstrated potent anti-proliferative and pro-apoptotic activity in human cancer cells.[4][5]

Epoxomicin is a natural product isolated from Actinomyces bacteria.[6] It is a linear peptide containing an α′,β′-epoxyketone pharmacophore, which is responsible for its potent and highly selective, irreversible inhibition of the proteasome.[7][8] Its high specificity for the proteasome over other proteases has made it a benchmark inhibitor for studying proteasome function in various cellular processes, including inflammation and cancer.[9][10]

Mechanism of Action and Target Specificity

Both Syringolin A and Epoxomicin are irreversible inhibitors that covalently bind to the active site N-terminal threonine (Thr1) residues of the catalytic β-subunits within the 20S proteasome core particle.[3][8] However, they exhibit different profiles regarding which of the three main proteolytic activities—chymotrypsin-like (β5), trypsin-like (β2), and caspase-like (β1)—they preferentially inhibit.

Syringolin A has been shown to irreversibly inhibit all three proteolytic activities of the eukaryotic proteasome.[3] However, kinetic studies reveal a preference for the chymotrypsin-like (β5) and trypsin-like (β2) subunits over the caspase-like (β1) subunit.[4][11] Its unique 12-membered macrocyclic lactam structure is crucial for its inhibitory activity.[4]

Epoxomicin demonstrates exceptional selectivity for the chymotrypsin-like (β5) subunit of the proteasome.[12][13][14] The α′,β′-epoxyketone warhead forms a stable morpholino ring adduct with the active site threonine, accounting for its potent and specific inhibition.[8] While it primarily targets the β5 subunit, it can inhibit the trypsin-like (β2) and caspase-like (β1) activities at much slower rates (approximately 100- and 1,000-fold slower, respectively).[9][14][15] A key advantage of Epoxomicin is its lack of inhibition against non-proteasomal proteases like trypsin, chymotrypsin, calpain, and cathepsin B, even at high concentrations.[10][13][15]

Caption: Mechanism of irreversible inhibition of the 20S proteasome.

Quantitative Performance Data

The potency of proteasome inhibitors is typically quantified by their half-maximal inhibitory concentration (IC₅₀) or their inhibition constant (Kᵢ). The following tables summarize key quantitative data for Syringolin A and Epoxomicin.

Table 1: In Vitro Proteasome Inhibition

Inhibitor	Proteasome Source	Catalytic Activity	kₐₛₛₒc (M⁻¹s⁻¹)	Kᵢ' (nM)
Syringolin A	Human 20S	Chymotrypsin-like (β5)	863 ± 106	843 ± 8.4
Trypsin-like (β2)	94 ± 12	6,700 ± 700
Caspase-like (β1)	6 ± 0.3	ND
Epoxomicin	Bovine Erythrocyte 20S	Chymotrypsin-like (β5)	Potent; 80-fold faster than lactacystin[10]	-
Trypsin-like (β2)	100-fold slower than β5 inhibition[14][15]	-
Caspase-like (β1)	1,000-fold slower than β5 inhibition[14][15]	-
Glidobactin A	Human 20S	Chymotrypsin-like (β5)	3,377 ± 341	49 ± 5.4
(SylA Analog)	Trypsin-like (β2)	141 ± 21	2,000 ± 600
Caspase-like (β1)	NA	NA

Data for Syringolin A and Glidobactin A from Clerc et al., PNAS 2009.[4] ND: Not Determined. NA: Not Active. kₐₛₛₒc represents the second-order rate constant of inhibition.

Table 2: Cytotoxicity (IC₅₀) in Various Cell Lines

Inhibitor	Cell Line	Cell Type	IC₅₀
Epoxomicin	EL4	Lymphoma	4 nM[12][16]
PC3	Prostate Cancer	0.001 µM[16]
B16-F10	Melanoma	0.002 µg/mL[12]
HCT116	Colon Carcinoma	0.005 µg/mL[12]
WM266.4	Melanoma	0.0048 µM[16]
Syringolin A	SH-SY5Y	Neuroblastoma	~250 nM (causes growth arrest)[5]
SKOV3	Ovarian Cancer	~500 nM (causes growth arrest)[5]

Experimental Protocols

Detailed methodologies are crucial for the accurate comparison of inhibitor performance. Below are standard protocols for assessing proteasome inhibition and cytotoxicity.

In Vitro Proteasome Activity Assay

This assay measures the inhibition of the specific catalytic activities of the proteasome using fluorogenic peptide substrates.[17]

Principle: The 20S proteasome cleaves a peptide substrate conjugated to a fluorophore (e.g., 7-amido-4-methylcoumarin, AMC). The release of the free fluorophore results in a quantifiable increase in fluorescence, which is proportional to the proteasome's enzymatic activity.

Materials:

• Purified 20S proteasome

• Assay Buffer (e.g., 20 mM Tris-HCl, pH 7.5)

• Syringolin A and Epoxomicin stock solutions (in DMSO)

• Fluorogenic substrates:

  • Suc-LLVY-AMC (for chymotrypsin-like activity)

  • Boc-LRR-AMC (for trypsin-like activity)

  • Z-LLE-AMC (for caspase-like activity)

• 96-well black microplate

• Fluorometric microplate reader

Procedure:

• Prepare serial dilutions of Syringolin A and Epoxomicin in assay buffer.

• In a 96-well plate, add purified proteasome (e.g., 0.5 nM) to each well.

• Add the different concentrations of the inhibitors to the wells. Include a vehicle control (DMSO).

• Incubate the plate for 15-30 minutes at 37°C to allow the inhibitors to bind to the proteasome.

• Initiate the reaction by adding the specific fluorogenic substrate to each well (final concentration e.g., 5-10 µM).

• Immediately measure the fluorescence intensity (e.g., 380 nm excitation / 460 nm emission for AMC) over time (e.g., every minute for 30 minutes).

• Calculate the rate of the enzymatic reaction (the slope of the fluorescence vs. time curve).

• Plot the percentage of proteasome inhibition relative to the vehicle control against the inhibitor concentration to determine the IC₅₀ value.

Cell Viability (MTT) Assay

This assay assesses the cytotoxic effect of the proteasome inhibitors on cultured cells.[17]

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to a purple formazan (B1609692) product, which can be quantified by measuring its absorbance.

Materials:

• Adherent or suspension cells of interest

• Complete cell culture medium

• Syringolin A and Epoxomicin

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well clear microplate

• Microplate reader (absorbance)

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of Syringolin A and Epoxomicin in complete culture medium.

• Remove the old medium and add the medium containing the various inhibitor concentrations. Include untreated and vehicle controls.

• Incubate the cells for a specific duration (e.g., 24, 48, or 72 hours) at 37°C in a CO₂ incubator.

• After incubation, add MTT solution to each well (to a final concentration of 0.5 mg/mL) and incubate for 2-4 hours until purple precipitate is visible.

• Carefully remove the medium and add the solubilization buffer to dissolve the formazan crystals.

• Shake the plate gently for 5-10 minutes to ensure complete solubilization.

• Measure the absorbance at a wavelength of ~570 nm.

• Calculate the percentage of cell viability relative to the untreated control cells and plot against inhibitor concentration to determine the IC₅₀ value.

Caption: Experimental workflow for comparing proteasome inhibitors.

Summary and Conclusion

Both Syringolin A and Epoxomicin are potent, irreversible proteasome inhibitors with significant utility in research and drug development.

• Epoxomicin stands out for its exceptional selectivity for the chymotrypsin-like (β5) subunit and its clean off-target profile, making it an ideal tool for specifically interrogating the role of this primary proteasomal activity. Its high potency is reflected in low nanomolar IC₅₀ values against various cancer cell lines.

• Syringolin A presents a broader inhibition profile, affecting all three catalytic activities of the proteasome, with a preference for the β5 and β2 subunits. While generally less potent than Epoxomicin in direct comparisons of chymotrypsin-like inhibition and cytotoxicity, its distinct mechanism and structure offer a different scaffold for inhibitor design. The development of Syringolin A analogs has already yielded compounds with over 100-fold greater potency, demonstrating the therapeutic potential of the syrbactin class.[4][18]

The choice between Syringolin A and Epoxomicin will depend on the specific research question. For highly selective inhibition of the β5 subunit, Epoxomicin is the superior choice. For studies requiring broader inhibition of proteasome activities or for exploring alternative chemical scaffolds for drug development, Syringolin A and its derivatives are valuable assets.

References

• 1. Pseudomonas syringae virulence factor syringolin A counteracts stomatal immunity by proteasome inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Regulation of biosynthesis of syringolin A, a Pseudomonas syringae virulence factor targeting the host proteasome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Production of Proteasome Inhibitor Syringolin A by the Endophyte Rhizobium sp. Strain AP16 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. Syringolin A, a new plant elicitor from the phytopathogenic bacterium Pseudomonas syringae pv. syringae, inhibits the proliferation of neuroblastoma and ovarian cancer cells and induces apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. febs2007.org [febs2007.org]
• 7. apexbt.com [apexbt.com]
• 8. Development and Characterization of Proteasome Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Proteasome Activity Imaging and Profiling Characterizes Bacterial Effector Syringolin A - PMC [pmc.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. researchgate.net [researchgate.net]
• 14. pnas.org [pnas.org]
• 15. Epoxomicin, a potent and selective proteasome inhibitor, exhibits in vivo antiinflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. selleckchem.com [selleckchem.com]
• 17. benchchem.com [benchchem.com]
• 18. researchgate.net [researchgate.net]

Syringolin A Analogs as Potential Anti-Leukemia Agents: A Comparative Analysis

A detailed examination of Syringolin A and its derivatives reveals a promising class of compounds for anti-leukemic drug development. Through targeted structural modifications, researchers have synthesized analogs with significantly enhanced potency in inhibiting proteasome activity and suppressing the growth of leukemia cell lines.

Syringolin A, a natural product produced by the bacterium Pseudomonas syringae, has garnered attention for its ability to irreversibly inhibit the eukaryotic proteasome, a key cellular machinery for protein degradation.[1][2][3] This inhibition disrupts cellular processes and can lead to apoptosis, making it a target for cancer therapy.[4] Structure-activity relationship (SAR) studies have been instrumental in optimizing the anti-cancer properties of Syringolin A, leading to the development of several potent analogs.[5][6]

Comparative Efficacy of Syringolin A Analogs in Leukemia Cell Lines

Recent studies have focused on enhancing the efficacy of syringolins against leukemia. One approach has been the substrate-guided optimization of Syringolin B, a closely related natural product. This has led to the development of analogs with significantly improved proteasome inhibition and cytotoxic activity against various leukemia cell lines.[7][8]

Below is a summary of the growth inhibitory activities (GI50) of selected Syringolin B analogs compared to the parent compound in two prominent leukemia cell lines, HL-60 and K-562.

Compound	HL-60 GI50 (µM)	K-562 GI50 (µM)
Syringolin B methyl ester (1)	5.41	6.12
Analog 15	4.34	Not Reported
Analog 16	1.29	Not Reported

Notably, analog 16 demonstrates a significant increase in potency, being up to 11.5-fold more effective than the parent Syringolin B methyl ester against leukemia cell lines.[7] This highlights the success of rational design in improving the therapeutic potential of these natural products.

Further research has explored structurally simplified Syringolin A analogs. One such analog, compound 4, exhibited potent inhibitory activity against the β5 subunit of the 20S proteasome with an IC50 value of 107 nM and showed cytotoxicity against a range of human cancer cells at submicromolar levels (109-254 nM).[9][10] Another study rationally designed a lipophilic derivative of Syringolin A that demonstrated a 100-fold higher potency in inhibiting the chymotryptic activity of the proteasome compared to the parent compound, with a K'i of 8.65 ± 1.13 nM.[4]

Mechanism of Action: Proteasome Inhibition

Syringolin A and its analogs exert their cytotoxic effects primarily through the inhibition of the 26S proteasome.[7] The proteasome is a large protein complex responsible for degrading ubiquitinated proteins, playing a crucial role in cell cycle regulation, signal transduction, and apoptosis. By inhibiting the proteasome, Syringolin A analogs lead to the accumulation of regulatory proteins, which can trigger cell cycle arrest and apoptosis. Specifically, Syringolin A has been shown to preferentially target the β2 and β5 catalytic subunits of the proteasome.[1]

Figure 1. Signaling pathway of Syringolin A-induced apoptosis.

Experimental Protocols

The evaluation of Syringolin A analogs typically involves a series of in vitro experiments to determine their biological activity.

Proteasome Inhibition Assay

The inhibitory activity of the compounds against the chymotrypsin-like activity of the human 20S proteasome is a key measurement.

Methodology:

• The 20S proteasome is incubated with the test compound at various concentrations.

• A fluorogenic substrate, such as Suc-LLVY-AMC, is added to the mixture.

• The rate of substrate hydrolysis is monitored by measuring the increase in fluorescence over time.

• The second-order rate constants (kin/Ki) are determined from the rates of hydrolysis at different inhibitor concentrations.[7]

Cell Viability Assay

To assess the cytotoxic effects of the analogs on leukemia cells, a cell proliferation assay is commonly employed.

Methodology:

• Leukemia cell lines (e.g., HL-60, K-562) are seeded in 96-well plates.

• The cells are treated with a range of concentrations of the Syringolin A analogs for a specified period (e.g., 72 hours).

• A viability reagent, such as CellTiter-Glo®, is added to the wells.

• The luminescence, which is proportional to the number of viable cells, is measured using a plate reader.

• The GI50 value, the concentration of the compound that inhibits cell growth by 50%, is calculated from the dose-response curves.

Figure 2. Workflow for a typical cell viability assay.

Conclusion

The comparative analysis of Syringolin A analogs demonstrates a clear path toward the development of potent anti-leukemic agents. The substrate-guided design and structural simplification have yielded compounds with significantly improved activity over the natural products. Further preclinical evaluation of the most promising analogs is warranted to explore their therapeutic potential in the treatment of leukemia. The detailed experimental protocols and understanding of the mechanism of action provide a solid foundation for future research in this area.

References

• 1. Proteasome Activity Imaging and Profiling Characterizes Bacterial Effector Syringolin A - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Pseudomonas syringae virulence factor syringolin A counteracts stomatal immunity by proteasome inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. Structure-activity relationship study of syringolin A as a potential anticancer agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Substrate-Guided Optimization of the Syringolins Yields Potent Proteasome Inhibitors with Activity Against Leukemia Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Substrate-guided optimization of the syringolins yields potent proteasome inhibitors with activity against leukemia cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Design, Synthesis and Biological Evaluation of a Structurally Simplified Syringolin A Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Syringolin A: A Potent Proteasome Inhibitor with a Favorable Selectivity Profile

For researchers, scientists, and drug development professionals, understanding the specificity of a bioactive compound is paramount. Syringolin A, a natural product virulence factor produced by certain strains of the bacterium Pseudomonas syringae, has garnered significant attention as a potent and irreversible inhibitor of the eukaryotic proteasome. Its unique mechanism of action and high potency make it a valuable tool for studying the ubiquitin-proteasome system and a potential starting point for the development of novel therapeutics. This guide provides a comparative overview of Syringolin A's interaction with its primary target and discusses its cross-reactivity with other cellular proteases based on available data.

Syringolin A belongs to the syrbactin family of natural products, which also includes the glidobactins. These molecules share a common mechanism of action, covalently modifying the N-terminal threonine residue of the proteasome's active sites. This irreversible inhibition effectively shuts down the proteolytic activity of the proteasome, leading to the accumulation of ubiquitinated proteins and ultimately inducing cell cycle arrest and apoptosis.[1]

Performance Against the 20S Proteasome: Subunit Selectivity

Syringolin A and its analogs exhibit differential inhibitory activity against the three distinct catalytic sites of the 20S proteasome: the β1 (caspase-like), β2 (trypsin-like), and β5 (chymotrypsin-like) subunits. This selectivity is a critical aspect of its biological activity and a key consideration for its use as a research tool or therapeutic lead.

Data from in vitro assays using human 20S proteasome reveals the inhibitory constants (Ki') for Syringolin A and its synthetic, more potent lipophilic derivative.

Compound	Chymotrypsin-like (β5) Activity Ki' (nM)	Trypsin-like (β2) Activity Ki' (nM)	Caspase-like (β1) Activity Ki' (nM)
Syringolin A	863 ± 106	6,700 ± 700	ND
Lipophilic Syringolin A derivative	8.65 ± 1.33	79.6 ± 29.3	943 ± 100

ND: Not Determined. Data sourced from synthetic and structural studies.

Cross-reactivity with Other Cellular Proteases

A crucial aspect of characterizing any enzyme inhibitor is determining its selectivity for its intended target over other related enzymes. Off-target inhibition can lead to unforeseen cellular effects and potential toxicity.

Limited Data on Non-Proteasomal Protease Inhibition

Despite the extensive characterization of Syringolin A's interaction with the proteasome, there is a notable lack of publicly available data on its cross-reactivity with other classes of cellular proteases, such as serine proteases (e.g., trypsin, chymotrypsin, elastase), cysteine proteases (e.g., papain, caspases), or metalloproteases. This data gap is also present for the related glidobactin family of proteasome inhibitors.

High Selectivity Against Protein Kinases

While direct data on protease cross-reactivity is scarce, studies on the potent Syringolin A analog, TIR-199, have demonstrated a high degree of selectivity. In a broad screening panel, TIR-199 was found to be highly specific and did not inhibit the activity of 50 different protein kinases when tested at concentrations significantly higher than its IC50 for the proteasome. This suggests that the syrbactin chemical scaffold has a favorable selectivity profile and is less likely to engage in off-target interactions with ATP-binding pockets, a common source of cross-reactivity for many inhibitors.

Experimental Protocols

To facilitate further investigation into the cross-reactivity of Syringolin A and its analogs, detailed methodologies for key experiments are provided below.

In Vitro Protease Inhibition Assay

This protocol can be adapted to assess the inhibitory activity of Syringolin A against a variety of purified proteases.

Objective: To determine the half-maximal inhibitory concentration (IC50) of Syringolin A against a specific protease.

Materials:

• Purified protease of interest (e.g., trypsin, chymotrypsin, papain, caspase-3)

• Syringolin A (dissolved in an appropriate solvent, e.g., DMSO)

• Specific fluorogenic or chromogenic substrate for the protease

• Assay buffer (optimal for the specific protease's activity)

• 96-well microplate (black or clear, depending on the substrate)

• Microplate reader capable of fluorescence or absorbance measurements

Procedure:

• Prepare a serial dilution of Syringolin A in the assay buffer.

• In a 96-well plate, add a fixed concentration of the protease to each well.

• Add the various concentrations of Syringolin A to the wells. Include a vehicle control (e.g., DMSO) and a positive control inhibitor (if available).

• Incubate the plate at the optimal temperature for the protease for a predetermined time (e.g., 15-30 minutes) to allow for inhibitor binding.

• Initiate the enzymatic reaction by adding the specific substrate to each well.

• Immediately begin monitoring the change in fluorescence or absorbance over time using a microplate reader.

• Calculate the initial reaction velocity (rate) for each concentration of Syringolin A.

• Plot the reaction rates against the logarithm of the Syringolin A concentration.

• Determine the IC50 value by fitting the data to a dose-response curve.

Activity-Based Protein Profiling (ABPP) for Cellular Selectivity

ABPP is a powerful technique to assess the on- and off-target interactions of a compound within a complex biological sample, such as a cell lysate or even in living cells.

Objective: To identify the cellular targets of a Syringolin A-based probe and assess its selectivity.

Materials:

• A Syringolin A-based activity probe with a reporter tag (e.g., a clickable alkyne or a fluorescent dye).

• Cell lysate or intact cells.

• SDS-PAGE gels and Western blotting apparatus.

• Click chemistry reagents (if using an alkyne-tagged probe).

• In-gel fluorescence scanner or antibody for the reporter tag.

Procedure:

• Treat the cell lysate or intact cells with the Syringolin A probe at various concentrations and for different durations.

• (Optional) For competitive profiling, pre-incubate the sample with an excess of unlabeled Syringolin A before adding the probe. This will help to identify specific targets.

• Lyse the cells (if treated intact) and separate the proteins by SDS-PAGE.

• (If using a clickable probe) Perform the click chemistry reaction to attach a fluorescent reporter or biotin (B1667282) tag.

• Visualize the labeled proteins using an in-gel fluorescence scanner or by Western blotting with an antibody against the reporter tag.

• Protein bands that are labeled by the probe and where labeling is competed off by unlabeled Syringolin A are potential targets.

• Excise the labeled bands and identify the proteins by mass spectrometry.

Visualizing the Workflow and Mechanism

To better illustrate the experimental and biological processes described, the following diagrams have been generated using Graphviz (DOT language).

References

• 1. journals.asm.org [journals.asm.org]

Syringolin A and Glidobactin A: A Comparative Guide to their Proteasome Inhibition Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Syringolin A and Glidobactin A, members of the syrbactin family of natural products, have garnered significant attention as potent, irreversible inhibitors of the eukaryotic proteasome. While sharing a common mechanism of covalent modification of the proteasome's active sites, their distinct structural features lead to notable differences in their inhibitory profiles and biological activities. This guide provides a detailed comparison of their mechanisms, supported by experimental data, to aid researchers in their exploration of these fascinating molecules for applications ranging from chemical biology to drug discovery.

Mechanism of Action: Covalent Inhibition of the Proteasome

Both Syringolin A and Glidobactin A exert their inhibitory effects by forming a covalent bond with the N-terminal threonine residue of the proteasome's catalytic β-subunits. This irreversible modification blocks the substrate-binding pocket and inactivates the enzyme. The key to their reactivity lies in an α,β-unsaturated carbonyl group within their 12-membered macrocyclic lactam core. This electrophilic center is susceptible to a Michael-type 1,4-addition by the hydroxyl group of the active site threonine, resulting in a stable ether linkage.[1][2]

Despite this shared fundamental mechanism, the structural nuances between Syringolin A and Glidobactin A, particularly in their macrocyclic ring and exocyclic side chains, dictate their selectivity towards the different proteolytic activities of the proteasome.[2]

_{Diagram 1: Syringolin A's broad-spectrum proteasome inhibition.}

_{Diagram 2: Glidobactin A's selective proteasome inhibition.}

Comparative Inhibitory Potency

The differential subsite selectivity of Syringolin A and Glidobactin A is evident from their inhibition constants (Ki') against the three major proteolytic activities of the human 20S proteasome. Syringolin A demonstrates broad-spectrum inhibition, affecting all three catalytic subunits. In contrast, Glidobactin A is a more potent inhibitor of the chymotrypsin-like and trypsin-like activities but notably spares the caspase-like activity.[2]

Inhibitor	Chymotrypsin-like (β5) Ki' (nM)	Trypsin-like (β2) Ki' (nM)	Caspase-like (β1) Ki' (nM)
Syringolin A	843 ± 8.4	6,700 ± 700	6,000 ± 300 (moderately active)
Glidobactin A	49 ± 5.4	2,000 ± 600	Not Active

Table 1: Comparative inhibitory activities (Ki' values) of Syringolin A and Glidobactin A against the human 20S proteasome. Data sourced from Groll et al., 2009.[2]

In a separate study examining the effects on human neuroblastoma (SK-N-SH) cells, Glidobactin A was found to be a more potent inhibitor of the chymotrypsin-like proteasome activity than Syringolin A, with an IC50 of 0.015 µM.[3] This highlights the significantly greater potency of Glidobactin A against this particular subunit.

Experimental Protocols

Proteasome Activity Assay (Fluorogenic Substrate Method)

This protocol outlines a general method for determining the inhibitory activity of compounds against the different proteasome subunits using fluorogenic substrates.

Materials:

• Purified 20S proteasome

• Assay Buffer (e.g., 20 mM Tris-HCl, pH 7.5)

• Fluorogenic substrates:

  • Suc-LLVY-AMC (for chymotrypsin-like activity)

  • Boc-LSTR-AMC (for trypsin-like activity)

  • Z-LLE-AMC (for caspase-like activity)

• Test compounds (Syringolin A, Glidobactin A) dissolved in DMSO

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare serial dilutions of the test compounds in Assay Buffer.

• In the wells of a 96-well plate, add the purified 20S proteasome to the Assay Buffer.

• Add the diluted test compounds or DMSO (vehicle control) to the respective wells and incubate for a predetermined time (e.g., 30 minutes) at 37°C to allow for inhibitor binding.

• Initiate the reaction by adding the specific fluorogenic substrate to each well.

• Immediately measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., Ex/Em = 380/460 nm for AMC) over time using a microplate reader.

• Calculate the rate of substrate hydrolysis from the linear portion of the kinetic curve.

• Determine the percent inhibition for each compound concentration relative to the vehicle control.

• Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 or Ki' value.

_{Diagram 3: Workflow for the proteasome activity assay.}

Cell Viability Assay (MTT Assay)

This protocol describes a method to assess the cytotoxic effects of Syringolin A and Glidobactin A on cultured cells.

Materials:

• Human cancer cell line (e.g., SK-N-SH)

• Complete cell culture medium

• Syringolin A and Glidobactin A

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well clear microplate

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of Syringolin A and Glidobactin A in complete cell culture medium.

• Remove the old medium from the cells and replace it with the medium containing the different concentrations of the inhibitors. Include a vehicle control (DMSO).

• Incubate the cells for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a CO2 incubator.

• After the incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Carefully remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

• Plot the percentage of cell viability against the logarithm of the inhibitor concentration to determine the IC50 value.

Conclusion

Syringolin A and Glidobactin A represent a fascinating class of proteasome inhibitors with distinct biological activities stemming from their structural differences. Syringolin A acts as a pan-inhibitor of the proteasome's catalytic activities, while Glidobactin A exhibits a more selective and potent inhibition of the chymotrypsin-like and trypsin-like subunits. This differential activity makes them valuable tools for dissecting the specific roles of individual proteasome subunits in various cellular processes. For drug development professionals, the higher potency and selectivity of Glidobactin A may offer a more targeted approach for therapeutic intervention, particularly in oncology. The detailed experimental protocols provided herein offer a foundation for researchers to further explore the intricate mechanisms and potential applications of these powerful natural products.

References

• 1. Production of Proteasome Inhibitor Syringolin A by the Endophyte Rhizobium sp. Strain AP16 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Syrbactin class proteasome inhibitor-induced apoptosis and autophagy occurs in association with p53 accumulation and Akt/PKB activation in neuroblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Subunit Selectivity of Syringolin A in the Proteasome: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the proteasome subunit selectivity of Syringolin A (SylA), a natural product virulence factor from Pseudomonas syringae, with other notable proteasome inhibitors. The information presented herein is supported by experimental data from peer-reviewed scientific literature to aid in the objective assessment of SylA's potential as a research tool and a scaffold for drug development.

Introduction to Syringolin A and the Proteasome

The 26S proteasome is a large, multi-catalytic protease complex responsible for the degradation of ubiquitinated proteins, playing a critical role in cellular processes such as cell cycle regulation, signal transduction, and apoptosis. The catalytic activity resides within the 20S core particle, which harbors three distinct proteolytic activities associated with its β1, β2, and β5 subunits: caspase-like (C-L), trypsin-like (T-L), and chymotrypsin-like (CT-L), respectively. The specific inhibition of these subunits is a key strategy in the development of therapeutics for various diseases, including cancer.

Syringolin A is a cyclic peptide derivative that acts as an irreversible inhibitor of the eukaryotic proteasome.[1] Its unique mechanism of action and subunit selectivity profile make it an interesting subject of study compared to clinically approved and widely used proteasome inhibitors.

Mechanism of Action of Syringolin A

Syringolin A irreversibly inhibits the proteasome by forming a covalent ether bond with the N-terminal threonine residues of the catalytic β subunits.[1] This covalent modification of the active site leads to the inactivation of the proteasome's proteolytic activities. The interaction is facilitated by the α,β-unsaturated lactam in the macrocyclic ring of Syringolin A.

Inhibition of the Ubiquitin-Proteasome Pathway by Syringolin A.

Comparative Analysis of Subunit Selectivity

The subunit selectivity of a proteasome inhibitor is a critical determinant of its biological effects and potential therapeutic window. The following tables summarize the inhibitory potency (IC50 or K'i) of Syringolin A and its analogs against the catalytic subunits of the proteasome, alongside data for other well-characterized proteasome inhibitors.

Table 1: Inhibitory Activity of Syringolin A and Analogs against Proteasome Subunits

Compound	β1 (Caspase-like)	β2 (Trypsin-like)	β5 (Chymotrypsin-like)	Organism/System	Reference(s)
Syringolin A	High conc. required	IC50: 0.36 µM	IC50: 0.31 µM	Plant Proteasome	[2]
Syringolin A	K'i: ND	K'i: 6,700 ± 700 nM	K'i: 843 ± 8.4 nM	Human 20S Proteasome
Syringolin B	K'i: NA	K'i: 107,800 ± 39,200 nM	K'i: 7,778 ± 2,259 nM	Human 20S Proteasome
Glidobactin A	K'i: NA	K'i: 2,000 ± 600 nM	K'i: 49 ± 5.4 nM	Human 20S Proteasome

ND: Not Determined; NA: Not Active

Table 2: Inhibitory Activity of Other Proteasome Inhibitors against Proteasome Subunits

Compound	β1 (Caspase-like)	β2 (Trypsin-like)	β5 (Chymotrypsin-like)	Type	Reference(s)
Bortezomib	Ki: ~200 nM	Ki: ~1500 nM	Ki: 0.6 nM	Reversible	[3]
Carfilzomib	IC50: 618 ± 149 nM	IC50: 379 ± 107 nM	IC50: 5.2 nM	Irreversible	[4][5]
MG132	-	-	IC50: 100 nM	Reversible	[6]
Epoxomicin	-	-	IC50: 4 nM	Irreversible	[7]
Delanzomib (B1684677)	Inhibits	Marginal Inhibition	IC50: 3.8 nM	Reversible	[8][9]
ONX-0914	Selective for β1i (LMP2)	-	Selective for β5i (LMP7)	Irreversible	[1][10]

Values can vary depending on the assay conditions and cell type.

From the data, Syringolin A demonstrates a preference for the β2 and β5 subunits in the plant proteasome.[2] In human proteasome, it also shows more potent inhibition of the chymotrypsin-like and trypsin-like activities over the caspase-like activity. In contrast, clinically approved inhibitors like Bortezomib and Carfilzomib exhibit very high potency for the β5 subunit. Glidobactin A, a structural analog of Syringolin A, is a potent inhibitor of the β5 and β2 subunits but does not inhibit the β1 subunit. This suggests that the macrocyclic core and the side chain of the syrbactin family play crucial roles in determining subunit selectivity.

Comparative Subunit Selectivity Profiles of Proteasome Inhibitors.

Experimental Protocols

The determination of proteasome subunit selectivity is crucial for characterizing novel inhibitors. Below are generalized protocols for key experimental approaches.

Biochemical Assay for Proteasome Activity using Fluorogenic Substrates

This assay measures the activity of each catalytic subunit of the proteasome by monitoring the cleavage of specific fluorogenic peptide substrates.

Materials:

• Purified 20S or 26S proteasome

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 25 mM KCl, 10 mM NaCl, 1 mM MgCl2)

• Fluorogenic substrates:

  • Suc-LLVY-AMC (for β5, chymotrypsin-like activity)

  • Boc-LSTR-AMC (for β2, trypsin-like activity)

  • Z-LLE-AMC (for β1, caspase-like activity)

• Test inhibitor (e.g., Syringolin A) dissolved in DMSO

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare serial dilutions of the test inhibitor in assay buffer.

• In the wells of the 96-well plate, add the purified proteasome to the assay buffer.

• Add the different concentrations of the test inhibitor or vehicle control (DMSO) to the wells and incubate for a specified time (e.g., 15-30 minutes) at 37°C to allow for inhibitor binding.

• Initiate the reaction by adding the specific fluorogenic substrate to each well.

• Immediately begin monitoring the increase in fluorescence intensity over time using a microplate reader (e.g., excitation/emission wavelengths of ~360/460 nm for AMC).

• Calculate the initial rate of the reaction (Vmax) for each inhibitor concentration.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Activity-Based Protein Profiling (ABPP)

ABPP is a powerful method to directly assess the engagement of an inhibitor with its target in a complex proteome. Competitive ABPP is particularly useful for determining selectivity.

Generalized Workflow for Competitive ABPP.

Materials:

• Cell lysate or purified proteasome

• Test inhibitor (Syringolin A)

• Broad-spectrum, irreversible proteasome activity-based probe (ABP) with a reporter tag (e.g., a fluorophore like Bodipy or a biotin (B1667282) tag for affinity purification)

• SDS-PAGE equipment and fluorescence gel scanner

• Streptavidin beads and mass spectrometer for LC-MS/MS analysis

Procedure:

• Inhibitor Incubation: Aliquot the proteome sample. To one set of aliquots, add varying concentrations of Syringolin A. To a control aliquot, add the vehicle (e.g., DMSO). Incubate for a defined period to allow for target engagement.

• Probe Labeling: Add the activity-based probe to all samples and incubate to allow the probe to covalently label the active proteasome subunits that are not already blocked by Syringolin A.

• Analysis:

  • Gel-Based: Denature the samples, separate the proteins by SDS-PAGE, and visualize the labeled proteasome subunits using a fluorescence gel scanner. A decrease in fluorescence intensity in the inhibitor-treated lanes compared to the control indicates target engagement.

  • LC-MS/MS-Based (for biotinylated probes): Capture the probe-labeled proteins using streptavidin beads. Digest the captured proteins (e.g., with trypsin) and analyze the resulting peptides by LC-MS/MS to identify and quantify the labeled proteasome subunits. A reduction in the spectral counts or signal intensity of peptides from a specific subunit in the inhibitor-treated sample indicates selective inhibition.

Conclusion

Syringolin A presents a distinct proteasome subunit selectivity profile, with a preference for the β2 and β5 subunits, differing from the highly β5-selective clinical inhibitors like Bortezomib and Carfilzomib. This broader, yet not all-encompassing, inhibition pattern may offer unique biological outcomes and therapeutic opportunities. The structural differences between Syringolin A and its analogs, such as Glidobactin A, highlight the potential for synthetic modifications to fine-tune subunit selectivity. The experimental protocols detailed in this guide provide a framework for the continued investigation and characterization of Syringolin A and other novel proteasome inhibitors, which is essential for advancing our understanding of proteasome biology and for the development of next-generation therapeutics.

References

• 1. Proteasome subunit beta type-9 Inhibitors (IC50, Ki) | AAT Bioquest [aatbio.com]
• 2. Proteasome Activity Imaging and Profiling Characterizes Bacterial Effector Syringolin A - PMC [pmc.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Carfilzomib | Proteasome | Tocris Bioscience [tocris.com]
• 6. MG-132 | Cell Signaling Technology [cellsignal.com]
• 7. Epoxomicin, 20S proteasome inhibitor (CAS 134381-21-8) | Abcam [abcam.com]
• 8. selleckchem.com [selleckchem.com]
• 9. Phase I/II study of the novel proteasome inhibitor delanzomib (CEP-18770) for relapsed and refractory multiple myeloma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Synthetic vs. Natural Syringolin A: A Comparative Efficacy Analysis

For researchers, scientists, and drug development professionals, this guide provides a detailed comparison of the efficacy of synthetically produced Syringolin A against its naturally occurring counterpart. This analysis is supported by experimental data on proteasome inhibition and cytotoxicity, detailed experimental protocols, and visualizations of key biological pathways and workflows.

Syringolin A, a natural product virulence factor produced by the bacterium Pseudomonas syringae, has garnered significant interest in the scientific community for its potent and irreversible inhibition of the eukaryotic proteasome.[1][2] This mechanism of action makes it a promising candidate for the development of novel anticancer therapeutics.[3] The successful total synthesis of Syringolin A has not only confirmed its structure but has also opened avenues for the creation of analogues with potentially enhanced therapeutic properties.[4][5] This guide delves into a comparative analysis of the biological efficacy of synthetic Syringolin A and its derivatives against the natural product.

Efficacy in Proteasome Inhibition: Synthetic Matches Natural

The primary mechanism of action of Syringolin A is the inhibition of the 20S proteasome, a multi-catalytic enzyme complex responsible for protein degradation in eukaryotic cells. Key research by Clerc et al. (2009) demonstrated that synthetically produced Syringolin A, with the correct stereochemistry, exhibits inhibitory activity identical to that of the natural product. Their study confirmed this by comparing the spectral and inhibition data of the synthetic molecule with the natural isolate.[5][6]

The 20S proteasome has three distinct proteolytic activities: chymotrypsin-like (CT-L), trypsin-like (T-L), and caspase-like (C-L). Synthetic Syringolin A was shown to inhibit all three activities. Furthermore, this research paved the way for the rational design of synthetic analogues with even greater potency. For instance, a lipophilic derivative of synthetic Syringolin A was found to be over 100-fold more potent in inhibiting the chymotrypsin-like activity compared to the natural compound.[4][7]

Below is a summary of the inhibitory constants (Ki') for synthetic Syringolin A and a potent synthetic derivative against the three activities of the human 20S proteasome, as reported by Clerc et al. (2009).

Compound	Chymotrypsin-like Ki' (nM)	Trypsin-like Ki' (nM)	Caspase-like Ki' (nM)
Synthetic Syringolin A	870 ± 110	1,210 ± 150	2,800 ± 400
Lipophilic Derivative 21	8.65 ± 1.13	79.6 ± 29.3	943 ± 100

Data sourced from Clerc et al., PNAS, 2009.[5]

Cytotoxicity in Cancer Cell Lines: A Potent Antiproliferative Agent

Natural Syringolin A has been shown to exhibit potent antiproliferative and pro-apoptotic activity in various cancer cell lines. A study by Coleman et al. (2006) investigated the effect of natural Syringolin A on human neuroblastoma (SK-N-SH and LAN-1) and ovarian cancer (SKOV3) cells. The results demonstrated a dose-dependent inhibition of cell proliferation with IC50 values in the micromolar range.[1]

While direct side-by-side comparisons of the IC50 values of natural versus an identical synthetic Syringolin A are not extensively published, the identical proteasome inhibition activity strongly suggests that a correctly synthesized molecule will have the same cytotoxic efficacy. Moreover, research into synthetic analogues has shown that modifications to the Syringolin A structure can lead to significantly enhanced cytotoxicity. For example, a structurally simplified synthetic analogue of Syringolin A exhibited potent cytotoxicity against a range of human cancer cells at submicromolar concentrations.[8][9]

The following table summarizes the IC50 values for natural Syringolin A in different cancer cell lines as reported by Coleman et al. (2006).

Cell Line	Cancer Type	IC50 (µM)
SK-N-SH	Neuroblastoma	20 - 25
LAN-1	Neuroblastoma	20 - 25
SKOV3	Ovarian Cancer	20 - 25

Data sourced from Coleman et al., Cell Proliferation, 2006.[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the protocols for the key experiments cited in this guide.

Proteasome Inhibition Assay

This protocol is adapted from Clerc et al. (2009) for determining the inhibitory activity of Syringolin A and its derivatives on the human 20S proteasome.

Materials:

• Human 20S proteasome

• Fluorogenic substrates: Suc-LLVY-AMC (for chymotrypsin-like activity), Boc-LRR-AMC (for trypsin-like activity), and Z-LLE-AMC (for caspase-like activity)

• Assay buffer: 20 mM Tris-HCl (pH 7.5), 1 mM EDTA, 1 mM DTT

• Syringolin A (natural or synthetic) or its derivatives dissolved in DMSO

• Microplate reader

Procedure:

• Human 20S proteasome (2 nM) is incubated with various concentrations of the inhibitor (Syringolin A or its derivatives) in the assay buffer for 15 minutes at 37°C.

• The reaction is initiated by the addition of the respective fluorogenic substrate (100 µM final concentration).

• The fluorescence of the released AMC (7-amino-4-methylcoumarin) is monitored over time using a microplate reader with an excitation wavelength of 380 nm and an emission wavelength of 460 nm.

• The rate of the reaction is determined from the linear portion of the progress curve.

• The inhibitory constant (Ki') is calculated by fitting the data to the appropriate inhibition model.

Cell Proliferation Assay

This protocol is based on the sulphorhodamine B (SRB) assay as described by Coleman et al. (2006) to determine the effect of Syringolin A on cancer cell proliferation.

Materials:

• Human cancer cell lines (e.g., SK-N-SH, LAN-1, SKOV3)

• Complete cell culture medium

• Syringolin A (natural or synthetic) dissolved in a suitable solvent (e.g., sterile water or DMSO)

• 96-well microtiter plates

• 10% (w/v) trichloroacetic acid (TCA)

• 0.4% (w/v) sulphorhodamine B (SRB) in 1% acetic acid

• 10 mM Tris base solution

• Microplate reader

Procedure:

• Cells are seeded in 96-well microtiter plates at a density of 0.25–0.5 × 10⁵ cells per ml in 100 µl of culture medium per well and incubated for 24 hours.

• Syringolin A is added to the wells at various final concentrations (e.g., 0.5 µM to 100 µM). Control wells receive only the solvent.

• The cells are incubated for an additional 48 hours.

• The cell culture medium is removed, and the adherent cells are fixed by adding 100 µl of cold 10% TCA to each well and incubating for 30 minutes at 4°C.

• The plates are washed five times with water and allowed to air dry.

• 100 µl of 0.4% SRB solution is added to each well, and the plates are incubated for 10 minutes at room temperature.

• The unbound SRB is removed by washing the plates five times with 1% acetic acid. The plates are then air-dried.

• The bound SRB is solubilized by adding 200 µl of 10 mM Tris base solution to each well.

• The absorbance is measured at 570 nm using a microplate reader.

• The IC50 value (the concentration of inhibitor that causes 50% inhibition of cell growth) is calculated from the dose-response curve.

Visualizations

To better illustrate the concepts discussed, the following diagrams have been generated using the DOT language.

Syringolin A's mechanism of action: proteasome inhibition leading to apoptosis.

Workflow for the comparative efficacy analysis of natural vs. synthetic Syringolin A.

References

• 1. Syringolin A, a new plant elicitor from the phytopathogenic bacterium Pseudomonas syringae pv. syringae, inhibits the proliferation of neuroblastoma and ovarian cancer cells and induces apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pseudomonas syringae virulence factor syringolin A counteracts stomatal immunity by proteasome inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. portal.fis.tum.de [portal.fis.tum.de]
• 4. Synthetic and structural studies on syringolin A and B reveal critical determinants of selectivity and potency of proteasome inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. researchgate.net [researchgate.net]
• 7. pnas.org [pnas.org]
• 8. Design, Synthesis and Biological Evaluation of a Structurally Simplified Syringolin A Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

A Comparative Benchmark of Syringolin A and Other Natural Proteasome Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Syringolin A, a potent natural proteasome inhibitor, with other well-characterized natural compounds that target the proteasome. The ubiquitin-proteasome system is a critical pathway for protein degradation and a validated target for therapeutic intervention, particularly in oncology. This document aims to equip researchers with the necessary data and methodologies to objectively evaluate the performance of Syringolin A in relation to other natural proteasome inhibitors.

Introduction to Proteasome Inhibition

The 26S proteasome is a large, multi-catalytic protease complex responsible for the degradation of ubiquitinated proteins, playing a crucial role in cellular processes such as cell cycle regulation, signal transduction, and apoptosis. The catalytic activity of the proteasome is primarily mediated by three distinct subunits within its 20S core particle: the β5 subunit (chymotrypsin-like activity), the β2 subunit (trypsin-like activity), and the β1 subunit (caspase-like or peptidyl-glutamyl peptide-hydrolyzing activity). Inhibition of these activities disrupts cellular homeostasis and can lead to cell cycle arrest and apoptosis, making proteasome inhibitors a compelling class of therapeutic agents. Natural products have historically been a rich source of novel bioactive compounds, and several potent proteasome inhibitors have been isolated from various natural sources.

Comparative Performance of Natural Proteasome Inhibitors

The following table summarizes the in vitro inhibitory activity (IC50 values) of Syringolin A and other selected natural proteasome inhibitors against the three main catalytic activities of the proteasome. It is important to note that IC50 values can vary depending on the experimental conditions, such as the source of the proteasome (e.g., purified 20S proteasome, cell lysates) and the specific assay used. The data presented here are compiled from various studies to provide a comparative overview.

Inhibitor	Natural Source	Mechanism of Action	Chymotrypsin-like (β5) IC50 (nM)	Trypsin-like (β2) IC50 (nM)	Caspase-like (β1) IC50 (nM)
Syringolin A	Pseudomonas syringae	Irreversible, Covalent	~863 (Ki')[1]	~6,700 (Ki')[1]	ND[1]
Epoxomicin	Actinomyces sp.	Irreversible, Covalent	4[2]	-	-
Salinosporamide A (Marizomib)	Salinispora tropica	Irreversible, Covalent	3.5[3]	28[3]	430[3]
Celastrol	Tripterygium wilfordii	Reversible, Non-covalent	2,500[4]	>10,000[4]	>10,000[4]
TMC-95A	Apiospora montagnei	Reversible, Non-covalent	5.4[5]	200[5]	60[5]
ND: Not Determined. Ki' values are presented for Syringolin A as reported in the cited literature.

Signaling Pathways and Experimental Workflows

Ubiquitin-Proteasome System

The ubiquitin-proteasome system (UPS) is the principal mechanism for regulated intracellular protein degradation. The process involves two main steps: the tagging of substrate proteins with a polyubiquitin (B1169507) chain and the subsequent degradation of the tagged protein by the 26S proteasome.

Caption: The Ubiquitin-Proteasome Pathway for protein degradation.

NF-κB Signaling Pathway and Proteasome Inhibition

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway is a key regulator of inflammation, immunity, and cell survival. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation, IκB is phosphorylated, ubiquitinated, and subsequently degraded by the proteasome. This allows NF-κB to translocate to the nucleus and activate the transcription of target genes. Proteasome inhibitors block the degradation of IκB, thereby preventing NF-κB activation.[6][7]

Caption: Inhibition of the NF-κB pathway by proteasome inhibitors.

Experimental Workflow for In Vitro Proteasome Activity Assay

This workflow outlines the key steps for determining the inhibitory activity of a compound against the different catalytic subunits of the proteasome using a fluorogenic substrate.

Caption: Workflow for in vitro proteasome activity assay.

Experimental Protocols

In Vitro Proteasome Activity Assay

This protocol is adapted from commercially available fluorometric assay kits and is suitable for determining the IC50 values of proteasome inhibitors.[8][9]

Materials:

• Purified 20S proteasome

• Proteasome inhibitor (e.g., Syringolin A) dissolved in DMSO

• Assay Buffer (e.g., 25 mM HEPES, pH 7.5, 0.5 mM EDTA, 0.05% NP-40, 0.01% SDS)

• Fluorogenic substrates:

  • Chymotrypsin-like: Suc-LLVY-AMC (in DMSO)

  • Trypsin-like: Boc-LRR-AMC (in DMSO)

  • Caspase-like: Z-LLE-AMC (in DMSO)

• 96-well black microplate

• Fluorometric plate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the proteasome inhibitor in DMSO.

  • Prepare serial dilutions of the inhibitor in Assay Buffer.

  • Prepare working solutions of the fluorogenic substrates in Assay Buffer (final concentration typically 20-100 µM).

  • Dilute the purified 20S proteasome in Assay Buffer (final concentration typically 1-5 nM).

• Assay Setup:

  • To each well of the 96-well plate, add 50 µL of the diluted proteasome solution.

  • Add 5 µL of the inhibitor dilutions or vehicle control (DMSO in Assay Buffer) to the respective wells.

  • Include wells with Assay Buffer only as a blank control.

• Pre-incubation:

  • Gently mix the plate and incubate at 37°C for 15 minutes to allow the inhibitor to interact with the proteasome.

• Reaction Initiation:

  • Add 45 µL of the appropriate fluorogenic substrate working solution to each well to initiate the reaction.

• Measurement:

  • Immediately place the plate in a fluorometric plate reader pre-heated to 37°C.

  • Measure the fluorescence intensity kinetically over 30-60 minutes, with readings every 1-2 minutes. The excitation wavelength should be ~380 nm and the emission wavelength ~460 nm for AMC-based substrates.

• Data Analysis:

  • Determine the rate of reaction (slope of the linear portion of the fluorescence versus time curve) for each concentration of the inhibitor.

  • Calculate the percentage of inhibition relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Cell-Based Proteasome Activity Assay

This protocol is based on commercially available luminescent cell-based assays and measures proteasome activity in intact cells.[10][11][12]

Materials:

• Cultured cells (e.g., cancer cell line)

• Cell culture medium

• Proteasome inhibitor (e.g., Syringolin A) dissolved in DMSO

• Luminescent proteasome activity assay kit (e.g., Proteasome-Glo™ Chymotrypsin-Like Cell-Based Assay) containing a luminogenic substrate and lysis/luciferase buffer.

• White-walled 96-well microplate

• Luminometer

Procedure:

• Cell Plating:

  • Seed cells in a white-walled 96-well plate at a density that ensures they are in the exponential growth phase at the time of the assay.

  • Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator.

• Inhibitor Treatment:

  • Prepare serial dilutions of the proteasome inhibitor in cell culture medium.

  • Remove the old medium from the cells and add 100 µL of the medium containing the inhibitor dilutions or vehicle control.

  • Incubate for the desired treatment time (e.g., 1-4 hours) at 37°C.

• Assay Reagent Preparation:

  • Prepare the luminescent assay reagent according to the manufacturer's instructions. This typically involves equilibrating the buffer and substrate to room temperature and then mixing them.

• Lysis and Signal Generation:

  • Equilibrate the cell plate to room temperature for approximately 30 minutes.

  • Add a volume of the prepared assay reagent equal to the volume of cell culture medium in each well (e.g., 100 µL).

  • Mix the contents of the wells by gentle shaking for 2 minutes to induce cell lysis and initiate the luminescent reaction.

• Measurement:

  • Incubate the plate at room temperature for 10-15 minutes to allow the luminescent signal to stabilize.

  • Measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Subtract the average background luminescence (from wells with medium and reagent but no cells) from all readings.

  • Calculate the percentage of proteasome activity relative to the vehicle-treated control.

  • Plot the percentage of activity against the logarithm of the inhibitor concentration and determine the IC50 value.

Conclusion

Syringolin A is a potent natural proteasome inhibitor with a distinct profile compared to other well-known natural inhibitors. Its irreversible mechanism of action and activity against multiple proteasome subunits make it a valuable tool for studying the ubiquitin-proteasome system and a potential starting point for the development of new therapeutic agents. This guide provides a framework for the comparative evaluation of Syringolin A, offering both the quantitative data and the detailed methodologies necessary for researchers to conduct their own benchmarking studies. The provided diagrams of key signaling pathways and experimental workflows further aid in understanding the context and practical application of these potent natural compounds.

References

• 1. Synthetic and structural studies on syringolin A and B reveal critical determinants of selectivity and potency of proteasome inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. adipogen.com [adipogen.com]
• 4. Intact cell-based chymotrypsin-like, trypsin-like, and caspase-like proteasome activities [bio-protocol.org]
• 5. Selective inhibitor of proteasome’s caspase-like sites sensitizes cells to specific inhibition of chymotrypsin-like sites - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Interplay between proteasome inhibitors and NF-κB pathway in leukemia and lymphoma: a comprehensive review on challenges ahead of proteasome inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]
• 8. ubpbio.com [ubpbio.com]
• 9. 20S Proteasome Activity Kit StressXpress® (SKT-133) | StressMarq Biosciences Inc. | StressMarq Biosciences Inc. [stressmarq.com]
• 10. Proteasome-Glo™ Chymotrypsin-Like, Trypsin-Like and Caspase-Like Cell-Based Assays Protocol [promega.jp]
• 11. promega.com [promega.com]
• 12. Cell-Based Proteasome-Glo™ Assays [promega.com]

Safety & Regulatory Compliance

Navigating the Disposal of Syringolin A: A Guide to Safe Laboratory Practices

It is imperative to consult your institution's Environmental Health and Safety (EHS) department for definitive guidance on the disposal of Syringolin A.

Core Safety and Disposal Procedures

The following steps outline a general protocol for the safe handling and disposal of chemical waste like Syringolin A.

1. Personal Protective Equipment (PPE): Before handling any chemical waste, ensure you are wearing appropriate PPE, including:

• Safety goggles or glasses

• Chemical-resistant gloves (e.g., nitrile)

• A laboratory coat

2. Waste Identification and Segregation:

• All waste containing Syringolin A, whether in solid form, in solution, or as contaminated labware, must be treated as hazardous waste.

• Do not mix Syringolin A waste with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.[1]

3. Waste Collection and Storage:

• Solid Waste: Collect unused or expired Syringolin A and any contaminated solid materials (e.g., weighing paper, gloves) in a dedicated, clearly labeled, and sealable hazardous waste container.

• Liquid Waste: Solutions containing Syringolin A should be collected in a separate, leak-proof, and clearly labeled hazardous waste container.[1]

• Sharps Waste: Any sharps, such as needles or pipettes, contaminated with Syringolin A must be disposed of in a designated sharps container.[1]

4. Container Management:

• Ensure all waste containers are in good condition and compatible with the chemical waste.

• Label containers with the words "Hazardous Waste" and the full chemical name of the contents.

• Keep containers securely closed when not in use.

5. Spill Management: In the event of a Syringolin A spill, follow these procedures:

• Evacuate non-essential personnel from the area and ensure adequate ventilation.[1]

• For solid spills, carefully sweep up the material to avoid generating dust and place it into a labeled hazardous waste container.[1]

• For liquid spills, use an inert absorbent material to contain the spill and place it into the hazardous waste container.[1]

• Decontaminate the spill area with an appropriate solvent, followed by soap and water. Collect all decontamination materials as hazardous waste.[1]

• Report the spill to your institution's EHS department.[1]

6. Final Disposal:

• Do not dispose of Syringolin A down the drain or in the regular trash.

• Arrange for the pickup and disposal of the hazardous waste through your institution's EHS department and their licensed environmental management company.

Summary of General Chemical Waste Handling

Parameter	Guideline	Source
Waste Classification	Hazardous Waste	General Practice
Solid Waste Collection	Dedicated, labeled, sealable container	[1]
Liquid Waste Collection	Separate, leak-proof, labeled container	[1]
Contaminated Sharps	Designated sharps container	[1]
Spill Cleanup - Solid	Sweep carefully, avoid dust	[1]
Spill Cleanup - Liquid	Use inert absorbent material	[1]
Final Disposal Route	Licensed hazardous waste disposal service via EHS	General Practice

Experimental Protocol: General Chemical Waste Segregation

This protocol outlines the standard steps for segregating chemical waste in a laboratory setting.

• Don Personal Protective Equipment (PPE): Put on safety glasses, a lab coat, and appropriate chemical-resistant gloves.

• Prepare Waste Containers: Obtain designated and properly labeled hazardous waste containers for solid and liquid waste.

• Segregate Waste at the Source:

  • Place any solid Syringolin A waste (e.g., unused compound, contaminated gloves, weighing paper) directly into the solid hazardous waste container.

  • Pour any liquid waste containing Syringolin A into the liquid hazardous waste container.

• Seal and Store: Securely close the lids on the waste containers. Store the containers in a designated and well-ventilated waste accumulation area.

• Arrange for Disposal: Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Visualizing the Disposal Workflow

The following diagram illustrates the general decision-making process for the disposal of laboratory chemical waste.

Caption: General workflow for laboratory chemical waste disposal.

References

• 1. benchchem.com [benchchem.com]

Essential Safety and Handling Guidelines for Syringolin A

For Researchers, Scientists, and Drug Development Professionals

Personal Protective Equipment (PPE)

Given Syringolin A's role as a virulence factor that targets eukaryotic proteasomes, it is essential to prevent all routes of exposure, including inhalation, skin contact, and ingestion.[2][3][4] The following PPE is mandatory when handling Syringolin A in solid or solution form.

PPE Category	Item	Specifications
Hand Protection	Disposable Gloves	Nitrile or neoprene, powder-free. Double gloving is recommended.
Body Protection	Laboratory Coat/Gown	Disposable, polyethylene-coated polypropylene (B1209903) or similar non-absorbent material.[5]
Eye Protection	Safety Goggles	Must provide a complete seal around the eyes to protect against splashes.[6]
Respiratory Protection	Face Mask/Respirator	A properly fitted N95 or higher-rated respirator is required when handling the solid compound to prevent inhalation of aerosols.[6]
Face Protection	Face Shield	Recommended in addition to safety goggles when there is a significant risk of splashing.

Operational Plan: From Receipt to Disposal

A systematic approach to handling Syringolin A is critical to minimize risk. The following workflow outlines the key steps for safe management in a laboratory setting.

Caption: Workflow for the safe handling of Syringolin A.

Step-by-Step Guidance

• Receiving and Storage: Upon receipt, inspect the container for any damage. Store Syringolin A in a clearly labeled, tightly sealed container in a designated, secure, and well-ventilated area. Follow the supplier's recommendations for storage temperature, which is typically in a dry, cold environment.

• Weighing: All weighing of solid Syringolin A must be conducted in a certified chemical fume hood to prevent inhalation of airborne particles. Use appropriate respiratory protection.

• Solubilizing: When preparing solutions, add the solvent to the solid Syringolin A slowly to avoid splashing. Ensure all work is performed in a chemical fume hood.

• Experimental Use: Handle all solutions of Syringolin A with the same level of precaution as the solid material. All procedures should be performed in a manner that minimizes the generation of aerosols.

Disposal Plan

Proper disposal of Syringolin A and contaminated materials is crucial to prevent environmental contamination and accidental exposure.

• Solid Waste: All disposable PPE (gloves, gowns, masks), and any other materials that have come into contact with Syringolin A should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: All solutions containing Syringolin A should be collected in a designated, sealed, and clearly labeled hazardous waste container. Do not pour Syringolin A solutions down the drain.[7]

• Decontamination: All non-disposable equipment and work surfaces should be thoroughly decontaminated after use. Consult your institution's safety office for appropriate decontamination procedures for proteasome inhibitors.

• Final Disposal: All hazardous waste must be disposed of through your institution's environmental health and safety office in accordance with local, state, and federal regulations.

Key Chemical and Physical Properties

The following table summarizes key properties of Syringolin A.

Property	Value	Source
Molecular Formula	C₂₄H₃₉N₅O₆	[1]
Molecular Weight	493.6 g/mol	[1]
CAS Number	212115-96-3	[1]
Biological Activity	Irreversible proteasome inhibitor	[2][4]

By adhering to these guidelines, researchers can safely handle Syringolin A and minimize the risks associated with its potent biological activity. Always consult your institution's specific safety protocols and chemical hygiene plan.

References

• 1. Syringolin A | C24H39N5O6 | CID 42601513 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Regulation of biosynthesis of syringolin A, a Pseudomonas syringae virulence factor targeting the host proteasome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pseudomonas syringae pv. syringae uses proteasome inhibitor syringolin A to colonize from wound infection sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pseudomonas syringae virulence factor syringolin A counteracts stomatal immunity by proteasome inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 6. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]